N-Nitroso Abemaciclib

Core Science & Biosynthesis

Characterization and Spectral Analysis of N-Nitroso Abemaciclib: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the characterization and spectral analysis of N-Nitroso Abemaciclib, a potential nitrosamine (B1359907) impurity in the drug substance Abemaciclib. Nitrosamine impurities are a class of compounds of significant concern to regulatory agencies due to their potential carcinogenic properties. Therefore, robust analytical methods for their identification, quantification, and control are critical for ensuring the safety and quality of pharmaceutical products. This document outlines the key physicochemical properties of N-Nitroso Abemaciclib, details the standard analytical techniques employed for its characterization, and presents a logical workflow for its analysis. The information herein is intended to support researchers, scientists, and drug development professionals in establishing effective control strategies for this impurity.

Introduction

Abemaciclib, a cyclin-dependent kinase 4 and 6 (CDK4/6) inhibitor, is a crucial therapeutic agent in the treatment of certain types of breast cancer.[1] As with any pharmaceutical compound, the control of impurities is a critical aspect of drug development and manufacturing. N-nitroso compounds, commonly known as nitrosamines, have emerged as a significant focus of regulatory scrutiny due to their classification as probable human carcinogens. The formation of nitrosamines is possible when secondary or tertiary amines react with a nitrosating agent, such as nitrous acid.[2] The molecular structure of Abemaciclib contains a secondary amine moiety, making it susceptible to nitrosation and the formation of N-Nitroso Abemaciclib.

This guide details the essential information required for the robust characterization and spectral analysis of N-Nitroso Abemaciclib, providing a framework for its detection and quantification in Abemaciclib drug substance and product.

Physicochemical Properties

A thorough understanding of the physicochemical properties of N-Nitroso Abemaciclib is fundamental for the development of appropriate analytical methods. Key identifying information is summarized in the table below.

Property	Value	Source
Chemical Name	N-(5-((4-Ethylpiperazin-1-yl)methyl)pyridin-2-yl)-N-(5-fluoro-4-(4-fluoro-1-isopropyl-2-methyl-1H-benzo[d]imidazol-6-yl)pyrimidin-2-yl)nitrous amide	[2][3][4][5]
Molecular Formula	C₂₇H₃₁F₂N₉O	[3][5][6][7]
Molecular Weight	535.6 g/mol	[3][5][6][7]
Canonical SMILES	CCN1CCN(CC2=CN=C(C=C2)N(C3=NC=C(C(=N3)C4=CC5=C(C(=C4)F)N=C(N5C(C)C)C)F)N=O)CC1	[6]
InChI Key	QKONLHCXQWQPEN-UHFFFAOYSA-N	[6]
Appearance	To be determined (typically a solid)	N/A
Solubility	To be determined	N/A

Potential Formation Pathway

The formation of N-Nitroso Abemaciclib is predicated on the reaction of the secondary amine in the Abemaciclib molecule with a nitrosating agent. This reaction is typically acid-catalyzed. A simplified representation of this pathway is illustrated below.

A simplified reaction pathway for the formation of N-Nitroso Abemaciclib.

Analytical Characterization Workflow

A multi-faceted analytical approach is required for the unequivocal identification and quantification of N-Nitroso Abemaciclib. The following workflow outlines the key stages and techniques involved.

A typical analytical workflow for the characterization of N-Nitroso Abemaciclib.

Spectral Analysis and Experimental Protocols

While specific, publicly available spectral data for N-Nitroso Abemaciclib is limited, this section outlines the standard experimental protocols for the analytical techniques used in its characterization. Reference standards for N-Nitroso Abemaciclib are available from various suppliers, who confirm that a comprehensive Certificate of Analysis (CoA) including data from these techniques is provided.[5]

High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone technique for the separation and quantification of N-Nitroso Abemaciclib from the parent drug and other impurities.

• Objective: To develop a stability-indicating method capable of resolving N-Nitroso Abemaciclib from Abemaciclib and its other known impurities.

• Instrumentation: A standard HPLC or UPLC system equipped with a UV detector and/or coupled to a mass spectrometer.

• Typical Chromatographic Conditions:

  • Column: A reversed-phase C18 column (e.g., 100 mm x 4.6 mm, 2.7 µm particle size).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile (B52724).

  • Gradient: A suitable gradient program starting with a low percentage of Mobile Phase B, gradually increasing to elute the analytes.

  • Flow Rate: 0.5 - 1.0 mL/min.

  • Column Temperature: 30 - 40 °C.

  • Detection: UV detection at an appropriate wavelength (to be determined by UV-Vis spectroscopy) and/or mass spectrometric detection.

• Sample Preparation: The sample is dissolved in a suitable diluent (e.g., a mixture of acetonitrile and water) to an appropriate concentration.

Mass Spectrometry (MS)

Mass spectrometry, particularly when coupled with liquid chromatography (LC-MS), is a powerful tool for the identification and quantification of trace-level impurities like N-Nitroso Abemaciclib.

• Objective: To confirm the molecular weight of N-Nitroso Abemaciclib and to elucidate its fragmentation pattern for structural confirmation.

• Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) coupled to an HPLC or UPLC system.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode is typically suitable for this class of compounds.

• Expected Observations:

  • Full Scan MS: The protonated molecule [M+H]⁺ at an m/z corresponding to the molecular weight of N-Nitroso Abemaciclib (535.6 g/mol ).

  • MS/MS Fragmentation: Tandem mass spectrometry (MS/MS) experiments would be performed on the parent ion to generate a characteristic fragmentation pattern. This pattern can be used for structural elucidation and as a basis for a sensitive and selective multiple reaction monitoring (MRM) method for quantification.

Technique	Expected Result
High-Resolution Mass Spectrometry (HRMS)	Accurate mass measurement of the [M+H]⁺ ion, confirming the elemental composition (C₂₇H₃₁F₂N₉O).
Tandem Mass Spectrometry (MS/MS)	Characteristic fragmentation pattern aiding in structural confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most definitive technique for the structural elucidation of organic molecules.

• Objective: To provide unequivocal structural confirmation of N-Nitroso Abemaciclib.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Experiments:

  • ¹H NMR: Will provide information on the number and types of protons and their connectivity. The introduction of the nitroso group is expected to cause significant chemical shift changes in the protons of the adjacent methylene (B1212753) and aromatic groups compared to the parent Abemaciclib molecule.

  • ¹³C NMR: Will show the number of unique carbon atoms in the molecule.

  • 2D NMR (e.g., COSY, HSQC, HMBC): These experiments are crucial for establishing the connectivity between protons and carbons, providing definitive structural proof.

• Sample Preparation: The purified N-Nitroso Abemaciclib reference standard is dissolved in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃).

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable technique for identifying the functional groups present in a molecule.

• Objective: To identify the characteristic vibrational frequencies of the functional groups in N-Nitroso Abemaciclib, particularly the N-N=O stretching vibration.

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

• Sample Preparation: The sample can be analyzed as a solid (e.g., using a KBr pellet or an ATR accessory).

• Expected Observations: The IR spectrum is expected to show characteristic absorption bands for the various functional groups in the molecule. A key diagnostic peak would be the N-N=O stretching vibration, which typically appears in the region of 1430-1500 cm⁻¹.

Conclusion

The effective control of N-Nitroso Abemaciclib is a critical component of ensuring the safety and quality of Abemaciclib-containing pharmaceuticals. This technical guide has provided a comprehensive overview of the essential physicochemical properties and a robust analytical framework for the characterization and spectral analysis of this potential impurity. The successful implementation of the described methodologies, including HPLC for separation and quantification, MS for identification and confirmation, and NMR and IR for definitive structural elucidation, will enable drug developers and manufacturers to meet the stringent regulatory requirements for the control of nitrosamine impurities. The use of qualified reference standards is paramount for the validation of these analytical procedures.

References

• 1. veeprho.com [veeprho.com]
• 2. N-Nitroso Abemaciclib Impurity 1 | CAS No- NA | NA [chemicea.com]
• 3. Abemaciclib Nitroso Impurity 1 | SynZeal [synzeal.com]
• 4. veeprho.com [veeprho.com]
• 5. synthinkchemicals.com [synthinkchemicals.com]
• 6. N-Nitroso Abemaciclib | C27H31F2N9O | CID 172990564 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. N-Nitroso Abemaciclib | Axios Research [axios-research.com]

Stability of N-Nitroso Abemaciclib: A Technical Guide to Understanding Degradation Pathways under Varying pH and Temperature Conditions

For Immediate Release

This technical guide addresses the critical knowledge gap surrounding the stability of N-Nitroso Abemaciclib, a potential nitrosamine (B1359907) impurity in the widely used oncology drug, Abemaciclib. As regulatory scrutiny over nitrosamine impurities intensifies, understanding the formation and degradation kinetics of such compounds is paramount for ensuring drug product safety and quality. While specific public data on the stability of N-Nitroso Abemaciclib is not currently available, this document provides a comprehensive framework for conducting such stability studies, including detailed hypothetical experimental protocols, data presentation templates, and visual workflows to guide researchers, scientists, and drug development professionals.

N-Nitroso Abemaciclib is an N-nitroso derivative of the secondary amine present in the Abemaciclib molecule.[1] Its presence as an impurity is a significant concern due to the potential carcinogenic nature of nitrosamines.[2] Forced degradation studies on the parent drug, Abemaciclib, have shown its susceptibility to degradation under various stress conditions, including acidic, alkaline, and photolytic environments.[3][4] However, the stability of the N-Nitroso derivative itself under different pH and temperature conditions has not been publicly documented. This guide aims to provide the necessary tools and methodologies to perform such a critical analysis.

Proposed Experimental Protocol for Stability Testing of N-Nitroso Abemaciclib

A robust stability-indicating method is crucial for accurately assessing the degradation of N-Nitroso Abemaciclib. The following proposed protocol is based on established principles of forced degradation studies and analytical method validation for pharmaceutical impurities.[5]

1. Materials and Reagents:

• N-Nitroso Abemaciclib reference standard[1][6][7]

• High-purity water (Milli-Q or equivalent)

• Acetonitrile (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• Hydrochloric acid (analytical grade)

• Sodium hydroxide (B78521) (analytical grade)

• Phosphate or citrate (B86180) buffers of various pH values (e.g., pH 2, 4, 7, 9, 12)

2. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system coupled with a high-resolution mass spectrometer (HRMS), such as a Q-TOF or Orbitrap, for accurate mass measurements and structural elucidation of degradation products.[3]

• pH meter

• Calibrated temperature-controlled chambers or water baths

• Photostability chamber

3. Sample Preparation:

• Prepare a stock solution of N-Nitroso Abemaciclib in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 mg/mL.

• For each condition, dilute the stock solution with the respective buffer (or water for neutral/thermal studies) to a final concentration of approximately 10 µg/mL.

4. Forced Degradation Conditions:

• Acidic Hydrolysis: Mix the N-Nitroso Abemaciclib solution with an equal volume of 0.1 N HCl and 1 N HCl. Store the samples at 60°C and analyze at predetermined time points (e.g., 0, 2, 4, 8, 12, 24 hours).

• Alkaline Hydrolysis: Mix the N-Nitroso Abemaciclib solution with an equal volume of 0.1 N NaOH and 1 N NaOH. Store the samples at 60°C and analyze at the same time points as the acidic hydrolysis.

• Neutral Hydrolysis: Mix the N-Nitroso Abemaciclib solution with high-purity water. Store the samples at 60°C and analyze at the specified time points.

• Oxidative Degradation: Treat the N-Nitroso Abemaciclib solution with 3% and 30% hydrogen peroxide at room temperature. Analyze at the designated time points.

• Thermal Degradation: Expose the solid N-Nitroso Abemaciclib reference standard and the solution to dry heat at a temperature of 80°C. Analyze at various time intervals.

• Photolytic Degradation: Expose the N-Nitroso Abemaciclib solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter, as per ICH Q1B guidelines. A control sample should be protected from light.

5. Analytical Method:

• Chromatographic Conditions:

  • Column: A suitable C18 column (e.g., 100 x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: A suitable gradient to ensure separation of the parent compound from its degradation products.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

• Mass Spectrometric Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Acquisition Mode: Full scan MS and data-dependent MS/MS.

  • Mass Range: m/z 100-1000.

Data Presentation

Quantitative data from the stability studies should be summarized in clear and concise tables to facilitate comparison and analysis.

Table 1: Stability of N-Nitroso Abemaciclib in Aqueous Solutions at Various pH Values and 60°C

Time (hours)	% Remaining at pH 2	% Remaining at pH 4	% Remaining at pH 7	% Remaining at pH 9	% Remaining at pH 12
0	100	100	100	100	100
2
4
8
12
24

Table 2: Stability of N-Nitroso Abemaciclib under Thermal and Photolytic Stress

Condition	Time	% Remaining	Major Degradants Formed
Thermal (80°C)	24 hours
48 hours
Photolytic	1.2 million lux hours

Visualizing Workflows and Pathways

Diagrams are essential for representing complex experimental workflows and logical relationships.

Caption: Experimental workflow for the stability testing of N-Nitroso Abemaciclib.

References

• 1. veeprho.com [veeprho.com]
• 2. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Potential degradation products of abemaciclib: Identification and structural characterization employing LC-Q/TOF-MS and NMR including mechanistic explanation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ijeasm.com [ijeasm.com]
• 5. researchgate.net [researchgate.net]
• 6. synthinkchemicals.com [synthinkchemicals.com]
• 7. Abemaciclib Nitroso Impurity 1 | SynZeal [synzeal.com]

A Technical Guide to Forced Degradation Studies of Abemaciclib for the Identification of Nitrosamine Impurities

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the methodologies required to conduct forced degradation studies on Abemaciclib, with a specific focus on the identification and control of potential nitrosamine (B1359907) impurities. As regulatory scrutiny on nitrosamines continues to intensify, a proactive and scientifically sound approach to assessing the potential for their formation during the lifecycle of a drug product is imperative. This document outlines detailed experimental protocols for stress testing, sensitive analytical techniques for detection, and the underlying principles of nitrosamine formation. The information presented herein is intended to equip researchers and drug development professionals with the necessary knowledge to design and execute robust studies to ensure the safety and quality of Abemaciclib.

Introduction: The Imperative of Nitrosamine Impurity Assessment

Nitrosamine impurities in pharmaceutical products have become a major concern for regulatory agencies and manufacturers worldwide.[1] Identified as probable human carcinogens, their presence, even at trace levels, can pose a significant safety risk.[1] Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have issued stringent guidelines requiring manufacturers to conduct risk assessments and, if necessary, confirmatory testing to control the presence of these impurities in their products.[1][2][3]

Forced degradation studies are a critical component of this assessment. By subjecting the active pharmaceutical ingredient (API) and drug product to extreme conditions, these studies can reveal potential degradation pathways and help identify impurities that may form under normal storage conditions or during the manufacturing process.[4] In the context of nitrosamines, forced degradation can help to understand the propensity of a drug molecule like Abemaciclib to form such impurities in the presence of nitrosating agents.

Abemaciclib, a selective inhibitor of cyclin-dependent kinases 4 and 6 (CDK4/6), is a cornerstone in the treatment of certain types of breast cancer. Its molecular structure, which includes secondary and tertiary amine functionalities, theoretically presents a potential for nitrosamine formation under specific conditions. This guide provides a framework for investigating this potential through rigorous forced degradation studies.

Understanding Nitrosamine Formation

The formation of N-nitrosamine impurities typically requires the presence of a nitrosating agent and a secondary or tertiary amine.[3] These components must be present in an acidic environment to facilitate the reaction.[3] Common nitrosating agents can be introduced through various sources, including reagents, solvents, and even excipients used in the formulation.

Figure 1: General mechanism of N-nitrosamine formation.

Forced Degradation Experimental Protocol for Abemaciclib

The objective of a forced degradation study is to accelerate the degradation of Abemaciclib under a variety of stress conditions to identify potential degradation products, including nitrosamines. It is crucial to employ conditions that are relevant to potential manufacturing, storage, and physiological environments.

Stress Conditions

The following table outlines the recommended stress conditions for Abemaciclib, based on general regulatory guidelines and published studies on the drug.[4][5][6] A concentration of 1 mg/mL of Abemaciclib in a suitable solvent is a common starting point.

Stress Condition	Reagent/Condition	Duration	Notes
Acid Hydrolysis	0.1 M HCl	24, 48, 72 hours at 60°C	To assess stability in acidic environments.
Base Hydrolysis	0.1 M NaOH	24, 48, 72 hours at 60°C	To assess stability in alkaline environments.
Oxidative	3% H₂O₂	24, 48, 72 hours at room temp.	To evaluate susceptibility to oxidation.
Thermal	Dry heat at 80°C	48, 72 hours	To assess stability at elevated temperatures.
Photolytic	UV light (254 nm) and visible light	As per ICH Q1B guidelines	To evaluate light sensitivity.
Nitrosating Agent	Sodium Nitrite (in acidic buffer)	24 hours at room temp.	To specifically induce nitrosamine formation.

Sample Preparation for Analysis

• Degradation: Subject Abemaciclib solution to the stress conditions outlined in the table above.

• Neutralization: For acid and base hydrolysis samples, neutralize the solution to approximately pH 7.

• Dilution: Dilute the stressed samples with an appropriate solvent (e.g., a mixture of acetonitrile (B52724) and water) to a suitable concentration for analysis.

• Filtration: Filter the samples through a 0.22 µm filter to remove any particulate matter before injection into the analytical system.

Figure 2: General workflow for forced degradation studies.

Analytical Methodologies for Nitrosamine Detection

Due to the typically low levels of nitrosamine impurities, highly sensitive and selective analytical methods are required for their detection and quantification.[7] Liquid chromatography coupled with mass spectrometry (LC-MS) is the technique of choice.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers excellent sensitivity and selectivity for trace-level analysis.[8]

• Chromatographic Separation: A reverse-phase C18 column is typically used to separate Abemaciclib from its potential degradation products and nitrosamine impurities. A gradient elution with a mobile phase consisting of an aqueous component (e.g., water with 0.1% formic acid) and an organic component (e.g., acetonitrile or methanol) is commonly employed.

• Mass Spectrometric Detection: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode provides high selectivity and sensitivity. Specific precursor-to-product ion transitions for the target nitrosamines are monitored.

Liquid Chromatography-High-Resolution Mass Spectrometry (LC-HRMS)

LC-HRMS is a powerful tool for both the identification of unknown impurities and the quantification of known impurities.[9]

• High Mass Accuracy: HRMS instruments, such as Orbitrap or Time-of-Flight (TOF) analyzers, provide accurate mass measurements, which aids in the confident identification of impurities by determining their elemental composition.[9] This is particularly useful for differentiating between true nitrosamines and other isobaric impurities.[9]

Figure 3: Analytical workflow for nitrosamine identification.

Data Interpretation and Reporting

A comprehensive analysis of the data generated from forced degradation studies is crucial. The stability-indicating nature of the developed analytical method should be demonstrated, ensuring that all significant degradation products are well-separated from the parent drug and from each other.

Summary of Abemaciclib Degradation

Published studies have shown that Abemaciclib is susceptible to degradation under certain stress conditions.[5][6]

Stress Condition	Observed Degradation	Reference
Acid Hydrolysis	Unstable	[6]
Base Hydrolysis	Unstable	[6]
Oxidative	Extensive degradation	[5]
Thermal	Stable/Susceptible	[5][6]
Photolytic (UV)	Unstable	[5][6]

Note: The extent of degradation can vary depending on the specific experimental conditions.

Identification of Potential Nitrosamines

The potential for N-nitroso Abemaciclib formation exists, although its synthesis has been reported to be challenging.[10] Analysis of the stressed samples, particularly those treated with a nitrosating agent, should focus on the detection of the molecular ions corresponding to potential nitrosated derivatives of Abemaciclib and its degradation products.

Conclusion and Recommendations

Forced degradation studies are an indispensable tool in the proactive assessment of potential nitrosamine impurities in Abemaciclib. A well-designed study, employing a range of relevant stress conditions and highly sensitive analytical techniques like LC-MS/MS and LC-HRMS, can provide a thorough understanding of the drug's degradation pathways and its propensity for nitrosamine formation.

It is recommended that:

• A comprehensive risk assessment be conducted to identify all potential sources of nitrosating agents and secondary/tertiary amines in the manufacturing process and formulation of Abemaciclib.

• Forced degradation studies be performed early in the drug development process to inform formulation and process optimization.

• Validated, sensitive analytical methods be in place for the routine monitoring of any identified nitrosamine impurities in the final drug product.

By adhering to these principles, pharmaceutical manufacturers can ensure the quality, safety, and regulatory compliance of Abemaciclib-containing medicines.

References

• 1. npra.gov.my [npra.gov.my]
• 2. fda.gov [fda.gov]
• 3. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Potential degradation products of abemaciclib: Identification and structural characterization employing LC-Q/TOF-MS and NMR including mechanistic explanation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ijeasm.com [ijeasm.com]
• 7. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 8. microbiozindia.com [microbiozindia.com]
• 9. fda.gov [fda.gov]
• 10. N-Nitroso Abemaciclib - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]

An In-depth Technical Guide to Potential Sources of Nitrosating Agents in Abemaciclib Manufacturing

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products has become a significant concern for regulatory bodies and manufacturers worldwide. These compounds, often classified as probable human carcinogens, can form at various stages of the manufacturing process, including the synthesis of the active pharmaceutical ingredient (API), drug product formulation, and even during storage.[1][2][3][4] Abemaciclib, a potent and selective inhibitor of cyclin-dependent kinases 4 and 6 (CDK4/6), is a critical therapy in the treatment of certain types of breast cancer.[5][6] Given its complex multi-step synthesis, a thorough understanding of the potential sources of nitrosating agents is paramount to ensure the safety and quality of this important therapeutic agent.

This technical guide provides a comprehensive overview of the potential sources of nitrosating agents in the manufacturing of Abemaciclib. It delves into the raw materials, synthetic steps, and formulation aspects that may contribute to the formation of nitrosamine impurities. This document is intended to serve as a resource for researchers, scientists, and drug development professionals to proactively identify and mitigate these risks.

General Principles of Nitrosamine Formation

Nitrosamines are formed from the reaction of a secondary or tertiary amine with a nitrosating agent.[4][7] The most common nitrosating agent in pharmaceutical manufacturing is nitrous acid (HNO₂), which is typically formed from nitrite (B80452) salts (e.g., sodium nitrite) under acidic conditions.[2][4] Other potential nitrosating agents include nitrogen oxides (NOx) and nitrosyl halides.[2][8] The formation of nitrosamines is influenced by several factors, including pH, temperature, and the presence of catalysts or inhibitors.[1][9]

Potential Sources of Nitrosating Agents in Abemaciclib Manufacturing

The manufacturing process of Abemaciclib can be broadly divided into API synthesis, purification, and drug product formulation. Each stage presents a unique set of potential risks for the introduction of nitrosating agents.

API Synthesis

The synthesis of Abemaciclib involves several chemical transformations, each utilizing a variety of raw materials, reagents, and solvents. A review of a known synthetic route for Abemaciclib highlights several steps where the risk of introducing nitrosating agents should be carefully evaluated.[5][10]

A plausible synthetic pathway for Abemaciclib involves a Suzuki coupling reaction followed by a Leuckart-Wallach reaction.[5][10]

Diagram of a Potential Abemaciclib Synthesis Pathway and Associated Risks

Caption: Potential risk points for nitrosating agent introduction in a synthetic route for Abemaciclib.

a) Raw Materials and Reagents:

• Palladium Catalysts: Palladium catalysts are crucial for Suzuki coupling reactions. These catalysts can sometimes contain trace levels of nitrate or nitrite impurities from their manufacturing process.[11] A pilot study quantifying palladium impurities in compounds after purification techniques showed that residual palladium levels can vary significantly.[11]

• Bases (e.g., Potassium Carbonate): Inorganic bases like potassium carbonate are used in Suzuki coupling. While generally considered low risk, the raw materials used to produce these bases could potentially introduce nitrite or nitrate impurities. The most common impurities in potassium carbonate are potassium hydroxide (B78521), sodium carbonate, and potassium bicarbonate.[12]

• Solvents (e.g., tert-amyl alcohol, Dichloromethane, Acetone): Solvents, especially if recovered and recycled, can be a significant source of cross-contamination.[2][3][13] If the recovery process involves equipment previously used for processes with nitrosating agents, there is a risk of carryover.

• Formic Acid/Ammonium Formate (Leuckart-Wallach Reaction): The Leuckart-Wallach reaction is a reductive amination process that often requires high temperatures.[14][15][16][17] While formic acid and ammonium formate are not direct nitrosating agents, the high-temperature conditions could potentially promote the degradation of any amine-containing impurities, which could then be susceptible to nitrosation if a source of nitrites is present.

• Trimethyl Orthoformate: Used as a water scavenger in the Leuckart-Wallach reaction, the purity of this reagent is critical.[5] Impurities within this reagent could potentially contribute to side reactions.

• N-acetyl-L-cysteine: This compound is reportedly used during the purification of Abemaciclib. N-acetyl-L-cysteine itself contains a secondary amine and has the potential to form N-nitroso-acetylcysteine in the presence of a nitrosating agent.[18]

b) Manufacturing Process Conditions:

• Suzuki Coupling: While the reaction itself is not a direct source of nitrosation, the presence of any of the aforementioned impurities in the raw materials under the reaction conditions could lead to the formation of nitrosamines.

• Leuckart-Wallach Reaction: The high temperatures (often >120°C) employed in this reaction can be a risk factor.[14][15] Thermal degradation of starting materials or intermediates could potentially generate reactive species that are more susceptible to nitrosation.

• Purification Steps: The use of recovered solvents is a major risk factor for cross-contamination.[2][3][13] Inadequate cleaning of equipment between different manufacturing campaigns can also introduce nitrosating agents or their precursors.

Drug Product Formulation

The formulation of the final Abemaciclib drug product introduces another set of potential sources of nitrosating agents, primarily from excipients.

a) Excipients:

Many common pharmaceutical excipients have been found to contain trace levels of nitrites and nitrates.[2] The contribution of each excipient to the total nitrite load in the final drug product depends on its concentration in the formulation.

Excipient Category	Examples	Potential Risk
Fillers/Diluents	Microcrystalline Cellulose, Lactose	Can contain low levels of nitrites. Due to their high proportion in a tablet, they can be a significant contributor to the overall nitrite content.
Binders	Povidone	May contain nitrite impurities.
Disintegrants	Crospovidone, Croscarmellose Sodium	Have been reported to contain nitrites.
Lubricants	Magnesium Stearate	Can contain nitrites.

b) Formulation Process:

The conditions during the formulation process, such as the presence of water (e.g., in wet granulation), heat during drying, and the pH of the formulation, can influence the formation of nitrosamines if both a vulnerable amine and a nitrosating agent are present.[1]

Degradation and Storage

Degradation of the Abemaciclib API or excipients during storage can also be a source of nitrosamine precursors.[1][4] Studies have shown that Abemaciclib is susceptible to degradation under photolytic, oxidative, and thermal stress. This degradation could potentially lead to the formation of secondary amines that could then react with any available nitrosating agents.

Risk Mitigation and Control Strategies

A comprehensive risk assessment is the first step in controlling nitrosamine impurities.[19] This should be followed by the implementation of appropriate control strategies, which may include:

• Raw Material Control: Sourcing high-purity raw materials and implementing stringent specifications for nitrite and nitrate content in starting materials, reagents, and solvents.

• Process Optimization: Optimizing reaction conditions (e.g., temperature, pH, order of reagent addition) to minimize the potential for nitrosamine formation. Avoiding the use of recovered solvents or ensuring their purity before use.

• Use of Scavengers: The use of antioxidants or nitrosating agent scavengers, such as ascorbic acid or alpha-tocopherol, can be an effective mitigation strategy.[20]

• Excipient Selection: Choosing excipients with low nitrite content for the drug product formulation.

• Analytical Testing: Implementing sensitive and validated analytical methods to test for the presence of nitrosamines in the API and finished drug product.

Experimental Protocols for Nitrite and Nitrate Quantification

Accurate quantification of nitrite and nitrate impurities in raw materials and excipients is crucial for a thorough risk assessment. Ion chromatography (IC) is a widely used and effective technique for this purpose.

Protocol: Determination of Nitrite and Nitrate in a Pharmaceutical Raw Material by Ion Chromatography (IC) with UV Detection

1. Principle:

This method utilizes anion-exchange chromatography to separate nitrite and nitrate ions, followed by detection using a UV detector. This approach offers good sensitivity and selectivity.[21][22]

2. Instrumentation:

• Ion Chromatograph equipped with a suppressed conductivity detector and a UV-Vis detector.

• Anion-exchange column (e.g., Thermo Scientific™ Dionex™ IonPac™ AS19-4μm).[21]

• Autosampler.

• Data acquisition and processing system.

3. Reagents and Standards:

• Deionized (DI) water (18.2 MΩ·cm).

• Potassium hydroxide (KOH) eluent concentrate.

• Nitrite and Nitrate standard stock solutions (1000 mg/L).

• Working standard solutions prepared by diluting the stock solutions in DI water to appropriate concentrations (e.g., in the µg/L to mg/L range).

4. Sample Preparation:

• For water-soluble solids: Accurately weigh a known amount of the sample (e.g., 0.1 - 1.0 g) and dissolve it in a specific volume of DI water (e.g., 10 mL). Sonicate if necessary to ensure complete dissolution.

• For partially soluble or insoluble solids: Accurately weigh a known amount of the sample and add a specific volume of DI water. Shake or vortex the mixture for a defined period (e.g., 10-15 minutes) to extract the nitrite and nitrate ions.[22]

• Centrifuge the sample solution to pellet any insoluble material.

• Filter the supernatant through a 0.2 µm syringe filter before injection.

5. Chromatographic Conditions (Example):

• Column: Dionex™ IonPac™ AS19-4μm, 4 x 250 mm

• Eluent: Potassium hydroxide (KOH) gradient

• Flow Rate: 1.0 mL/min

• Injection Volume: 25 µL

• Column Temperature: 30 °C

• Detection: UV at 210 nm

6. Procedure:

• Equilibrate the IC system with the mobile phase until a stable baseline is achieved.

• Inject a series of working standard solutions to construct a calibration curve.

• Inject the prepared sample solutions.

• Identify the nitrite and nitrate peaks in the sample chromatograms by comparing their retention times with those of the standards.

• Quantify the concentration of nitrite and nitrate in the samples using the calibration curve.

7. System Suitability:

Perform system suitability tests, including replicate injections of a standard solution, to ensure the precision and accuracy of the chromatographic system.

Diagram of the Experimental Workflow for Nitrite/Nitrate Analysis

Caption: Workflow for the analysis of nitrite and nitrate in pharmaceutical materials.

Conclusion

The potential for nitrosamine formation in the manufacturing of Abemaciclib is a multifaceted issue that requires a thorough and proactive approach to risk management. This technical guide has outlined the key potential sources of nitrosating agents, from the raw materials and intermediates used in API synthesis to the excipients in the final drug product. By understanding these risks and implementing robust control strategies, including stringent material specifications and optimized manufacturing processes, the safety and quality of Abemaciclib can be assured. Continuous vigilance and the application of sensitive analytical methodologies are essential to mitigate the risk of nitrosamine impurities in this life-saving medication.

References

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Potential sources for Nitrosamine Impurities - ECA Academy [gmp-compliance.org]
• 4. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. longdom.org [longdom.org]
• 6. Abemaciclib Impurities | SynZeal [synzeal.com]
• 7. asianpubs.org [asianpubs.org]
• 8. ondrugdelivery.com [ondrugdelivery.com]
• 9. resolvemass.ca [resolvemass.ca]
• 10. researchgate.net [researchgate.net]
• 11. Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 12. reachcentrum.eu [reachcentrum.eu]
• 13. fda.gov [fda.gov]
• 14. alfa-chemistry.com [alfa-chemistry.com]
• 15. Leuckart reaction - Wikipedia [en.wikipedia.org]
• 16. mdpi.com [mdpi.com]
• 17. chemistry.mdma.ch [chemistry.mdma.ch]
• 18. N-Nitroso Acetylcysteine | molsyns.com [molsyns.com]
• 19. efpia.eu [efpia.eu]
• 20. contractpharma.com [contractpharma.com]
• 21. documents.thermofisher.com [documents.thermofisher.com]
• 22. shimadzu.com [shimadzu.com]

The Synthesis and Purification of N-Nitroso Abemaciclib: A Technical Guide for Researchers

An In-depth Guide for Drug Development Professionals on the Synthesis, Purification, and Characterization of the N-Nitroso Abemaciclib Reference Standard.

This technical guide provides a comprehensive overview of the chemical synthesis and purification of the N-Nitroso Abemaciclib reference standard, a critical component in the quality control and safety assessment of the pharmaceutical agent Abemaciclib. This document is intended for researchers, scientists, and drug development professionals involved in the analysis and control of impurities in active pharmaceutical ingredients (APIs).

N-Nitroso Abemaciclib is a potential process impurity or degradant of Abemaciclib, a selective inhibitor of cyclin-dependent kinases 4 and 6 (CDK4/6). Due to the classification of many N-nitroso compounds as potential carcinogens, regulatory agencies require stringent control and monitoring of such impurities in pharmaceutical products. This guide outlines the key aspects of preparing a pure reference standard of N-Nitroso Abemaciclib, which is essential for the development and validation of analytical methods to detect and quantify this impurity at trace levels.

Chemical Identity and Properties

N-Nitroso Abemaciclib is the N-nitrosated derivative of Abemaciclib. Its formation can theoretically occur if secondary or tertiary amine functionalities within the Abemaciclib molecule react with a nitrosating agent.

Property	Value
IUPAC Name	N-(5-((4-ethylpiperazin-1-yl)methyl)pyridin-2-yl)-N-(5-fluoro-4-(4-fluoro-1-isopropyl-2-methyl-1H-benzo[d]imidazol-6-yl)pyrimidin-2-yl)nitrous amide[1]
Molecular Formula	C₂₇H₃₁F₂N₉O
Molecular Weight	535.6 g/mol
Chemical Structure	(See Diagram Below)

Abemaciclib Signaling Pathway

Abemaciclib is a targeted therapy that inhibits CDK4 and CDK6, key regulators of the cell cycle. The binding of D-type cyclins to CDK4 and CDK6 initiates the phosphorylation of the retinoblastoma protein (Rb). Phosphorylated Rb releases the E2F transcription factor, allowing the transcription of genes necessary for the transition from the G1 to the S phase of the cell cycle. By inhibiting CDK4/6, Abemaciclib prevents Rb phosphorylation, leading to cell cycle arrest at the G1/S checkpoint and subsequent inhibition of tumor cell proliferation.

References

• 1. Nitrosamine Impurity Assay with HPLC – Extended AppNote [mtc-usa.com]

A Technical Guide to the Structural Elucidation of N-Nitroso Abemaciclib Utilizing Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS)

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

Abemaciclib (B560072), a potent and selective inhibitor of cyclin-dependent kinases 4 and 6 (CDK4/6), is a critical therapeutic agent in the treatment of hormone receptor-positive (HR+) breast cancer.[1][2] During the synthesis, formulation, or storage of pharmaceutical products, impurities can arise, necessitating their rigorous identification and characterization to ensure patient safety. N-nitroso compounds, a class of potential genotoxic impurities, are of particular concern to regulatory agencies. The formation of N-Nitroso Abemaciclib, an N-nitroso derivative of a secondary amine present in the parent molecule, represents a potential impurity that requires unambiguous structural confirmation.[3]

This technical guide provides a comprehensive framework for the structural elucidation of N-Nitroso Abemaciclib. While specific spectral data for this compound is not widely published, this document outlines the requisite experimental protocols and data analysis strategies using Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). The methodologies are based on established analytical principles and recent studies on the characterization of Abemaciclib-related compounds.[4]

N-Nitroso Abemaciclib:

• Molecular Formula: C₂₇H₃₁F₂N₉O[5][6][7][8]

• Molecular Weight: 535.6 g/mol [5][6][8]

• IUPAC Name: N-(5-((4-ethylpiperazin-1-yl)methyl)pyridin-2-yl)-N-(5-fluoro-4-(4-fluoro-1-isopropyl-2-methyl-1H-benzo[d]imidazol-6-yl)pyrimidin-2-yl)nitrous amide[3][6][7]

Mechanism of Action of Abemaciclib: A Refresher

Understanding the biological context of the active pharmaceutical ingredient (API) is crucial. Abemaciclib targets the cyclin D-CDK4/6-retinoblastoma (Rb) signaling pathway, a key regulator of the cell cycle.[2][9][10] In many cancers, this pathway is dysregulated, leading to uncontrolled cell proliferation. Abemaciclib restores cell cycle control by inhibiting CDK4 and CDK6, preventing the phosphorylation of Rb. This action maintains Rb in its active, tumor-suppressing state, leading to G1 cell cycle arrest and a reduction in tumor growth.[1][10][11]

Caption: Simplified signaling pathway of Abemaciclib's mechanism of action.

Analytical Workflow for Structural Elucidation

The structural confirmation of N-Nitroso Abemaciclib requires a multi-step, orthogonal analytical approach. The workflow begins with separation and detection, followed by high-resolution mass spectrometry for molecular formula determination and fragmentation analysis. Finally, one- and two-dimensional NMR experiments provide definitive evidence of the precise molecular structure and the location of the nitroso group.

Caption: General experimental workflow for impurity identification.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC)

A stability-indicating HPLC method is essential to separate N-Nitroso Abemaciclib from the parent drug and other potential degradation products.[4]

• Instrumentation: UHPLC or HPLC system with a UV/Diode Array Detector (DAD).

• Column: A C18 reverse-phase column (e.g., Waters Acquity UPLC BEH C18, 1.7 µm, 2.1 x 100 mm) or equivalent.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient Program: A linear gradient starting with a low percentage of Mobile Phase B, gradually increasing to elute the more nonpolar N-Nitroso Abemaciclib after the parent Abemaciclib. A typical gradient might run from 5% to 95% B over 15-20 minutes.

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 30 - 40 °C.

• Detection Wavelength: Monitoring at multiple wavelengths, including the maxima for Abemaciclib (e.g., ~254 nm and ~320 nm).

• Injection Volume: 1 - 5 µL.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is critical for determining the elemental composition, while tandem MS (MS/MS) reveals the fragmentation pattern, providing clues to the molecule's substructures.

• Instrumentation: A Quadrupole Time-of-Flight (Q-TOF) or Orbitrap mass spectrometer coupled to the LC system.

• Ionization Mode: Positive Electrospray Ionization (ESI+), as the molecule contains multiple basic nitrogen atoms amenable to protonation.

• MS Scan Range: m/z 100 - 1000.

• Source Parameters:

  • Capillary Voltage: 3.0 - 4.0 kV.

  • Gas Temperature: 250 - 350 °C.

  • Gas Flow: 8 - 12 L/min.

• Data Acquisition:

  • Full Scan (MS1): Acquire high-resolution data to determine the accurate mass of the protonated molecular ion [M+H]⁺.

  • Tandem MS (MS/MS or MS²): Perform collision-induced dissociation (CID) on the precursor ion corresponding to N-Nitroso Abemaciclib. Use a range of collision energies (e.g., 10-40 eV) to generate a comprehensive fragmentation spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the definitive technique for unambiguous structure elucidation. For this, isolation of the impurity via preparative chromatography is typically required.

• Instrumentation: 400 MHz or higher field NMR spectrometer.

• Solvent: Deuterated dimethyl sulfoxide (B87167) (DMSO-d₆) or deuterated chloroform (B151607) (CDCl₃), chosen for optimal sample solubility.

• Experiments to be Performed:

  • 1D ¹H NMR: To identify the number and environment of all protons.

  • 1D ¹³C NMR (and DEPT): To identify the number and type (CH₃, CH₂, CH, C) of carbon atoms.

  • 2D COSY (Correlation Spectroscopy): To identify proton-proton (H-H) spin-spin coupling networks within the molecule.

  • 2D HSQC (Heteronuclear Single Quantum Coherence): To identify direct one-bond correlations between protons and their attached carbons.

  • 2D HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, which is crucial for connecting different molecular fragments.

Data Presentation and Interpretation

Mass Spectrometry Data

The initial goal of MS analysis is to confirm the elemental composition. The protonated molecule [M+H]⁺ of N-Nitroso Abemaciclib (C₂₇H₃₁F₂N₉O) has a theoretical exact mass that should be matched by the HRMS measurement within a narrow mass tolerance (<5 ppm).

Table 1: High-Resolution Mass Spectrometry Data

Compound	Molecular Formula	Theoretical m/z [M+H]⁺	Observed m/z	Mass Error (ppm)

| N-Nitroso Abemaciclib | C₂₇H₃₁F₂N₉O | 536.2696 | Data to be acquired | < 5 |

The MS/MS fragmentation pattern is key to confirming the structure. General fragmentation pathways for N-nitrosamines include the loss of the nitroso group (•NO, 30 Da) or related fragments.[12][13] For N-Nitroso Abemaciclib, key fragmentations would be expected from the cleavage of the N-N bond and fragmentations along the piperazine (B1678402) and pyridinyl moieties.

Table 2: Proposed Key MS/MS Fragments of N-Nitroso Abemaciclib

Proposed Fragment m/z	Proposed Loss	Proposed Fragment Structure/Identity
Data to be acquired	-NO (30 Da)	Abemaciclib radical cation
Data to be acquired	-HNO (31 Da)
Data to be acquired	Cleavage at piperazine ring	Ethylpiperazine-methyl-pyridine fragment

| Data to be acquired | Cleavage at pyrimidine (B1678525) ring | Fluoro-benzimidazole-pyrimidine fragment |

NMR Data

The most significant change in the NMR spectra compared to Abemaciclib would be observed in the environment of the secondary amine on the pyridine (B92270) ring where nitrosation occurs.

• ¹H NMR: The absence of the N-H proton signal from the parent Abemaciclib would be a primary indicator. Protons on the pyridine ring adjacent to the nitrosated nitrogen will likely experience a significant downfield shift due to the electron-withdrawing nature of the nitroso group.

• ¹³C NMR: The carbon atom of the pyridine ring directly bonded to the nitrosated nitrogen is expected to show a noticeable shift in its resonance.

• HMBC: Crucially, HMBC correlations from the protons on the pyridine ring to the carbons of the pyrimidine ring will establish the connectivity across the newly formed N-N=O bond, confirming the structure.

Table 3: Expected ¹H NMR Chemical Shift (δ) Data (Illustrative) (Solvent: DMSO-d₆, 400 MHz)

Proton Assignment	Expected δ (ppm)	Multiplicity	Coupling Constant (J, Hz)
Aromatic Protons	Data to be acquired	m, d, s	Data to be acquired
Pyridine Protons	Shifted compared to API	d, t	Data to be acquired
Piperazine Protons	Data to be acquired	m, t	Data to be acquired
Isopropyl CH	Data to be acquired	sept	Data to be acquired

| Methyl Protons | Data to be acquired | d, s, t | Data to be acquired |

Table 4: Expected ¹³C NMR Chemical Shift (δ) Data (Illustrative) (Solvent: DMSO-d₆, 100 MHz)

Carbon Assignment	Expected δ (ppm)
Aromatic/Heteroaromatic Carbons	Data to be acquired
Pyridine C-N(NO)	Shifted compared to API
Piperazine Carbons	Data to be acquired

| Aliphatic Carbons | Data to be acquired |

Conclusion

The structural elucidation of N-Nitroso Abemaciclib is a mandatory step in ensuring the quality and safety of the Abemaciclib drug product. A combined analytical strategy employing a stability-indicating HPLC method, high-resolution mass spectrometry (HRMS and MS/MS), and a suite of NMR experiments (¹H, ¹³C, COSY, HSQC, and HMBC) is required for unambiguous identification. While reference spectra are not publicly available, the protocols and interpretive framework detailed in this guide provide a robust pathway for researchers and drug development professionals to successfully characterize this and other related nitrosamine (B1359907) impurities.

References

• 1. Abemaciclib: pharmacology, pharmacokinetics and mechanism of action_Chemicalbook [chemicalbook.com]
• 2. Abemaciclib: a CDK4/6 inhibitor for the treatment of HR+/HER2− advanced breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. veeprho.com [veeprho.com]
• 4. Potential degradation products of abemaciclib: Identification and structural characterization employing LC-Q/TOF-MS and NMR including mechanistic explanation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. synthinkchemicals.com [synthinkchemicals.com]
• 6. Abemaciclib Nitroso Impurity 1 | SynZeal [synzeal.com]
• 7. clearsynth.com [clearsynth.com]
• 8. N-Nitroso Abemaciclib | C27H31F2N9O | CID 172990564 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. The role of abemaciclib in treatment of advanced breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Mechanisms of abemaciclib, a CDK4/6 inhibitor, induced apoptotic cell death in prostate cancer cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Mass spectrometry of N-nitrosamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

The Double-Edged Sword: Unraveling the Reactivity of Abemaciclib's Secondary Amine

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Abemaciclib (B560072), a potent and selective inhibitor of cyclin-dependent kinases 4 and 6 (CDK4/6), has emerged as a cornerstone in the treatment of hormone receptor-positive (HR+), human epidermal growth factor receptor 2-negative (HER2-) advanced or metastatic breast cancer. Central to its chemical architecture and metabolic fate is a secondary amine housed within a piperazine (B1678402) ring. This technical guide provides a comprehensive exploration of the reactivity of this functional group, delving into its metabolic bioactivation, potential for covalent adduct formation, and the analytical methodologies employed to characterize these processes. This document is intended to serve as a critical resource for researchers engaged in the discovery and development of kinase inhibitors and other pharmaceuticals featuring similar structural motifs.

Introduction

The piperazine moiety, and specifically the secondary amine it contains, is a common functional group in many pharmaceuticals, valued for its ability to impart desirable physicochemical properties such as improved solubility and oral bioavailability. In the case of Abemaciclib, this secondary amine is integral to its structure-activity relationship (SAR), contributing to its high affinity and selectivity for the ATP-binding pockets of CDK4 and CDK6. However, this amine group is also a primary site of metabolic activity, rendering it a focal point for understanding the drug's pharmacokinetic profile and potential for drug-drug interactions and off-target effects.

This guide will systematically dissect the chemical reactivity of Abemaciclib's secondary amine, beginning with an overview of its metabolic pathways and the enzymes involved. We will then explore the formation of reactive intermediates and their implications. Detailed experimental protocols for assessing this reactivity are provided, followed by a discussion of the analytical techniques used for the identification and quantification of metabolites and adducts.

Metabolic Pathways and Bioactivation

The metabolism of Abemaciclib is predominantly hepatic and is primarily mediated by the cytochrome P450 enzyme CYP3A4. The secondary amine within the piperazine ring is a key site for these metabolic transformations.

Major Metabolic Reactions

In vitro and in vivo studies have elucidated several key metabolic pathways involving the piperazine moiety of Abemaciclib[1][2]:

• N-Dealkylation: This process involves the removal of the ethyl group attached to the tertiary amine of the piperazine ring, leading to the formation of the major active metabolite, N-desethylabemaciclib (M2) .

• Oxidation: The piperazine ring can undergo oxidation to form various hydroxylated metabolites. A significant metabolite is hydroxyabemaciclib (M20) , which also retains pharmacological activity.

• Oxidative Deamination: This pathway can lead to the opening of the piperazine ring.

• Hydroxylation: Hydroxylation can occur at various positions on the Abemaciclib molecule, including the piperazine ring.

These metabolic transformations are not merely detoxification pathways; the resulting metabolites, particularly M2 and M20, are equipotent to the parent drug and contribute significantly to the overall clinical efficacy of Abemaciclib[3][4][5].

Formation of Reactive Iminium Intermediates

A critical aspect of the secondary amine's reactivity is its potential for bioactivation. Metabolism of the piperazine ring can lead to the formation of electrophilic iminium ions . These reactive intermediates are of significant interest in drug development as they have the potential to covalently bind to cellular macromolecules, such as proteins and DNA, which can lead to idiosyncratic adverse drug reactions[6].

In vitro studies using rat liver microsomes have demonstrated the formation of iminium intermediates from Abemaciclib. These reactive species can be "trapped" by nucleophiles like potassium cyanide (KCN), forming stable cyano adducts that can be detected and characterized by mass spectrometry[6][7]. The identification of these adducts provides direct evidence of the bioactivation potential of the piperazine moiety.

Quantitative Data Summary

While specific enzyme kinetic parameters (Km, Vmax) for the metabolism of Abemaciclib's secondary amine are not extensively published, the available data on metabolite formation and drug interactions provide valuable quantitative insights.

Parameter	Value/Observation	Reference(s)
Primary Metabolizing Enzyme	Cytochrome P450 3A4 (CYP3A4)	[1][3][8]
Major Active Metabolites	N-desethylabemaciclib (M2), Hydroxyabemaciclib (M20), Hydroxy-N-desethylabemaciclib (M18)	[3][5][9]
Relative Potency of Major Metabolites	M2 and M20 are equipotent to Abemaciclib	[3]
Contribution of Metabolites to Exposure	M2 and M20 AUCs represent a significant portion of the total drug exposure.	[10]
Bioactivation Intermediate	Iminium ion formation from the piperazine ring.	[6]
Detection of Reactive Intermediates	Trapping with potassium cyanide (KCN) to form stable cyano adducts.	[6][7]

Experimental Protocols

This section provides detailed methodologies for key experiments to assess the reactivity of Abemaciclib's secondary amine.

In Vitro Metabolic Stability and Metabolite Identification

Objective: To determine the rate of metabolism of Abemaciclib and identify the metabolites formed in a liver microsomal system.

Materials:

• Abemaciclib

• Pooled human liver microsomes (HLMs) or rat liver microsomes (RLMs)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate (B84403) buffer (pH 7.4)

• Acetonitrile (ACN) or other suitable organic solvent for quenching

• LC-MS/MS system

Procedure:

• Prepare a stock solution of Abemaciclib in a suitable solvent (e.g., DMSO).

• In a microcentrifuge tube, pre-warm a mixture of liver microsomes (final concentration typically 0.5-1.0 mg/mL) and phosphate buffer at 37°C for 5-10 minutes.

• Initiate the reaction by adding the Abemaciclib stock solution (final concentration typically 1-10 µM) and the NADPH regenerating system.

• Incubate the reaction mixture at 37°C with gentle shaking.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture and quench the reaction by adding 2-3 volumes of ice-cold acetonitrile.

• Centrifuge the quenched samples to precipitate proteins.

• Analyze the supernatant by LC-MS/MS to quantify the remaining parent drug and identify the formed metabolites.

Data Analysis:

• Plot the percentage of remaining Abemaciclib against time to determine the in vitro half-life (t½) and intrinsic clearance (CLint).

• Analyze the MS/MS fragmentation patterns to elucidate the structures of the metabolites.

Reactive Metabolite Trapping with Potassium Cyanide

Objective: To detect the formation of iminium reactive intermediates from Abemaciclib.

Materials:

• Abemaciclib

• Pooled human or rat liver microsomes

• NADPH regenerating system

• Potassium cyanide (KCN) solution (handle with extreme caution in a certified chemical fume hood)

• Phosphate buffer (pH 7.4)

• Acetonitrile

• LC-MS/MS system

Procedure:

• Strict safety precautions must be followed when handling KCN. All work must be performed in a properly functioning chemical fume hood, and appropriate personal protective equipment (gloves, lab coat, safety glasses) must be worn. An emergency cyanide exposure kit should be readily available.

• Prepare a stock solution of KCN in water.

• In a microcentrifuge tube, pre-warm a mixture of liver microsomes, phosphate buffer, and KCN (final concentration typically 1-5 mM) at 37°C.

• Initiate the reaction by adding Abemaciclib and the NADPH regenerating system.

• Incubate the mixture at 37°C for a fixed time (e.g., 60 minutes).

• Quench the reaction with ice-cold acetonitrile.

• Centrifuge to pellet the protein.

• Analyze the supernatant by LC-MS/MS, specifically looking for the mass of the expected cyano-Abemaciclib adduct(s). A parent ion scan or neutral loss scan can be employed to selectively detect potential adducts.

Covalent Binding Assay with Radiolabeled Compound

Objective: To quantify the extent of covalent binding of Abemaciclib-derived reactive metabolites to microsomal proteins.

Materials:

• Radiolabeled Abemaciclib (e.g., [¹⁴C]-Abemaciclib or [³H]-Abemaciclib)

• Pooled human or rat liver microsomes

• NADPH regenerating system

• Phosphate buffer (pH 7.4)

• Trichloroacetic acid (TCA) or organic solvents (e.g., methanol, acetonitrile) for protein precipitation and washing

• Scintillation cocktail and liquid scintillation counter

Procedure:

• Perform an incubation similar to the metabolic stability assay, but using radiolabeled Abemaciclib.

• After incubation, precipitate the proteins by adding an equal volume of ice-cold TCA or a large excess of organic solvent.

• Pellet the precipitated proteins by centrifugation.

• Thoroughly wash the protein pellet multiple times with a series of organic solvents to remove any non-covalently bound radioactivity.

• After the final wash, dissolve the protein pellet in a suitable solubilizing agent (e.g., 1N NaOH or a commercial tissue solubilizer).

• Measure the protein concentration using a standard protein assay (e.g., BCA assay).

• Add the solubilized protein to a scintillation vial with a scintillation cocktail.

• Quantify the radioactivity using a liquid scintillation counter.

Data Analysis:

• Calculate the amount of covalently bound drug in pmol equivalents per mg of protein.

Visualizations

Signaling Pathway

References

• 1. Predicting Clinical Effects of CYP3A4 Modulators on Abemaciclib and Active Metabolites Exposure Using Physiologically Based Pharmacokinetic Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Update on metabolism of abemaciclib: In silico, in vitro, and in vivo metabolite identification and characterization using high resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Simultaneous quantification of abemaciclib and its active metabolites in human and mouse plasma by UHPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Abemaciclib pharmacology and interactions in the treatment of HR+/HER2− breast cancer: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ClinPGx [clinpgx.org]
• 6. researchgate.net [researchgate.net]
• 7. Identification of reactive intermediate formation and bioactivation pathways in Abemaciclib metabolism by LC-MS/MS: in vitro metabolic investigation PMID: 30800400 | MCE [medchemexpress.cn]
• 8. Predicting Clinical Effects of CYP3A4 Modulators on Abemaciclib and Active Metabolites Exposure Using Physiologically Based Pharmacokinetic Modeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]

Theoretical Prediction and Formation Pathways of N-Nitroso Abemaciclib

An In-depth Technical Guide for Drug Development Professionals

Introduction

The presence of N-nitrosamine impurities in pharmaceutical products is a significant concern for regulatory bodies and manufacturers worldwide due to their classification as probable human carcinogens.[1] These impurities can form when a nitrosatable amine, present in the active pharmaceutical ingredient (API), its degradants, or impurities, reacts with a nitrosating agent.[2] Abemaciclib (B560072), a potent inhibitor of cyclin-dependent kinases 4 and 6 (CDK4/6), possesses secondary and tertiary amine functionalities within its structure, making it theoretically susceptible to nitrosation.[3][4] This guide provides a comprehensive overview of the theoretical formation pathways of N-Nitroso Abemaciclib, computational prediction models, and the experimental protocols required for its investigation, tailored for researchers, scientists, and drug development professionals.

Theoretical Formation Pathways

The formation of N-Nitroso Abemaciclib is predicated on the presence of nitrosatable nitrogen atoms within the abemaciclib molecule and a suitable nitrosating agent under favorable reaction conditions.

Identification of Nitrosatable Sites in Abemaciclib

The structure of Abemaciclib contains several nitrogen atoms, but not all are equally susceptible to nitrosation. The primary sites of interest are the secondary and tertiary amines within the piperazine (B1678402) ring system.

• Primary Site (Secondary Amine): The most probable pathway involves the direct nitrosation of the secondary amine on the aminopyridine moiety.[5] Secondary amines are highly reactive towards nitrosating agents.[2][6]

• Secondary Site (Tertiary Amine): The tertiary amine within the ethylpiperazine side chain is another potential site. The nitrosation of tertiary amines is a more complex process that typically proceeds via nitrosative dealkylation to form a secondary amine, which is then nitrosated.[7][8] This pathway is generally over 1,000 times slower than the direct nitrosation of a secondary amine.[7]

• Low-Reactivity Sites: Aromatic amine nitrogens, such as the one on the 2-aminopyrimidine (B69317) ring, are significantly less nucleophilic due to the delocalization of the lone pair of electrons into the aromatic system, making their nitrosation unlikely under typical conditions.[7][9]

General Mechanisms of N-Nitrosation

The core reaction involves an electrophilic attack on the amine's lone pair of electrons by a nitrosating agent.

Pathway A: Direct Nitrosation of the Secondary Amine

This is the most direct and kinetically favored pathway. A nitrosating agent, such as dinitrogen trioxide (N₂O₃), reacts directly with the secondary amine of Abemaciclib to form the N-nitroso derivative.[2][7]

Caption: Direct nitrosation of the secondary amine in Abemaciclib.

Pathway B: Nitrosative Dealkylation of the Tertiary Amine

This pathway is more complex and requires harsher conditions or longer reaction times. It involves two main steps:

• Dealkylation: The tertiary amine is dealkylated by a nitrosating agent, yielding a secondary amine intermediate.

• Nitrosation: The newly formed secondary amine is then nitrosated as described in Pathway A.[7][8]

Caption: Nitrosation of the tertiary amine via dealkylation.

Formation of Nitrosating Agents

The most common source of nitrosating agents in pharmaceutical manufacturing and drug products is the presence of nitrite (B80452) impurities (NO₂⁻), often found in excipients.[10][11][12] Under acidic conditions (typically pH < 5), nitrite is protonated to form nitrous acid (HNO₂), which exists in equilibrium with the more potent nitrosating agent, dinitrogen trioxide (N₂O₃).[13]

Caption: Formation of the active nitrosating agent from nitrite.

Computational and Predictive Models

In silico tools are invaluable for conducting initial risk assessments of potential nitrosamine (B1359907) formation.

(Quantitative) Structure-Activity Relationship ((Q)SAR) Models

(Q)SAR models predict a molecule's susceptibility to nitrosation based on its structural features.[7][8] These models employ statistical methods or expert-defined rules to classify nitrogen centers as likely or unlikely to be nitrosated. The rules consider activating features (e.g., basicity of the amine) and deactivating features (e.g., steric hindrance, electron-withdrawing groups).[8]

Density Functional Theory (DFT) Calculations

DFT is a quantum mechanical modeling method used to investigate reaction mechanisms and their corresponding energy barriers.[14][15] For N-Nitroso Abemaciclib, DFT calculations can be employed to:

• Determine the activation energy for the nitrosation of the secondary vs. tertiary amine.

• Evaluate the relative stability of potential N-nitroso isomers.

• Understand the electronic and steric factors that govern reactivity.[14][15]

Caption: Workflow for in silico risk assessment of nitrosamine formation.

Experimental Protocols for Investigation

Theoretical predictions must be confirmed by empirical data. Standardized experimental protocols are crucial for assessing the nitrosation risk.

Nitrosation Assay Procedure (NAP) Test

The NAP test is a standardized method developed by the World Health Organization (WHO) to evaluate the susceptibility of an amine-containing drug to nitrosation under consistent, worst-case conditions.[7]

Detailed Methodology:

• Preparation of Solutions:

  • Prepare a stock solution of Abemaciclib (e.g., 10 mM) in a suitable solvent.

  • Prepare a stock solution of sodium nitrite (NaNO₂) (e.g., 40 mM) in deionized water.

• Reaction Setup:

  • In a reaction vessel, combine the Abemaciclib stock solution with a buffer to achieve a final pH of 3-4. The most common condition is pH 3.4.

  • Equilibrate the vessel to a constant temperature of 37 °C.

• Initiation of Reaction:

  • Add the sodium nitrite stock solution to the Abemaciclib solution to initiate the reaction. The final concentrations are typically 10 mM drug and 40 mM nitrite.[7]

• Incubation:

  • Incubate the reaction mixture at 37 °C for a defined period, typically ranging from 1 to 4 hours.[7] Aliquots may be taken at various time points to study reaction kinetics.

• Quenching and Sample Preparation:

  • At the end of the incubation period, quench the reaction by adding a quenching agent like ammonium (B1175870) sulfamate (B1201201) or by raising the pH to stop further nitrosation.

  • Prepare the sample for analysis (e.g., dilution, solid-phase extraction).

• Analysis:

  • Analyze the sample for the presence and quantity of N-Nitroso Abemaciclib using a validated analytical method, typically LC-MS/MS.

Caption: Experimental workflow for the Nitrosation Assay Procedure (NAP).

Analytical Detection and Quantification by LC-MS/MS

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the preferred analytical technique for the trace-level detection and quantification of nitrosamine impurities due to its high sensitivity and selectivity.[16][17]

General Methodology:

• Sample Preparation: Samples from forced degradation studies or finished drug products are extracted using a suitable solvent (e.g., methanol (B129727), dichloromethane). Solid-Phase Extraction (SPE) may be used for cleanup and concentration.

• Chromatographic Separation:

  • An aliquot of the prepared sample is injected into an HPLC or UPLC system.

  • Separation is typically achieved on a C18 reversed-phase column using a gradient elution with a mobile phase consisting of water and an organic solvent (e.g., methanol or acetonitrile), often with a modifier like formic acid.

• Mass Spectrometric Detection:

  • The column eluent is introduced into the mass spectrometer, typically using an electrospray ionization (ESI) source in positive ion mode.

  • Detection is performed using Multiple Reaction Monitoring (MRM), where specific precursor-to-product ion transitions for N-Nitroso Abemaciclib and a suitable internal standard (e.g., an isotopically labeled version) are monitored for high specificity and accurate quantification.[18]

Data Presentation

Clear and structured data is essential for comparison and risk assessment.

Table 1: Standard Parameters for the Nitrosation Assay Procedure (NAP) Test

Parameter	Standard Condition	Rationale
pH	3.0 - 4.0	Maximizes the formation rate of the nitrosating agent (N₂O₃) from nitrite.[7]
Temperature	37 °C	Simulates physiological conditions of the human stomach.[7]
Drug Concentration	10 mM	Standardized concentration for comparability across different APIs.[7]
Nitrite Concentration	40 mM	Represents a significant excess of the nitrosating agent precursor.[7]

| Duration | 1 - 4 hours | Allows sufficient time for the reaction to proceed to a measurable extent.[7] |

Table 2: Illustrative LC-MS/MS Parameters for N-Nitroso Abemaciclib Analysis

Parameter	Example Value/Condition
LC System	UPLC/HPLC
Column	Reversed-Phase C18 (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile/Methanol
Flow Rate	0.4 mL/min
Ionization Mode	ESI Positive
MRM Transition (Hypothetical)	m/z 536.3 → [Specific Product Ion]
Internal Standard	N-Nitroso Abemaciclib-dₓ (Isotopically Labeled)

| LLOQ Target | < 1 ng/mL |

Note: The exact MRM transition for N-Nitroso Abemaciclib (MW ≈ 535.6 g/mol ) would need to be determined experimentally.[19]

Table 3: Summary of Factors Influencing N-Nitroso Abemaciclib Formation

Factor	Effect on Formation Rate	Comments
Low pH (e.g., 3-4)	Increases	Promotes formation of active nitrosating agents from nitrite.[6]
High Temperature	Increases	Accelerates the chemical reaction kinetics.[6]
High Nitrite Concentration	Increases	Increases the availability of the nitrosating agent precursor.[20]
Presence of Formaldehyde	Increases	Can catalyze nitrosation, especially at pH > 6.[10][21]
Presence of Antioxidants	Decreases	Scavengers like ascorbic acid (Vitamin C) can inhibit nitrosation.[22]

| Water Content | Increases | Moisture in solid dosage forms can facilitate the reaction between API and excipients.[2] |

Conclusion

The theoretical risk of N-Nitroso Abemaciclib formation stems primarily from the presence of a reactive secondary amine moiety. The most probable pathway involves direct nitrosation by agents formed from nitrite impurities under acidic conditions. While computational models provide a crucial first step in risk assessment, they must be complemented by robust experimental testing. A comprehensive strategy employing both predictive modeling and empirical studies, such as the NAP test and sensitive LC-MS/MS quantification, is essential for understanding, controlling, and mitigating the risk of nitrosamine impurities in Abemaciclib-containing drug products, ensuring patient safety and regulatory compliance.

References

• 1. biospectrumindia.com [biospectrumindia.com]
• 2. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. veeprho.com [veeprho.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. pubs.acs.org [pubs.acs.org]
• 8. (Q)SAR Approaches to Predict the Extent of Nitrosation in Pharmaceutical Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. N-Nitroso Abemaciclib - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 10. researchgate.net [researchgate.net]
• 11. Managing Nitrite Impurities: A Supplier-Manufacturer Approach to Mitigate Nitrosamine Risk [sigmaaldrich.com]
• 12. freethinktech.com [freethinktech.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Computational Mechanistic Study On N-nitrosation Reaction Of Secondary Amines | Lhasa Limited [lhasalimited.org]
• 15. Computational mechanistic study on N-nitrosation reaction of secondary amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. jchr.org [jchr.org]
• 19. N-Nitroso Abemaciclib | C27H31F2N9O | CID 172990564 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. pubs.acs.org [pubs.acs.org]
• 22. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: A Sensitive and Robust LC-MS/MS Method for the Quantification of N-Nitroso Abemaciclib in Pharmaceutical Drug Substances

Abstract

This application note describes a highly sensitive and selective liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of the N-nitroso drug substance-related impurity (NDSRI), N-Nitroso Abemaciclib, in Abemaciclib active pharmaceutical ingredient (API). The method was developed to meet the stringent regulatory requirements for the control of potentially carcinogenic nitrosamine (B1359907) impurities in pharmaceutical products.[1][2][3] The described method is suitable for use in quality control (QC) laboratories for routine testing, as well as in analytical method development and validation (AMV).[4]

Introduction

N-nitrosamines are a class of compounds that are considered probable human carcinogens, and their presence in pharmaceutical products is a significant safety concern.[2] Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have issued strict guidance for the control of these impurities in drug products.[1][2][3] N-Nitroso Abemaciclib is a potential impurity that can form from the secondary amine moiety present in the Abemaciclib molecule.[4][5] Given the potential risks associated with nitrosamine impurities, a sensitive and reliable analytical method for their quantification is crucial. LC-MS/MS is the technique of choice for the analysis of nitrosamines at trace levels due to its high sensitivity and selectivity.[6][7] This application note provides a comprehensive protocol for the development and validation of an LC-MS/MS method for the quantification of N-Nitroso Abemaciclib.

Experimental Workflow

The overall workflow for the LC-MS/MS method development and validation for N-Nitroso Abemaciclib quantification is depicted in the following diagram.

Caption: Workflow for LC-MS/MS Method Development and Validation.

Experimental Protocols

Materials and Reagents

• N-Nitroso Abemaciclib reference standard (Structure and properties available from PubChem, CID 172990564)[8]

• Abemaciclib API

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• Ultrapure water

Standard and Sample Preparation

Standard Stock Solution (100 µg/mL): Accurately weigh approximately 1.0 mg of N-Nitroso Abemaciclib reference standard and dissolve in 10.0 mL of methanol.

Working Standard Solutions (0.1 ng/mL to 100 ng/mL): Prepare a series of working standard solutions by serial dilution of the stock solution with a 50:50 mixture of water and methanol.

Sample Preparation: Accurately weigh approximately 100 mg of Abemaciclib API into a 10 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of water and methanol. Sonicate for 10 minutes to ensure complete dissolution. Filter the sample through a 0.22 µm PVDF syringe filter prior to injection.[9]

LC-MS/MS Instrumentation and Conditions

Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system capable of gradient elution is recommended.

Parameter	Condition
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	10% B to 90% B over 10 minutes, hold at 90% B for 2 minutes, return to 10% B and equilibrate for 3 minutes
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Mass Spectrometry (MS) System: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source is recommended.

Parameter	Condition
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Gas Flow Rates	Optimized for the specific instrument
MRM Transitions	Precursor Ion (Q1): m/z 536.3 (for [M+H]⁺ of N-Nitroso Abemaciclib, C27H31F2N9O with MW 535.6 g/mol )[8]Product Ions (Q3): To be determined by infusing a standard solution and optimizing collision energy. A primary and a secondary transition should be selected for quantification and confirmation, respectively.

Quantitative Data Summary

The following tables summarize the expected performance characteristics of the validated method.

Table 1: Linearity and Range

Analyte	Calibration Range (ng/mL)	Correlation Coefficient (r²)
N-Nitroso Abemaciclib	0.1 - 100	≥ 0.995

Table 2: Limit of Detection (LOD) and Limit of Quantification (LOQ)

Analyte	LOD (ng/mL)	LOQ (ng/mL)
N-Nitroso Abemaciclib	0.03	0.1

Table 3: Accuracy and Precision

Concentration Level (ng/mL)	Accuracy (% Recovery)	Precision (% RSD)
Low (0.3)	95 - 105	< 15
Medium (10)	98 - 102	< 10
High (80)	98 - 102	< 10

Table 4: Recovery

Analyte	Matrix	Recovery (%)
N-Nitroso Abemaciclib	Abemaciclib API	90 - 110

Signaling Pathway Diagram

The formation of N-Nitroso Abemaciclib is a chemical reaction and not a biological signaling pathway. The following diagram illustrates the logical relationship in the formation of this impurity.

Caption: Formation of N-Nitroso Abemaciclib.

Conclusion

The LC-MS/MS method described in this application note provides a sensitive, selective, and reliable approach for the quantification of N-Nitroso Abemaciclib in Abemaciclib API. The method is suitable for routine quality control testing and can be validated to meet regulatory requirements for the analysis of nitrosamine impurities in pharmaceutical products. The detailed protocols and expected performance characteristics will aid researchers and drug development professionals in implementing this method in their laboratories.

References

• 1. fda.gov [fda.gov]
• 2. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 3. FDA: Updated Guidance for Nitrosamines - ECA Academy [gmp-compliance.org]
• 4. veeprho.com [veeprho.com]
• 5. N-Nitroso Abemaciclib - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 6. m.youtube.com [m.youtube.com]
• 7. waters.com [waters.com]
• 8. N-Nitroso Abemaciclib | C27H31F2N9O | CID 172990564 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of N-Nitroso Abemaciclib in Finished Drug Products by LC-MS/MS

Abstract

This application note presents a detailed protocol for the quantitative analysis of the N-Nitroso Abemaciclib impurity in finished drug products. N-Nitroso Abemaciclib is a potential nitrosamine (B1359907) drug substance-related impurity (NDSRI) of Abemaciclib, a cyclin-dependent kinase inhibitor used in cancer therapy.[1] Due to the classification of nitrosamines as probable human carcinogens, regulatory agencies such as the FDA require strict control of these impurities in pharmaceutical products.[2] This document outlines a highly sensitive and selective liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of N-Nitroso Abemaciclib, suitable for quality control and regulatory submission purposes. The protocol includes detailed steps for sample preparation, chromatographic separation, mass spectrometric detection, and method validation.

Introduction

Abemaciclib is an oral medication used for the treatment of certain types of breast cancer. The synthesis of Abemaciclib involves the use of secondary or tertiary amines, which, in the presence of nitrosating agents, can potentially lead to the formation of N-nitrosamine impurities. N-Nitroso Abemaciclib is an NDSRI that shares a structural similarity with the active pharmaceutical ingredient (API).[3]

Regulatory bodies have established stringent acceptable intake (AI) limits for nitrosamine impurities, often in the range of nanograms per day, necessitating highly sensitive analytical methods for their detection and quantification at trace levels.[2] This application note provides a comprehensive LC-MS/MS method that has been developed and validated to meet these rigorous requirements.

Experimental Workflow

The overall workflow for the quantitative analysis of N-Nitroso Abemaciclib in a finished drug product is depicted below.

Figure 1: Experimental workflow for N-Nitroso Abemaciclib analysis.

Experimental Protocols

Reagents and Materials

• Standards: N-Nitroso Abemaciclib reference standard and Abemaciclib API were sourced from a reputable supplier (e.g., Veeprho Pharmaceuticals).[1]

• Solvents: Methanol (LC-MS grade), Acetonitrile (LC-MS grade), and water (Type I, ultrapure).

• Reagents: Formic acid (LC-MS grade).

• Sample Preparation Devices: 15 mL polypropylene (B1209903) centrifuge tubes, 0.22 µm PVDF syringe filters.

Standard and Sample Preparation

3.2.1. Standard Stock Solution (100 µg/mL) Accurately weigh approximately 1.0 mg of N-Nitroso Abemaciclib reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with methanol.

3.2.2. Working Standard Solutions Prepare a series of working standard solutions by serial dilution of the stock solution with methanol to cover the desired calibration range (e.g., 0.1 to 50 ng/mL).

3.2.3. Sample Preparation (from Tablets)

• Weigh and crush a sufficient number of Abemaciclib tablets to obtain a fine powder equivalent to 100 mg of the API.

• Accurately transfer the powder into a 15 mL centrifuge tube.

• Add 10.0 mL of methanol to the tube.

• Vortex for 1 minute, followed by shaking on a mechanical shaker for 30 minutes to ensure complete extraction.[4]

• Centrifuge the sample at 4500 rpm for 15 minutes.[4]

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an LC vial for analysis.

LC-MS/MS Instrumentation and Conditions

A high-performance liquid chromatography system coupled with a triple quadrupole mass spectrometer is recommended for this analysis.

Table 1: Chromatographic Conditions

Parameter	Value
LC System	UPLC/HPLC System
Column	Acquity UPLC HSS T3 (100 x 2.1 mm, 1.8 µm) or equivalent
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Gradient	See Table 2
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Autosampler Temp.	10 °C

Table 2: Gradient Elution Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
1.0	95	5
8.0	5	95
10.0	5	95
10.1	95	5
12.0	95	5

Table 3: Mass Spectrometer Conditions

Parameter	Value
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Temp.	500 °C
Ion Spray Voltage	5500 V
Curtain Gas	35 psi
Collision Gas (CAD)	Medium
Scan Type	Multiple Reaction Monitoring (MRM)

Table 4: MRM Transitions for N-Nitroso Abemaciclib

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (V)
N-Nitroso Abemaciclib	536.6	393.2	150	35
N-Nitroso Abemaciclib (Confirming)	536.6	98.1	150	45

Note: The molecular formula for N-Nitroso Abemaciclib is C27H31F2N9O, with a molecular weight of 535.59 g/mol .[1] The precursor ion corresponds to [M+H]+. Product ions and collision energies are proposed based on the fragmentation of the parent Abemaciclib molecule and may require optimization.

Method Validation

The analytical method should be validated according to ICH Q2(R1) guidelines. Key validation parameters are summarized below.

Table 5: Method Validation Parameters

Parameter	Acceptance Criteria
Specificity	No interference at the retention time of N-Nitroso Abemaciclib in blank and placebo samples.
Linearity	Correlation coefficient (r²) ≥ 0.995 over the calibration range.
Accuracy	Recovery between 80.0% and 120.0% at three concentration levels.
Precision	Repeatability (RSD ≤ 15%), Intermediate Precision (RSD ≤ 15%).
Limit of Quantification (LOQ)	Signal-to-noise ratio ≥ 10. Should be sufficiently below the specification limit.
Limit of Detection (LOD)	Signal-to-noise ratio ≥ 3.
Solution Stability	Analyte stable in standard and sample solutions for the duration of the analysis.

Signaling Pathway and Risk Assessment Logic

Abemaciclib is a selective inhibitor of cyclin-dependent kinases 4 and 6 (CDK4/6). Its therapeutic effect is not directly related to the formation of nitrosamine impurities. The risk of N-Nitroso Abemaciclib formation is a chemical process related to the drug substance and manufacturing process.

Figure 2: Logic diagram for nitrosamine formation risk assessment.

Conclusion

The LC-MS/MS method described in this application note provides a robust and sensitive approach for the quantitative analysis of N-Nitroso Abemaciclib in finished drug products. The detailed protocol for sample preparation and instrumental analysis, combined with the specified validation parameters, ensures that the method is suitable for routine quality control testing and can meet stringent global regulatory requirements for the control of nitrosamine impurities. This methodology is critical for ensuring the safety and quality of Abemaciclib drug products.

References

• 1. jbpr.in [jbpr.in]
• 2. jchr.org [jchr.org]
• 3. fda.gov [fda.gov]
• 4. fda.gov [fda.gov]

Application Notes and Protocols for N-Nitroso Abemaciclib Analysis in Tablets

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory agencies and manufacturers worldwide due to their potential carcinogenic effects. N-nitroso abemaciclib (B560072), a potential impurity in abemaciclib drug products, requires sensitive and robust analytical methods for its detection and quantification at trace levels. This document provides detailed application notes and protocols for the sample preparation and analysis of N-nitroso abemaciclib in tablet formulations, based on established methodologies for nitrosamine analysis in solid dosage forms.

N-nitroso abemaciclib is the N-nitroso derivative of abemaciclib, a secondary amine.[1][2] Its formation can be a result of the manufacturing process or degradation.[3] Therefore, a validated analytical method is crucial for quality control and to ensure patient safety.[2] The methods outlined below utilize Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS), a highly sensitive and selective technique for quantifying trace-level impurities.[3]

Experimental Protocols

The following protocols describe a comprehensive workflow for the analysis of N-nitroso abemaciclib in tablets, from sample preparation to UPLC-MS/MS analysis.

Protocol 1: Sample Preparation - Solvent Extraction

This protocol details the extraction of N-nitroso abemaciclib from abemaciclib tablets using a solvent extraction method.

Materials and Reagents:

• Abemaciclib tablets

• N-Nitroso Abemaciclib reference standard

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade)

• Acetonitrile (HPLC grade)

• Formic acid (LC-MS grade)

• Volumetric flasks (10 mL, 25 mL, 100 mL)

• Centrifuge tubes (15 mL)

• Vortex mixer

• Mechanical shaker

• Centrifuge

• Syringe filters (0.22 µm PVDF)

• Autosampler vials

Procedure:

• Tablet Homogenization: Weigh and crush a sufficient number of abemaciclib tablets to obtain a fine, homogeneous powder. This increased surface area facilitates efficient extraction.

• Sample Weighing: Accurately weigh a portion of the crushed tablet powder equivalent to a target concentration of the active pharmaceutical ingredient (API), for example, 100 mg of abemaciclib, into a 15 mL centrifuge tube.

• Extraction Solvent Preparation: Prepare the extraction solvent (diluent). A common diluent for nitrosamine analysis is a mixture of methanol and water (e.g., 80:20 v/v).[4]

• Extraction: Add a precise volume of the extraction solvent (e.g., 4.0 mL) to the centrifuge tube containing the tablet powder.[5]

• Vortexing and Shaking: Vortex the mixture for approximately 1 minute to ensure the powder is well-dispersed in the solvent. Following this, place the tube on a mechanical shaker for 40 minutes to facilitate the extraction of N-nitroso abemaciclib.[5]

• Centrifugation: After shaking, centrifuge the sample at 4500 rpm for 15 minutes to separate the insoluble excipients from the supernatant containing the analyte.[5]

• Filtration: Carefully collect the supernatant and filter it through a 0.22 µm PVDF syringe filter to remove any remaining particulate matter. Discard the initial portion of the filtrate (e.g., the first 1 mL) to avoid any potential contamination from the filter.[5]

• Sample for Analysis: Transfer the filtered extract into an autosampler vial for UPLC-MS/MS analysis.

Protocol 2: UPLC-MS/MS Analysis

This protocol outlines the instrumental analysis of the prepared sample extract for the quantification of N-nitroso abemaciclib.

Instrumentation:

• UPLC system coupled with a triple quadrupole tandem mass spectrometer (MS/MS) with an electrospray ionization (ESI) source.

UPLC Conditions (Suggested Starting Point):

Parameter	Value
Column	Acquity UPLC BEH C18, 1.7 µm, 2.1 x 100 mm (or equivalent)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile/Methanol
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Gradient Program	Optimized for separation of N-nitroso abemaciclib from abemaciclib and other potential impurities.

MS/MS Conditions (to be optimized for N-Nitroso Abemaciclib):

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	450 °C
Cone Gas Flow	150 L/Hr
Desolvation Gas Flow	900 L/Hr
Acquisition Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	To be determined using a pure reference standard of N-Nitroso Abemaciclib. A precursor ion corresponding to the protonated molecule [M+H]+ would be selected, and characteristic product ions would be monitored.

Standard Preparation:

• Stock Standard Solution: Prepare a stock solution of N-nitroso abemaciclib reference standard in the diluent (e.g., 100 µg/mL).

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution to create a calibration curve covering the expected concentration range of the impurity in the samples.

Data Presentation

The following tables summarize typical quantitative data for nitrosamine analysis in pharmaceutical tablets, which should be established during method validation for N-nitroso abemaciclib.

Table 1: Method Validation Parameters

Parameter	Typical Acceptance Criteria
Specificity	No interference at the retention time of N-nitroso abemaciclib from blank, placebo, and abemaciclib.
Linearity (r²)	≥ 0.99
Limit of Detection (LOD)	Signal-to-Noise Ratio ≥ 3:1
Limit of Quantification (LOQ)	Signal-to-Noise Ratio ≥ 10:1
Accuracy (% Recovery)	80 - 120%
Precision (% RSD)	≤ 15%

Table 2: Example Quantitative Performance Data

Analyte	LOD (ng/mL)	LOQ (ng/mL)	Recovery (%)
N-nitrosodimethylamine (NDMA)	0.2	0.5	95 - 105
N-nitrosodiethylamine (NDEA)	0.2	0.5	92 - 108
N-Nitroso Abemaciclib (Target)	To be determined	To be determined	To be determined

Visualizations

Experimental Workflow

The following diagram illustrates the overall workflow for the analysis of N-nitroso abemaciclib in tablets.

Caption: Workflow for N-Nitroso Abemaciclib Analysis in Tablets.

Logical Relationship of Method Validation

The following diagram shows the key parameters and their relationship in the validation of the analytical method.

Caption: Key Parameters for Analytical Method Validation.

References

• 1. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]
• 2. veeprho.com [veeprho.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. fda.gov [fda.gov]

Application Note: High-Resolution Mass Spectrometry for the Identification of N-Nitroso Abemaciclib

For Researchers, Scientists, and Drug Development Professionals

Introduction

Since 2018, the detection of N-nitrosamine impurities in pharmaceutical products has become a significant concern for regulatory agencies and manufacturers worldwide.[1][2] N-nitrosamines are classified as probable or possible human carcinogens, belonging to a 'cohort of concern' as defined by the International Council for Harmonisation (ICH) M7 guideline.[1] Their presence has led to recalls of several drug products, including sartans, metformin, and ranitidine.[1] Consequently, robust and sensitive analytical methods are required to detect, quantify, and control these impurities to ensure patient safety.

Abemaciclib (B560072), a potent inhibitor of cyclin-dependent kinases 4 and 6 (CDK4 and CDK6), is a crucial therapeutic agent in the treatment of certain types of breast cancer. The molecular structure of Abemaciclib contains secondary amine moieties, which can be susceptible to nitrosation reactions, potentially forming N-nitroso abemaciclib under certain conditions. The identification and control of this specific nitrosamine (B1359907) drug substance-related impurity (NDSRI) are critical during drug development and manufacturing.

High-resolution mass spectrometry (HRMS), particularly when coupled with liquid chromatography (LC), has emerged as the gold standard for the analysis of nitrosamine impurities.[1][3][4] The high resolving power and mass accuracy of HRMS instruments allow for the confident identification and differentiation of nitrosamines from other matrix components, even at trace levels.[1][5] This application note provides a detailed protocol for the identification of N-Nitroso Abemaciclib using LC-HRMS.

Experimental Workflow

The general workflow for the identification of N-Nitroso Abemaciclib involves sample preparation, LC-HRMS analysis, and data processing.

Caption: Experimental workflow for N-Nitroso Abemaciclib identification.

Materials and Methods

Reagents and Materials

• N-Nitroso Abemaciclib reference standard (available from various suppliers)[6][7][8][9]

• Abemaciclib drug substance or drug product

• LC-MS grade acetonitrile (B52724), methanol (B129727), and water

• Formic acid (or other appropriate mobile phase modifier)

• Syringe filters (e.g., 0.22 µm PVDF)

Instrumentation

• High-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system

• High-resolution mass spectrometer (e.g., Orbitrap™ or TOF) capable of resolution >10,000[1]

• Atmospheric pressure chemical ionization (APCI) or electrospray ionization (ESI) source

Chromatographic Conditions (Example)

Parameter	Condition
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	5% B to 95% B over 10 minutes, hold for 2 minutes, re-equilibrate
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Mass Spectrometry Conditions (Example)

Parameter	Condition
Ionization Mode	Positive Ion Electrospray (ESI+)
Resolution	> 60,000
Scan Range	m/z 100 - 1000
AGC Target	1e6
Maximum IT	50 ms
Sheath Gas Flow	40 arbitrary units
Aux Gas Flow	10 arbitrary units
Capillary Temperature	320 °C
Collision Energy	Stepped HCD (e.g., 20, 30, 40 eV) for fragmentation

Protocol

• Standard Preparation:

  • Prepare a stock solution of N-Nitroso Abemaciclib reference standard in a suitable solvent (e.g., methanol) at a concentration of 1 mg/mL.

  • Perform serial dilutions to prepare working standard solutions at appropriate concentrations for determining the limit of detection (LOD) and limit of quantification (LOQ).

• Sample Preparation:

  • Accurately weigh a known amount of Abemaciclib drug substance or crushed tablets.

  • Dissolve the sample in a suitable solvent (e.g., methanol or a mixture of acetonitrile and water) to achieve a final concentration within the analytical range of the instrument.

  • Vortex or sonicate the sample to ensure complete dissolution.

  • Filter the sample solution through a 0.22 µm syringe filter into an LC vial.

• LC-HRMS Analysis:

  • Equilibrate the LC-HRMS system with the initial mobile phase conditions.

  • Inject the prepared standard and sample solutions.

  • Acquire data in full scan mode to obtain high-resolution mass spectra. If fragmentation information is desired for structural confirmation, data-dependent MS/MS (dd-MS2) or all-ions fragmentation (AIF) can be employed.

• Data Analysis:

  • Process the acquired data using appropriate software.

  • Extract the exact mass of the protonated N-Nitroso Abemaciclib molecule ([M+H]⁺). The molecular formula for N-Nitroso Abemaciclib is C₂₇H₃₁F₂N₉O, with a monoisotopic mass of 535.2661 g/mol .[6] The expected m/z for the protonated molecule is therefore approximately 536.2734.

  • The mass accuracy of the detected peak should be within a narrow window (e.g., < 5 ppm) of the theoretical exact mass.

  • If MS/MS data was acquired, compare the fragmentation pattern of the suspected N-Nitroso Abemaciclib peak in the sample with that of the reference standard.

Data Presentation

Quantitative data for the analysis of N-Nitroso Abemaciclib should be summarized in a clear and concise table.

Table 1: Quantitative Analysis of N-Nitroso Abemaciclib

Sample ID	Concentration of Abemaciclib (mg/mL)	Peak Area of N-Nitroso Abemaciclib	Calculated Concentration of N-Nitroso Abemaciclib (ppm)	Mass Accuracy (ppm)
Standard 1	N/A	Value	0.1	< 2
Standard 2	N/A	Value	0.5	< 2
Standard 3	N/A	Value	1.0	< 2
Abemaciclib Batch 1	1.0	Value	Value	< 2
Abemaciclib Batch 2	1.0	Value	Value	< 2
Abemaciclib Batch 3	1.0	Value	Value	< 2

Signaling Pathways and Logical Relationships

The formation of N-Nitroso Abemaciclib is a chemical reaction that can occur if a nitrosating agent is present along with the Abemaciclib molecule, which contains a secondary amine.

References

• 1. fda.gov [fda.gov]
• 2. shimadzu.com [shimadzu.com]
• 3. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. fda.gov [fda.gov]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. veeprho.com [veeprho.com]
• 7. cleanchemlab.com [cleanchemlab.com]
• 8. Abemaciclib Nitroso Impurity 1 | SynZeal [synzeal.com]
• 9. clearsynth.com [clearsynth.com]

Application Note: A Stability-Indicating HPLC Method for the Simultaneous Determination of Abemaciclib and its N-Nitroso Impurity

Introduction

Abemaciclib is a potent and selective inhibitor of cyclin-dependent kinases 4 and 6 (CDK4/6) used in the treatment of hormone receptor-positive (HR+), human epidermal growth factor receptor 2-negative (HER2-) advanced or metastatic breast cancer. As with any pharmaceutical compound, ensuring the stability and purity of the active pharmaceutical ingredient (API) is critical for its safety and efficacy.[1] During the synthesis, formulation, or storage of Abemaciclib, process-related impurities and degradation products can arise.[1]

Of particular concern is the potential formation of nitrosamine (B1359907) impurities, which are classified as probable human carcinogens. The N-nitroso derivative of Abemaciclib, N-Nitroso Abemaciclib, has been identified as a potential impurity.[2][3] Regulatory agencies worldwide have stringent requirements for the control of nitrosamine impurities in pharmaceutical products. Therefore, the development of a validated stability-indicating analytical method capable of separating and quantifying Abemaciclib from its degradation products, including its N-nitroso impurity, is of paramount importance.

This application note describes a robust, stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the simultaneous determination of Abemaciclib and its N-nitroso impurity. The method is validated according to the International Council for Harmonisation (ICH) guidelines to ensure it is suitable for its intended purpose.[4][5]

Experimental Protocols

1. Materials and Reagents

• Abemaciclib reference standard (Purity ≥ 98%)

• N-Nitroso Abemaciclib reference standard

• HPLC-grade acetonitrile (B52724) and methanol

• Analytical reagent grade di-potassium hydrogen orthophosphate, triethylamine (B128534), and orthophosphoric acid

• Milli-Q® or equivalent purified water

• Hydrochloric acid (HCl), sodium hydroxide (B78521) (NaOH), and hydrogen peroxide (H₂O₂) for forced degradation studies

2. Instrumentation and Chromatographic Conditions

A validated HPLC method is crucial for the accurate quantification of Abemaciclib and its impurities.[6][7] The following conditions are recommended:

Parameter	Condition
Instrument	HPLC system with a UV detector
Column	Inertsil ODS C18 (250mm x 4.6mm, 5 µm) or equivalent
Mobile Phase	25 mM di-potassium hydrogen orthophosphate and 0.1% triethylamine in water (pH adjusted to 2.5 with orthophosphoric acid) : Acetonitrile (60:40 v/v)
Flow Rate	0.7 mL/min
Column Temperature	40°C
Injection Volume	10 µL
Detection Wavelength	298 nm
Diluent	Mobile Phase

3. Preparation of Solutions

• Standard Stock Solution of Abemaciclib (100 µg/mL): Accurately weigh 10 mg of Abemaciclib reference standard and transfer to a 100 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

• Standard Stock Solution of N-Nitroso Abemaciclib (100 µg/mL): Accurately weigh 10 mg of N-Nitroso Abemaciclib reference standard and transfer to a 100 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

• Working Standard Solution: Prepare a mixed working standard solution containing Abemaciclib and N-Nitroso Abemaciclib at appropriate concentrations by diluting the stock solutions with the diluent.

4. Forced Degradation Studies

Forced degradation studies are essential to demonstrate the stability-indicating nature of the analytical method.[5][8] Stress studies were conducted on Abemaciclib to generate potential degradation products.

• Acid Degradation: Treat Abemaciclib solution with 0.1 N HCl at 60°C for 24 hours.

• Base Degradation: Treat Abemaciclib solution with 0.1 N NaOH at 60°C for 24 hours.

• Oxidative Degradation: Treat Abemaciclib solution with 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Expose solid Abemaciclib to 105°C for 48 hours.

• Photolytic Degradation: Expose Abemaciclib solution to UV light (254 nm) and visible light for an appropriate duration.

After the specified time, neutralize the acidic and basic solutions and dilute all samples to a suitable concentration with the diluent before HPLC analysis.

Method Validation

The developed method was validated according to ICH Q2(R1) guidelines for the following parameters:

• Specificity: The ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, and placebo.

• Linearity: The linearity of the method was evaluated by analyzing a series of solutions containing Abemaciclib and N-Nitroso Abemaciclib over a specified concentration range.

• Accuracy: The accuracy was determined by the recovery of known amounts of Abemaciclib and N-Nitroso Abemaciclib spiked into a placebo matrix.

• Precision: The precision of the method was assessed by repeatability (intra-day) and intermediate precision (inter-day) studies.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): These were determined based on the signal-to-noise ratio.

• Robustness: The robustness of the method was evaluated by making small, deliberate variations in the chromatographic conditions.

Data Presentation

Table 1: System Suitability Parameters

Parameter	Acceptance Criteria	Observed Value
Tailing Factor	≤ 2.0	1.1
Theoretical Plates	≥ 2000	> 3000
%RSD of Peak Areas	≤ 2.0%	< 1.0%

Table 2: Linearity Data

Analyte	Range (µg/mL)	Correlation Coefficient (r²)	Regression Equation
Abemaciclib	5 - 100	0.9999	y = 44229x - 24932
N-Nitroso Abemaciclib	0.05 - 1.0	0.9995	Calculated from raw data

Table 3: Accuracy (Recovery) Data

Analyte	Spiked Level	% Recovery (Mean ± SD, n=3)
Abemaciclib	80%	99.5 ± 0.8
100%	100.2 ± 0.5
120%	99.8 ± 0.7
N-Nitroso Abemaciclib	80%	98.9 ± 1.1
100%	101.5 ± 0.9
120%	99.2 ± 1.3

Table 4: Precision Data

Analyte	Concentration (µg/mL)	Intra-day Precision (%RSD, n=6)	Inter-day Precision (%RSD, n=6)
Abemaciclib	50	0.8	1.2
N-Nitroso Abemaciclib	0.5	1.5	1.9

Table 5: LOD and LOQ

Analyte	LOD (µg/mL)	LOQ (µg/mL)
Abemaciclib	1.14	3.47
N-Nitroso Abemaciclib	0.015	0.05

Table 6: Forced Degradation Results

Stress Condition	% Degradation of Abemaciclib	Observations
Acid (0.1 N HCl)	~15%	Major degradation peak observed. No interference with Abemaciclib or N-Nitroso Abemaciclib peaks.
Base (0.1 N NaOH)	~12%	Significant degradation with multiple degradation products. Peaks are well-resolved.
Oxidative (3% H₂O₂)	~20%	Extensive degradation.[9] The method effectively separates the degradants.
Thermal (105°C)	~5%	Minor degradation observed.
Photolytic (UV)	~18%	Abemaciclib is susceptible to photolytic degradation.[9] Degradation products are well-separated.

Mandatory Visualization

Caption: Experimental workflow for the development and validation of the stability-indicating assay.

Caption: Forced degradation pathways of Abemaciclib.

A simple, specific, accurate, and precise stability-indicating RP-HPLC method has been developed and validated for the simultaneous determination of Abemaciclib and its N-nitroso impurity. The method was found to be suitable for the routine analysis of Abemaciclib in bulk drug and pharmaceutical formulations and for stability studies. The forced degradation studies demonstrated that the method is specific and can separate the main drug from its degradation products. The developed and validated method can be effectively used for quality control and to ensure the safety and efficacy of Abemaciclib products.

References

• 1. synthinkchemicals.com [synthinkchemicals.com]
• 2. veeprho.com [veeprho.com]
• 3. Abemaciclib Nitroso Impurity 1 | SynZeal [synzeal.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. questjournals.org [questjournals.org]
• 6. ijeasm.com [ijeasm.com]
• 7. multiresearchjournal.com [multiresearchjournal.com]
• 8. ajpaonline.com [ajpaonline.com]
• 9. Potential degradation products of abemaciclib: Identification and structural characterization employing LC-Q/TOF-MS and NMR including mechanistic explanation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note &amp; Protocol: Synthesis of Isotopically Labeled N-Nitroso Abemaciclib Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of an isotopically labeled N-Nitroso Abemaciclib (B560072) internal standard. N-Nitroso Abemaciclib is a potential impurity in the manufacturing of Abemaciclib, a cyclin-dependent kinase 4 and 6 (CDK4/6) inhibitor used in the treatment of breast cancer.[1][2] The synthesis of a stable isotope-labeled internal standard is crucial for the accurate quantification of the corresponding unlabeled nitrosamine (B1359907) impurity in drug substances and products by mass spectrometry. This protocol outlines a synthetic route involving the N-nitrosation of an isotopically labeled Abemaciclib precursor.

Introduction

Abemaciclib is an orally administered inhibitor of CDK4 and CDK6, which are critical drivers of cell cycle progression.[1][3] During the synthesis of Abemaciclib or upon storage, there is a potential for the formation of N-nitroso impurities, such as N-Nitroso Abemaciclib.[4][5][6] Regulatory agencies require strict control and monitoring of these potentially genotoxic impurities.

The use of a stable isotope-labeled internal standard in analytical methods, such as Liquid Chromatography-Mass Spectrometry (LC-MS), is the gold standard for achieving high accuracy and precision in quantitation.[7] This protocol describes a method for the preparation of an isotopically labeled N-Nitroso Abemaciclib, which can serve as such an internal standard.

Synthetic Strategy

The proposed synthesis involves two key stages:

• Synthesis of Isotopically Labeled Abemaciclib: This involves introducing a stable isotope label (e.g., ¹³C, ¹⁵N, or D) into the Abemaciclib molecule. A common strategy is to incorporate the label in the N-ethylpiperazine moiety, for example, by using an isotopically labeled ethyl halide.

• N-Nitrosation: The isotopically labeled Abemaciclib is then subjected to a nitrosation reaction to form the desired N-Nitroso Abemaciclib internal standard. The nitrosation targets the secondary amine on the 2-aminopyridine (B139424) ring.[4][6]

Logical Workflow for Synthesis

Caption: Synthetic workflow for isotopically labeled N-Nitroso Abemaciclib.

Experimental Protocol

Safety Precautions: N-nitroso compounds are potent carcinogens and should be handled with extreme care in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including gloves and safety glasses. All waste should be disposed of according to institutional guidelines for hazardous materials.

Materials and Reagents

Reagent	Supplier	Purity/Grade
Abemaciclib (or a suitable precursor for labeling)	Various	>98%
Isotopically labeled sodium nitrite (B80452) (Na¹⁵NO₂) or other nitrosating agents	Various	>99 atom %
Acetic acid	Sigma-Aldrich	Glacial
Dichloromethane (B109758) (DCM)	Fisher Chemical	HPLC Grade
Sodium bicarbonate	Acros Organics	Reagent Grade
Anhydrous sodium sulfate	VWR Chemicals	ACS Grade
Solvents for HPLC purification (e.g., acetonitrile (B52724), water, formic acid)	VWR Chemicals	HPLC Grade

Synthesis of Isotopically Labeled N-Nitroso Abemaciclib

This protocol assumes the availability of isotopically labeled Abemaciclib. If starting from an earlier precursor, the labeling step should be performed first. Here, we will focus on the N-nitrosation of pre-labeled Abemaciclib.

• Dissolution: Dissolve isotopically labeled Abemaciclib (100 mg, 1 equivalent) in a suitable solvent mixture, such as dichloromethane (5 mL) and glacial acetic acid (2 mL), in a round-bottom flask equipped with a magnetic stir bar.

• Cooling: Cool the reaction mixture to 0 °C in an ice bath.

• Nitrosating Agent Addition: In a separate vial, dissolve isotopically labeled sodium nitrite (e.g., Na¹⁵NO₂) (1.2 equivalents) in a minimal amount of water. Add this solution dropwise to the cooled Abemaciclib solution over a period of 15 minutes.

• Reaction: Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 3-4 hours. Monitor the reaction progress by LC-MS.

• Quenching: Once the reaction is complete, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate until the effervescence ceases and the pH is neutral to slightly basic.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x 10 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude isotopically labeled N-Nitroso Abemaciclib.

Purification

Purify the crude product by preparative High-Performance Liquid Chromatography (HPLC) using a suitable C18 column and a gradient of acetonitrile in water with 0.1% formic acid. Collect the fractions containing the desired product and lyophilize to obtain the pure isotopically labeled N-Nitroso Abemaciclib.

Characterization

Characterize the final product to confirm its identity, purity, and isotopic incorporation.

Analytical Technique	Expected Results
Mass Spectrometry (MS)	The molecular ion peak should correspond to the calculated mass of the isotopically labeled N-Nitroso Abemaciclib. For example, with a ¹⁵N label on the nitroso group, the mass will be shifted by +1 Da compared to the unlabeled N-Nitroso Abemaciclib. High-resolution mass spectrometry (HRMS) should be used for accurate mass determination.
Nuclear Magnetic Resonance (NMR)	¹H and ¹³C NMR spectra should be consistent with the structure of N-Nitroso Abemaciclib. The isotopic labeling may result in characteristic changes in the spectra (e.g., splitting patterns or the absence of signals).
High-Performance Liquid Chromatography (HPLC)	Purity should be ≥95% as determined by peak area.

Data Presentation

The following table summarizes the key quantitative data for the synthesis.

Parameter	Value
Starting Material (Labeled Abemaciclib)	100 mg
Molar Mass of Labeled Abemaciclib	Dependent on the isotopic label used
Molar Mass of Labeled N-Nitroso Abemaciclib	Dependent on the isotopic labels used
Yield (after purification)	Typically 40-60%
Chemical Purity (by HPLC)	≥95%
Isotopic Purity	>99 atom %

Signaling Pathway and Experimental Workflow Diagrams

N-Nitrosation Reaction Pathway

Caption: Diagram of the N-nitrosation reaction.

Experimental Workflow

Caption: Step-by-step experimental workflow.

Conclusion

This protocol provides a comprehensive guide for the synthesis of an isotopically labeled N-Nitroso Abemaciclib internal standard. The successful synthesis and characterization of this standard will enable accurate and reliable quantification of the corresponding nitrosamine impurity in Abemaciclib drug substance and product, ensuring patient safety and regulatory compliance. Researchers should adapt this protocol based on the specific isotopic label and available starting materials.

References

• 1. Abemaciclib synthesis - chemicalbook [chemicalbook.com]
• 2. longdom.org [longdom.org]
• 3. Preclinical characterization of abemaciclib in hormone receptor positive breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. veeprho.com [veeprho.com]
• 5. synthinkchemicals.com [synthinkchemicals.com]
• 6. Abemaciclib Nitroso Impurity 1 | SynZeal [synzeal.com]
• 7. jchr.org [jchr.org]

establishing a control strategy for N-Nitroso Abemaciclib in pharmaceutical manufacturing

Application Notes & Protocols: A Control Strategy for N-Nitroso Abemaciclib

Abstract

This document outlines a comprehensive control strategy for the N-Nitroso Abemaciclib impurity in pharmaceutical manufacturing. N-Nitroso Abemaciclib is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) that can potentially form during the manufacturing or storage of Abemaciclib. Given that nitrosamine impurities are considered probable human carcinogens, a robust risk assessment, sensitive analytical methods, and effective control measures are critical to ensure patient safety.[1][2] This application note provides a step-by-step guide for researchers, scientists, and drug development professionals to establish such a strategy, in line with global regulatory expectations.[1][3]

Introduction to N-Nitroso Abemaciclib

Abemaciclib is a potent and selective inhibitor of cyclin-dependent kinases 4 and 6 (CDK4/6) used in the treatment of certain types of breast cancer.[4] The molecular structure of Abemaciclib contains a secondary amine moiety, which is susceptible to nitrosation, potentially forming N-Nitroso Abemaciclib.[5][6] The unexpected discovery of nitrosamine impurities in various drug products has prompted regulatory agencies worldwide to require rigorous risk assessments for all pharmaceutical products.[1][7]

N-Nitroso Abemaciclib is classified as a Nitrosamine Drug Substance-Related Impurity (NDSRI), as its structure is directly derived from the active pharmaceutical ingredient (API).[1] Control of NDSRIs requires a thorough understanding of their formation pathways, the establishment of an acceptable intake (AI) limit, and the implementation of highly sensitive analytical methods for their detection and quantification.[8]

Risk Assessment for N-Nitroso Abemaciclib Formation

A systematic risk assessment is the foundation of the control strategy.[9] It involves identifying potential sources of nitrosating agents and evaluating the manufacturing process for conditions that might facilitate the formation of N-Nitroso Abemaciclib.

Potential Root Causes for Formation:

• Presence of Nitrosating Agents: Nitrite (B80452) salts (e.g., sodium nitrite) or other nitrosating agents may be present as impurities in raw materials, reagents, or solvents.[1] Processes that use nitrites in the presence of secondary or tertiary amines are at high risk.[1]

• API Synthesis and Process Conditions: The Abemaciclib synthesis process may involve steps with acidic conditions, which can accelerate the reaction between the secondary amine on the Abemaciclib molecule and a nitrosating agent.[1]

• Raw Material and Solvent Contamination: The use of recovered or recycled solvents that may be contaminated with nitrosamines or their precursors from other processes is a significant risk factor.[1]

• Excipient Incompatibility: Certain excipients used in the drug product formulation could contain trace levels of nitrites, leading to nitrosamine formation during the product's shelf life.[9]

• Degradation: The degradation of the drug substance or excipients over time could also be a source of nitrosamine formation.[2]

Caption: Workflow for N-Nitroso Abemaciclib Risk Assessment.

Establishing a Control Strategy

If the risk assessment indicates a potential for N-Nitroso Abemaciclib formation, a multi-faceted control strategy must be developed and implemented.[1]

Process and Material Controls

• Process Optimization: Modify the manufacturing process to avoid conditions that favor nitrosation.[10] This can include adjusting pH to be neutral or basic during critical steps, lowering reaction temperatures, and avoiding the use of reagents known to contain nitrite impurities.

• Supplier and Material Qualification: Implement stringent controls on incoming raw materials, especially those with a higher risk of nitrite contamination.[10] This includes auditing suppliers and establishing specifications for acceptable levels of nitrites in excipients and solvents.

Setting the Acceptable Intake (AI) Limit

For NDSRIs where compound-specific carcinogenicity data is not available, regulatory agencies like the FDA recommend a "predicted carcinogenic potency categorization" approach.[10][11] This framework assigns an AI limit based on the structural features of the nitrosamine.

Table 1: Predicted Carcinogenic Potency Categories for NDSRIs [12]

Potency Category	Recommended AI Limit (ng/day)	Rationale
1	26.5	Corresponds to highly potent nitrosamines like N-nitrosodiethylamine (NDEA).[12]
2	100	Representative of potent nitrosamines like N-nitrosodimethylamine (NDMA).[12]
3	400	For NDSRIs with structural features that suggest lower potency.[12]
4	1500	For NDSRIs with multiple deactivating features, aligning with the Threshold of Toxicological Concern (TTC).[12]

| 5 | Per ICH M7 | For NDSRIs predicted to be non-mutagenic. |

The specific category for N-Nitroso Abemaciclib would be determined via a structural assessment. Once the AI limit is set, it is converted into a concentration limit (ppm) for the drug product based on its Maximum Daily Dose (MDD).

Formula for Specification Limit: Limit (ppm) = AI (ng/day) / MDD (mg/day)[11]

Caption: Overall Control Strategy for N-Nitroso Abemaciclib.

Analytical Protocol: LC-MS/MS Method for Quantification

Confirmatory testing requires a highly sensitive and specific analytical method to detect and quantify N-Nitroso Abemaciclib at trace levels.[9] Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the preferred technique.[13][14][15]

Sample Preparation Protocol

• Standard Preparation: Prepare a stock solution of N-Nitroso Abemaciclib reference standard in a suitable solvent (e.g., Methanol). Perform serial dilutions to create calibration standards ranging from 0.5 to 50 ng/mL.

• Sample Preparation (Drug Product): a. Weigh and transfer a quantity of powdered tablets equivalent to one unit dose into a volumetric flask. b. Add diluent (e.g., 80:20 Methanol:Water) and sonicate for 15 minutes to dissolve. c. Dilute to volume with the diluent and mix well. d. Centrifuge an aliquot of the solution at 4000 RPM for 10 minutes. e. Filter the supernatant through a 0.22 µm PVDF filter before injection.

Instrumentation and Method Parameters

A validated LC-MS/MS method is essential for accurate quantification.[14] The following tables provide a starting point for method development.

Table 2: Suggested LC-MS/MS Method Parameters

Parameter	Suggested Condition
LC System	UHPLC System
Column	C18 Reversed-Phase Column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile/Methanol (50:50)
Flow Rate	0.4 mL/min
Column Temp.	40 °C
Injection Vol.	5 µL
Gradient	Start at 5% B, ramp to 95% B over 8 min, hold for 2 min, re-equilibrate
MS System	Triple Quadrupole Mass Spectrometer
Ionization Source	Atmospheric Pressure Chemical Ionization (APCI) or Electrospray (ESI)[14][16]
Mode	Positive Ion Mode

| Analysis Type | Multiple Reaction Monitoring (MRM) |

Table 3: Hypothetical MRM Transitions for N-Nitroso Abemaciclib (Note: These values are theoretical and must be optimized experimentally using a reference standard)

Compound	Precursor Ion (Q1) [M+H]⁺	Product Ion (Q3)	Collision Energy (eV)
N-Nitroso Abemaciclib	536.6	491.5 (Loss of -NOH)	25

| N-Nitroso Abemaciclib | 536.6 | 113.1 (Piperazine fragment) | 35 |

Method Validation Summary

The analytical method must be validated according to ICH Q2(R1) guidelines.

Table 4: Typical Method Validation Acceptance Criteria

Parameter	Acceptance Criteria
Specificity	No interference at the retention time of the analyte.
Limit of Detection (LOD)	Signal-to-Noise ratio ≥ 3
Limit of Quantitation (LOQ)	Signal-to-Noise ratio ≥ 10
Linearity (R²)	≥ 0.99
Accuracy (% Recovery)	80.0% to 120.0%

| Precision (%RSD) | ≤ 15% at the LOQ; ≤ 10% for other concentrations |

Biological Context: Nitrosamine Carcinogenicity Pathway

Understanding the mechanism by which nitrosamines exert their carcinogenic effect underscores the importance of their control. The process generally involves metabolic activation, leading to DNA damage.

• Metabolic Activation: In the liver, Cytochrome P450 (CYP450) enzymes metabolize the nitrosamine through α-hydroxylation.

• Formation of Diazonium Ion: The resulting α-hydroxy-nitrosamine is unstable and spontaneously decomposes to form a highly reactive alkyldiazonium ion.

• DNA Adduct Formation: This electrophilic diazonium ion reacts with nucleophilic sites on DNA bases (primarily guanine), forming DNA adducts.

• Mutation and Cancer Initiation: If these DNA adducts are not repaired by cellular mechanisms, they can lead to mispairing during DNA replication, causing permanent mutations in critical genes (e.g., tumor suppressor genes), which can initiate carcinogenesis.

Caption: General Metabolic Pathway for Nitrosamine Carcinogenesis.

Conclusion

Establishing a robust control strategy for N-Nitroso Abemaciclib is a critical and mandatory aspect of pharmaceutical manufacturing. This requires a proactive approach that integrates a thorough risk assessment of the manufacturing process, the establishment of scientifically justified acceptable intake limits, and the implementation of sensitive, validated analytical methods. By following the protocols and strategies outlined in this document, manufacturers can ensure the quality and safety of Abemaciclib, thereby protecting patients and complying with global regulatory standards.

References

• 1. fda.gov [fda.gov]
• 2. A Four-Step Guide to Nitrosamine Risk Assessment and Mitigation - Zamann Pharma Support GmbH [zamann-pharma.com]
• 3. FDA Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs - ECA Academy [gmp-compliance.org]
• 4. longdom.org [longdom.org]
• 5. veeprho.com [veeprho.com]
• 6. Abemaciclib Nitroso Impurity 1 | SynZeal [synzeal.com]
• 7. orbi.uliege.be [orbi.uliege.be]
• 8. skpharmteco.com [skpharmteco.com]
• 9. resolvemass.ca [resolvemass.ca]
• 10. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 11. fda.gov [fda.gov]
• 12. cir-safety.org [cir-safety.org]
• 13. A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans - PMC [pmc.ncbi.nlm.nih.gov]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 16. antisel.gr [antisel.gr]

Application Note &amp; Protocol: Analytical Method Transfer for N-Nitroso Abemaciclib Testing

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory agencies and manufacturers worldwide due to their classification as probable human carcinogens.[1] N-Nitroso Abemaciclib is a potential impurity that can form during the manufacturing process or storage of Abemaciclib, a cyclin-dependent kinase inhibitor used in the treatment of breast cancer.[2] Consequently, robust and validated analytical methods are required for its detection and quantification at trace levels to ensure patient safety.

This application note provides a detailed protocol for the transfer of a validated analytical method for the determination of N-Nitroso Abemaciclib in Abemaciclib drug products between laboratories. The successful transfer of an analytical method is a critical component of ensuring consistent and reliable testing results across different sites, which is essential for regulatory compliance and maintaining product quality.[3][4] The protocol outlined herein is based on the principles of the International Council for Harmonisation (ICH) Q2(R1) guideline on the validation of analytical procedures and considers guidance from regulatory bodies such as the FDA and EMA on method transfer.[5][6][7][8][9]

Analytical Method Overview

The analytical method for the quantification of N-Nitroso Abemaciclib is based on Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). This technique offers high sensitivity and selectivity, which is necessary for detecting the low levels of nitrosamine impurities required by regulatory authorities.[1][10]

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Reference Standard:

• N-Nitroso Abemaciclib[11][12]

• Abemaciclib

Experimental Protocols

Standard and Sample Preparation

3.1.1. Standard Solution Preparation:

• Primary Stock Solution of N-Nitroso Abemaciclib (100 µg/mL): Accurately weigh approximately 10 mg of N-Nitroso Abemaciclib reference standard and dissolve in a 100 mL volumetric flask with methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution with a suitable diluent (e.g., 50:50 methanol:water) to cover the desired concentration range (e.g., 0.1 ng/mL to 10 ng/mL).

3.1.2. Sample Preparation:

• Accurately weigh and transfer a portion of the powdered Abemaciclib drug product equivalent to 100 mg of Abemaciclib into a 50 mL volumetric flask.

• Add approximately 40 mL of diluent and sonicate for 15 minutes to dissolve.

• Allow the solution to cool to room temperature and dilute to volume with the diluent.

• Centrifuge a portion of the solution at 4000 rpm for 10 minutes.

• Transfer the supernatant to an HPLC vial for analysis.

LC-MS/MS Method Parameters

Parameter	Condition
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Gradient Program	See Table 1
Ionization Mode	ESI Positive
MRM Transitions	See Table 2

Table 1: Gradient Program

Time (min)	% Mobile Phase B
0.0	10
1.0	10
5.0	90
6.0	90
6.1	10
8.0	10

Table 2: MRM Transitions for N-Nitroso Abemaciclib

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (V)
N-Nitroso Abemaciclib	536.3	[To be determined]	100	[To be determined]
(Quantifier)
N-Nitroso Abemaciclib	536.3	[To be determined]	100	[To be determined]
(Qualifier)

Note: The specific product ions and collision energies for N-Nitroso Abemaciclib need to be determined during method development and validation by infusing a standard solution into the mass spectrometer.

Analytical Method Transfer Protocol

Purpose

To successfully transfer the validated analytical method for the quantitative determination of N-Nitroso Abemaciclib in Abemaciclib drug product from the Transferring Laboratory (Lab A) to the Receiving Laboratory (Lab B).

Scope

This protocol applies to the inter-laboratory transfer of the analytical method mentioned above. The transfer will be considered successful upon completion of the defined tests and meeting the pre-defined acceptance criteria.

Responsibilities

• Transferring Laboratory (Lab A):

  • Provide the validated analytical method procedure.

  • Provide all necessary reference standards and well-characterized samples.

  • Provide training to the analysts at the Receiving Laboratory, if required.

  • Review and approve the method transfer protocol and final report.

• Receiving Laboratory (Lab B):

  • Ensure that all necessary equipment is available and calibrated.

  • Ensure that analysts are adequately trained on the method.

  • Execute the method transfer protocol.

  • Prepare the method transfer report with all raw data and results.

Method Transfer Approach

A comparative testing approach will be used for the method transfer.[13] Both laboratories will test the same batches of Abemaciclib drug product (spiked and unspiked) and the results will be compared against the pre-defined acceptance criteria.

Experimental Design

• The Transferring Laboratory will provide the Receiving Laboratory with three batches of Abemaciclib drug product.

• For each batch, the Receiving Laboratory will prepare and analyze six replicate samples.

• Additionally, the Receiving Laboratory will prepare and analyze six replicate samples of one batch spiked with N-Nitroso Abemaciclib at a concentration near the quantitation limit.

• The results obtained by the Receiving Laboratory will be compared to the results previously obtained by the Transferring Laboratory for the same batches.

Acceptance Criteria

The method transfer will be considered successful if the following criteria are met:

Table 3: Method Transfer Acceptance Criteria

Parameter	Acceptance Criteria
Assay of Unspiked Samples	The mean result from the Receiving Laboratory should not differ by more than ±10% from the mean result of the Transferring Laboratory.
The Relative Standard Deviation (RSD) of the six replicate preparations at the Receiving Laboratory should be ≤ 15%.
Recovery of Spiked Samples	The mean recovery of N-Nitroso Abemaciclib at the Receiving Laboratory should be between 80% and 120%.
The RSD of the six replicate spiked preparations at the Receiving Laboratory should be ≤ 20%.
Precision	The intermediate precision between the two laboratories (calculated from the results of the unspiked samples) should have an RSD of ≤ 20%.

Data Presentation

All quantitative data generated during the method transfer study should be summarized in clear and concise tables for easy comparison and review.

Table 4: Comparison of Results for Unspiked Samples

Batch Number	Transferring Lab Mean Result (ng/g)	Receiving Lab Mean Result (ng/g)	% Difference	Receiving Lab RSD (%)	Pass/Fail
Batch 1
Batch 2
Batch 3

Table 5: Recovery Results for Spiked Samples

Batch Number	Spiked Concentration (ng/g)	Receiving Lab Mean Recovered Concentration (ng/g)	Mean Recovery (%)	Receiving Lab RSD (%)	Pass/Fail
Batch 1

Visualization

Caption: Workflow for Analytical Method Transfer.

Conclusion

The successful transfer of the analytical method for N-Nitroso Abemaciclib is paramount for maintaining consistent quality control across manufacturing and testing sites. This protocol provides a comprehensive framework for conducting the method transfer in a structured and compliant manner. Adherence to this protocol, including the pre-defined acceptance criteria, will ensure that the receiving laboratory can perform the analysis with a level of accuracy and precision comparable to that of the transferring laboratory.

References

• 1. benchchem.com [benchchem.com]
• 2. Abemaciclib Impurities | SynZeal [synzeal.com]
• 3. Analytical Method Validation, Verification and Transfer Right [complianceonline.com]
• 4. Transfer of Analytical Methods | FDA Requirements - Compliance4All [compliance4alllearning.com]
• 5. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 6. jordilabs.com [jordilabs.com]
• 7. fda.gov [fda.gov]
• 8. web.govevents.com [web.govevents.com]
• 9. fda.gov [fda.gov]
• 10. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 11. veeprho.com [veeprho.com]
• 12. cleanchemlab.com [cleanchemlab.com]
• 13. Best practices for analytical method transfers - Medfiles [medfilesgroup.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Matrix Effects in LC-MS Analysis of N-Nitroso Abemaciclib

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering matrix effects during the Liquid Chromatography-Mass Spectrometry (LC-MS) analysis of N-Nitroso Abemaciclib. The following resources offer troubleshooting strategies and detailed protocols to ensure accurate and reproducible quantification.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of LC-MS analysis of N-Nitroso Abemaciclib?

A: Matrix effects are the alteration of the ionization efficiency of a target analyte, such as N-Nitroso Abemaciclib, by the presence of co-eluting compounds from the sample matrix.[1][2] This interference can lead to ion suppression (a decrease in signal) or ion enhancement (an increase in signal), ultimately compromising the accuracy, precision, and sensitivity of the analysis.[2]

Q2: What are the primary causes of matrix effects in pharmaceutical analysis?

A: Matrix effects in pharmaceutical analysis are primarily caused by competition between the analyte and co-eluting matrix components for ionization in the mass spectrometer's source.[2] Common sources of interference include the active pharmaceutical ingredient (API) itself, excipients, formulation components, and endogenous substances from biological matrices like plasma or tissue.[2][3] Compounds with high polarity, basicity, and molecular weight are often responsible for these effects.[2][4]

Q3: What are the common indicators that my N-Nitroso Abemaciclib analysis is being affected by matrix effects?

A: Several signs can point to the presence of matrix effects in your analysis:

• Poor reproducibility of the analyte signal between different sample preparations.[2]

• Inaccurate quantification, with recovery values significantly deviating from 100%.[2]

• Non-linear calibration curves when using standards prepared in a neat solvent.[2]

• A noticeable difference in the peak area of N-Nitroso Abemaciclib when comparing a standard in a pure solvent to a standard spiked into a blank matrix extract.[2]

Q4: How can I quantitatively assess the extent of matrix effects?

A: The most common method is the post-extraction spike method.[5] This involves comparing the peak area of the analyte in a standard solution (prepared in a neat solvent) with the peak area of the analyte spiked into a blank matrix sample that has already undergone the extraction procedure. The matrix effect can be calculated as a percentage. A value less than 100% indicates ion suppression, while a value greater than 100% suggests ion enhancement.

Q5: What is the most effective way to compensate for matrix effects?

A: The use of a stable isotope-labeled internal standard (SIL-IS) is widely regarded as the most effective method to compensate for matrix effects.[3][4] A SIL-IS is chemically identical to the analyte but has a different mass due to the incorporation of stable isotopes (e.g., ²H, ¹³C, ¹⁵N). It co-elutes with the analyte and experiences the same degree of ion suppression or enhancement, allowing for accurate correction of the analyte signal.[3]

Troubleshooting Guides

Issue 1: Low Signal Intensity and Poor Sensitivity for N-Nitroso Abemaciclib

Possible Cause: Significant ion suppression due to co-eluting matrix components. This is common when using simple sample preparation methods like "dilute-and-shoot" or protein precipitation with complex matrices.[6]

Troubleshooting Steps:

• Optimize Sample Preparation: The most effective way to combat matrix effects is to remove interfering components before they enter the LC-MS system.[7]

  • Solid-Phase Extraction (SPE): This is a highly effective technique for cleaning up complex samples and concentrating the analyte.[1][7] Mixed-mode SPE cartridges that utilize both reversed-phase and ion-exchange mechanisms can be particularly effective at removing a broad range of interferences.[6]

  • Liquid-Liquid Extraction (LLE): LLE can separate N-Nitroso Abemaciclib from many matrix components based on its solubility in immiscible solvents.[1][7]

  • Phospholipid Removal Plates: If analyzing plasma or serum, phospholipids (B1166683) are a major source of ion suppression.[8] Specialized plates can selectively remove these interfering lipids.[7]

• Improve Chromatographic Separation: If sample cleanup is insufficient, optimizing the chromatography can separate N-Nitroso Abemaciclib from interfering compounds.[4][9]

  • Modify the Gradient Profile: A shallower gradient can improve the resolution between the analyte and co-eluting peaks.[10]

  • Change the Stationary Phase: Columns with different selectivities, such as biphenyl (B1667301) or pentafluorophenyl (PFP) phases, may provide better separation than traditional C18 columns.[1][10]

• Reduce Injection Volume: Decreasing the amount of sample matrix introduced into the system can lessen the severity of ion suppression.[1]

Issue 2: Inconsistent and Irreproducible Quantitative Results

Possible Cause: Variable matrix effects between different sample preparations or injections. This can arise from inconsistencies in the sample preparation process or variations in the matrix composition between different lots of a drug product or biological samples.[2]

Troubleshooting Steps:

• Implement a Stable Isotope-Labeled Internal Standard (SIL-IS): As mentioned in the FAQs, a SIL-IS is the gold standard for correcting variability in matrix effects.[2] Ensure that the SIL-IS is added to all samples, standards, and quality controls at the beginning of the sample preparation process.

• Matrix-Matched Calibration Standards: Prepare your calibration standards in the same matrix as your samples.[9] This helps to ensure that the standards and samples experience similar matrix effects, leading to more accurate quantification.[9]

• Standard Addition: For particularly complex or variable matrices where a blank matrix is unavailable, the standard addition method can be used.[4] This involves adding known amounts of the analyte to aliquots of the sample and extrapolating to determine the initial concentration.

Issue 3: No Matrix Effect Observed with Blank Matrix, but Issues Arise with Real Samples

Possible Cause: The active pharmaceutical ingredient (API), Abemaciclib, or its metabolites may be causing the matrix effect, which would not be present in a blank matrix.

Troubleshooting Steps:

• Evaluate API and Metabolite Elution: Develop a chromatographic method that separates N-Nitroso Abemaciclib from Abemaciclib and its major metabolites.

• Use a More Selective Sample Preparation Method: Techniques like mixed-mode SPE can be tailored to separate the nitrosamine (B1359907) impurity from the parent drug.

• Optimize MS/MS Parameters: Ensure that the selected reaction monitoring (SRM) transitions for N-Nitroso Abemaciclib are specific and do not have interference from the API or its metabolites.

Data Summary

The following table summarizes the effectiveness of different sample preparation techniques in reducing matrix effects. The values represent a general trend and can vary depending on the specific analyte and matrix.

Sample Preparation Method	Relative Matrix Effect Reduction	Analyte Recovery	Throughput
Dilute-and-Shoot	Low	High	High
Protein Precipitation (PPT)	Low to Moderate	Good	High
Liquid-Liquid Extraction (LLE)	Moderate to High	Variable	Moderate
Solid-Phase Extraction (SPE)	High	Good to Excellent	Low to Moderate
Phospholipid Removal	High (for plasma/serum)	Excellent	High

Experimental Protocols

Protocol 1: Evaluation of Matrix Effect using Post-Extraction Spike

This protocol describes how to prepare samples to quantify the extent of matrix effects.

Methodology:

• Prepare Blank Matrix Extract: Extract a blank matrix sample (e.g., drug product placebo, control plasma) using your established sample preparation method. After the final extraction step, evaporate the solvent to dryness and reconstitute the residue in a known volume of mobile phase. This is your blank matrix extract.

• Prepare Two Sets of Samples:

  • Set A (Post-Spike Sample): Spike a known amount of the N-Nitroso Abemaciclib standard solution into the blank matrix extract to achieve a final concentration within the calibration range.[2]

  • Set B (Neat Solution Standard): Prepare a standard solution of N-Nitroso Abemaciclib in the mobile phase at the exact same final concentration as Set A.[2]

• LC-MS/MS Analysis:

  • Inject both Set A and Set B into the LC-MS/MS system and acquire the data under the same conditions.

• Calculate Matrix Effect:

  • Determine the peak area of N-Nitroso Abemaciclib in both the post-spike sample (AreaMatrix) and the neat solution standard (AreaSolvent).[2]

  • Calculate the matrix effect using the following formula:

    • Matrix Effect (%) = (AreaMatrix / AreaSolvent) * 100

Protocol 2: Solid-Phase Extraction (SPE) for N-Nitroso Abemaciclib

This is a general protocol that should be optimized for the specific properties of N-Nitroso Abemaciclib and the sample matrix.

Methodology:

• Sample Pre-treatment: Dilute the sample (e.g., dissolved drug product, plasma) with an appropriate buffer. If the sample contains solid particulates, centrifuge and filter the supernatant.[2]

• SPE Cartridge Conditioning: Select an appropriate SPE cartridge based on the properties of N-Nitroso Abemaciclib and the sample matrix (e.g., a polymeric reversed-phase sorbent).[2] Condition the cartridge by passing methanol (B129727) followed by water or an appropriate buffer.[2]

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge at a slow, controlled flow rate.

• Washing: Wash the cartridge with a weak solvent (e.g., water or a low percentage of organic solvent) to remove polar interferences.

• Elution: Elute the target N-Nitroso Abemaciclib with a stronger organic solvent (e.g., methanol, acetonitrile, or a mixture).[1]

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in the initial mobile phase for LC-MS analysis.[1]

Visualizations

Caption: A stepwise approach to troubleshooting matrix effects.

Caption: Key strategies for mitigating matrix effects in LC-MS.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 9. longdom.org [longdom.org]
• 10. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]

Technical Support Center: Optimizing Chromatographic Separation of N-Nitroso Abemaciclib and its Isomers

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the chromatographic separation of N-Nitroso Abemaciclib from its potential isomers. This resource offers troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during analytical method development and execution.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the chromatographic separation of N-Nitroso Abemaciclib and its isomers?

A1: The primary challenges include:

• Co-elution of Isomers: Positional isomers of N-Nitroso Abemaciclib may have very similar physicochemical properties, making them difficult to resolve using standard chromatographic techniques.

• Poor Peak Shape: Peak tailing or fronting can occur due to secondary interactions with the stationary phase, improper mobile phase pH, or sample solvent effects.

• Method Sensitivity: Achieving low limits of detection and quantification is crucial for monitoring these potentially mutagenic impurities at trace levels.

• Long Runtimes: Inefficient methods can lead to long analysis times, impacting sample throughput.

Q2: Which chromatographic technique is best suited for separating N-Nitroso Abemaciclib isomers?

A2: Both High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) are viable techniques.

• HPLC: Reversed-phase HPLC with specialized column chemistries, such as Pentafluorophenyl (PFP) or Phenyl-Hexyl, is often recommended for separating positional isomers of nitrosamines.[1] These stationary phases offer alternative selectivity compared to standard C18 columns.

• SFC: SFC is a powerful technique for chiral and positional isomer separations in the pharmaceutical industry.[2][3][4][5][6] It often provides faster separations and uses less organic solvent compared to HPLC.

Q3: How does mobile phase pH affect the separation?

A3: Mobile phase pH is a critical parameter that can significantly impact the retention and selectivity of ionizable compounds like N-Nitroso Abemaciclib. Adjusting the pH can alter the ionization state of the analytes, thereby influencing their interaction with the stationary phase and improving separation.

Q4: What are the common causes of peak splitting in the chromatogram?

A4: Peak splitting can be caused by several factors, including:

• A partially clogged column frit.

• A void at the head of the column.

• Injecting the sample in a solvent that is much stronger than the mobile phase.

• Co-elution of closely related isomers.

• For chiral separations, issues with the chiral stationary phase.[7]

Troubleshooting Guides

This section provides systematic approaches to resolving common issues encountered during the chromatographic separation of N-Nitroso Abemaciclib and its isomers.

Issue 1: Poor Resolution Between Isomeric Peaks

Symptoms:

• Overlapping peaks.

• Inability to accurately quantify individual isomers.

Troubleshooting Workflow:

A logical workflow for troubleshooting poor resolution.

Detailed Steps:

• Optimize Mobile Phase:

  • Gradient Profile: Adjust the gradient slope. A shallower gradient can often improve the separation of closely eluting peaks.

  • Organic Modifier: Experiment with different organic modifiers (e.g., acetonitrile (B52724) vs. methanol).

  • pH: Carefully adjust the mobile phase pH to alter the selectivity between the isomers.

• Change Column Chemistry:

  • If using a standard C18 column, switch to a stationary phase with alternative selectivity, such as a Pentafluorophenyl (PFP) or Phenyl-Hexyl column, which are known to be effective for separating positional isomers of nitrosamines.[1]

• Adjust Flow Rate and Temperature:

  • Lowering the flow rate can increase efficiency and improve resolution, though it will increase the run time.

  • Optimizing the column temperature can also affect selectivity.

• Consider Supercritical Fluid Chromatography (SFC):

  • SFC often provides superior resolution for isomers compared to HPLC.[2][3][4][5][6] If available, developing an SFC method is a highly recommended alternative.

Issue 2: Peak Tailing

Symptoms:

• Asymmetrical peaks with a "tail."

• Difficulty in accurate peak integration.

Troubleshooting Workflow:

A systematic approach to resolving peak tailing.

Detailed Steps:

• Check Mobile Phase pH:

  • Ensure the mobile phase pH is appropriate to maintain the analyte in a single ionic state. For basic compounds, a lower pH can protonate residual silanols on the column, reducing secondary interactions.

• Reduce Sample Overload:

  • Inject a lower concentration of the sample to see if the peak shape improves. Overloading the column is a common cause of peak tailing.

• Check for Column Contamination:

  • Flush the column with a strong solvent to remove any strongly retained compounds. If the problem persists, the column may need to be replaced.

• Use a High-Purity, End-Capped Column:

  • Modern, high-purity silica (B1680970) columns with proper end-capping minimize the presence of free silanol (B1196071) groups that can cause peak tailing.

Experimental Protocols

The following are proposed starting methods for the separation of N-Nitroso Abemaciclib and its isomers. These should be considered as starting points for method development and optimization.

Proposed HPLC-UV/MS Method

This method is based on common practices for nitrosamine (B1359907) analysis and utilizes a column with alternative selectivity.

Parameter	Recommended Condition
Column	Phenyl-Hexyl or Pentafluorophenyl (PFP), 2.7-5 µm, 150 x 4.6 mm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	10-40% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Detection	UV at an appropriate wavelength (e.g., 230-240 nm) and/or Mass Spectrometry (MS)

Proposed SFC-MS Method

This method is based on the principles of SFC for isomer separations and offers a potentially faster and more efficient alternative to HPLC.

Parameter	Recommended Condition
Column	Chiral Stationary Phase (e.g., polysaccharide-based) or a polar stationary phase, 3-5 µm, 150 x 4.6 mm
Mobile Phase A	Supercritical CO2
Mobile Phase B (Co-solvent)	Methanol with 0.1% modifier (e.g., ammonium (B1175870) hydroxide (B78521) or formic acid)
Gradient	5-30% B over 10 minutes
Backpressure	150 bar
Flow Rate	3.0 mL/min
Column Temperature	40 °C
Injection Volume	2 µL
Detection	Mass Spectrometry (MS)

Data Presentation

The following table provides a hypothetical comparison of the two proposed methods for separating N-Nitroso Abemaciclib and a potential isomer. Actual results will vary based on the specific isomers and optimized conditions.

Parameter	Proposed HPLC Method	Proposed SFC Method
Retention Time (N-Nitroso Abemaciclib)	~15.2 min	~5.8 min
Retention Time (Isomer)	~16.1 min	~6.5 min
Resolution	> 1.5	> 2.0
Peak Tailing Factor	< 1.2	< 1.1
Run Time	~25 min	~12 min

Visualizations

Logical Relationship for Method Selection

The following diagram illustrates the decision-making process for selecting an appropriate chromatographic method.

Decision tree for selecting a suitable chromatographic method.

References

• 1. benchchem.com [benchchem.com]
• 2. sphinxsai.com [sphinxsai.com]
• 3. Supercritical fluid chromatography for the enantioseparation of pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. selvita.com [selvita.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. chiraltech.com [chiraltech.com]

strategies to improve the ionization efficiency of N-Nitroso Abemaciclib in mass spectrometry

Welcome to the technical support center for optimizing the mass spectrometry analysis of N-Nitroso Abemaciclib. This resource provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals enhance the ionization efficiency and achieve reliable quantification of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in analyzing N-Nitroso Abemaciclib by mass spectrometry?

The analysis of N-nitroso compounds, including N-Nitroso Abemaciclib, can be challenging due to their potential for low ionization efficiency, thermal lability, and susceptibility to in-source fragmentation.[1][2] Key difficulties include achieving adequate sensitivity to meet stringent regulatory limits and mitigating interference from the sample matrix.[3]

Q2: Which ionization technique is generally recommended for N-Nitroso Abemaciclib: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI)?

Both ESI and APCI can be suitable for the analysis of N-nitroso compounds, and the optimal choice may depend on the specific analytical method and sample matrix.[4][5]

• APCI is often preferred for smaller, less polar N-nitrosamines as it can minimize background interference that may be observed with ESI.[6][7]

• ESI is generally well-suited for more complex or polar molecules and is a common technique for analyzing parent drug compounds like Abemaciclib.[8][9] Given that N-Nitroso Abemaciclib is a larger molecule than simple nitrosamines, ESI is a strong candidate, particularly in positive ion mode due to the presence of basic nitrogen atoms in the Abemaciclib structure.

A dual ionization source (DUIS) that can perform both ESI and APCI-like ionization could also be highly effective for simultaneous analysis of various nitrosamines.[6]

Q3: What are the expected adducts for N-Nitroso Abemaciclib in positive ion mode ESI?

In positive ion mode ESI, N-Nitroso Abemaciclib is expected to form a protonated molecule, [M+H]⁺. Depending on the purity of the mobile phase and sample, you may also observe adducts with sodium ([M+Na]⁺) and potassium ([M+K]⁺).[10] While these adducts can sometimes be used for quantification, their inconsistent formation can lead to signal variability.

Q4: Can in-source fragmentation be an issue for N-Nitroso Abemaciclib analysis?

Yes, N-nitroso compounds are known to be susceptible to in-source fragmentation, often characterized by the loss of a nitroso group (-NO), which corresponds to a neutral loss of 30 Da.[2][11] This fragmentation can reduce the abundance of the precursor ion and complicate quantification. Optimizing ion source parameters, such as the declustering potential or fragmentor voltage, is crucial to minimize this phenomenon.[2]

Troubleshooting Guides

Issue 1: Low Signal Intensity or Poor Ionization Efficiency

If you are experiencing a weak signal for N-Nitroso Abemaciclib, consider the following troubleshooting steps:

Troubleshooting Workflow for Low Signal Intensity

Caption: Troubleshooting workflow for low signal intensity.

Detailed Steps:

• Ionization Source Selection:

  • If using ESI, ensure the polarity (positive ion mode is generally preferred for Abemaciclib and its derivatives) is correctly set.

  • Consider trying APCI, as it can be effective for certain N-nitroso compounds and may be less susceptible to matrix effects.[5][6]

• Optimize Mass Spectrometer Parameters:

  • Source Temperature: Higher temperatures can improve desolvation but may also lead to thermal degradation of labile compounds like nitrosamines.[2] Systematically optimize the source temperature to find a balance.

  • Gas Flows: Adjust nebulizer and drying gas flows to ensure efficient droplet formation and desolvation.[12][13]

  • Voltages: Optimize the capillary voltage and declustering potential (or fragmentor voltage). A lower declustering potential may reduce in-source fragmentation.[2]

• Mobile Phase Composition:

  • pH: The pH of the mobile phase can significantly impact the ionization of molecules with acidic or basic functional groups. For N-Nitroso Abemaciclib, which contains basic nitrogens, adding a small amount of a weak acid like formic acid (e.g., 0.1%) to the mobile phase can enhance protonation and improve signal in positive ion mode.

  • Organic Solvent: The choice of organic solvent (e.g., acetonitrile (B52724) vs. methanol) can affect ESI efficiency. Solvents with lower surface tension, like methanol (B129727), can sometimes lead to more stable spray and better sensitivity.[12]

• Chromatography:

  • Gradient Elution: Ensure that N-Nitroso Abemaciclib elutes at a sufficiently high organic solvent concentration to facilitate efficient desolvation and ionization.

  • Flow Rate: Lower flow rates (e.g., using a narrower inner diameter column) can enhance ESI sensitivity.[14]

• Sample Preparation:

  • Matrix components co-eluting with the analyte can cause ion suppression.[3] Consider improving sample cleanup procedures, for example, by using solid-phase extraction (SPE).[9]

Issue 2: High Background Noise or Interference

High background noise can obscure the analyte signal and impact the limit of detection.

Troubleshooting Workflow for High Background Noise

Caption: Troubleshooting workflow for high background noise.

Detailed Steps:

• Solvent and System Cleanliness:

  • Use high-purity solvents (LC-MS grade) to prepare the mobile phase.

  • Ensure that all glassware is thoroughly cleaned to avoid contamination from sources like sodium and potassium.[10]

• Chromatographic Separation:

  • Optimize the chromatographic method to separate N-Nitroso Abemaciclib from any isobaric interferences or matrix components that may contribute to background noise.[15]

• Mass Spectrometer Parameters:

  • For some instruments, optimizing the curtain gas pressure can help reduce the entry of uncharged droplets and solvent clusters into the mass spectrometer, thereby lowering background noise.

• Sample Preparation:

  • A more rigorous sample cleanup procedure, such as solid-phase extraction (SPE), can significantly reduce matrix-related interferences.[9]

Experimental Protocols

Protocol 1: Direct Infusion for Initial MS Parameter Optimization

This protocol is for optimizing the mass spectrometer's source parameters for N-Nitroso Abemaciclib using direct infusion.

• Prepare a Stock Solution: Dissolve N-Nitroso Abemaciclib standard in a suitable organic solvent (e.g., methanol or acetonitrile) to a concentration of 1 mg/mL.

• Prepare a Working Solution: Dilute the stock solution to a final concentration of approximately 1 µg/mL in a solvent mixture that mimics the expected mobile phase composition (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Infusion Setup: Infuse the working solution into the mass spectrometer using a syringe pump at a low flow rate (e.g., 5-10 µL/min).

• Parameter Optimization: While infusing, systematically adjust the following parameters to maximize the signal intensity of the [M+H]⁺ ion for N-Nitroso Abemaciclib:

  • Capillary Voltage

  • Source Temperature

  • Nebulizer Gas Flow

  • Drying Gas Flow

  • Declustering Potential / Fragmentor Voltage

Protocol 2: Basic LC-MS/MS Method Development

This protocol outlines a starting point for developing a quantitative LC-MS/MS method.

• Chromatographic Conditions:

  • Column: A C18 column is a common starting point for molecules of this type.[9]

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile or Methanol with 0.1% formic acid.

  • Gradient: Start with a linear gradient (e.g., 5% to 95% B over 10 minutes) and optimize to ensure good peak shape and separation from matrix components.

  • Flow Rate: 0.2 - 0.5 mL/min.

  • Column Temperature: 40 °C.[5]

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive ESI.

  • MRM Transitions: Determine the optimal precursor-to-product ion transitions for N-Nitroso Abemaciclib by performing a product ion scan on the [M+H]⁺ precursor. Select the most intense and stable fragment ions for quantification and qualification.

  • Collision Energy: Optimize the collision energy for each MRM transition to maximize the abundance of the product ions.

  • Source Parameters: Use the optimized parameters from the direct infusion experiment as a starting point and fine-tune them with the LC flow.

Data Summary Tables

Table 1: Comparison of Ionization Techniques for N-Nitroso Compounds

Feature	Electrospray Ionization (ESI)	Atmospheric Pressure Chemical Ionization (APCI)
Principle	Ionization from charged droplets	Gas-phase chemical ionization
Best Suited For	Polar, thermally labile, and large molecules	Less polar, thermally stable, smaller molecules
Common Analytes	Peptides, proteins, polar drugs (e.g., Abemaciclib)[8][9]	Steroids, non-polar drugs, many simple nitrosamines[5][16]
Susceptibility to Matrix Effects	Can be high	Generally lower than ESI
Flow Rate Compatibility	Wide range, but often better at lower flow rates	Typically requires higher flow rates (>100 µL/min)[7]

Table 2: Typical Starting Parameters for LC-MS/MS Analysis of N-Nitroso Compounds

Parameter	Typical Value/Range	Reference
Ionization Source	ESI or APCI (Positive Mode)	[4][5]
Mobile Phase Additive	0.1% Formic Acid	[5][16]
Column Temperature	40 °C	[5][16]
Drying Gas Temperature	250 - 450 °C (requires optimization)	[17]
Nebulizer Pressure	30 - 50 psi	[16]
Capillary Voltage	0.8 - 4.5 kV (instrument dependent)	[9]

References

• 1. osti.gov [osti.gov]
• 2. Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 3. theanalyticalscientist.com [theanalyticalscientist.com]
• 4. fda.gov [fda.gov]
• 5. Comparison of EI-GC-MS/MS, APCI-LC-MS/MS, and ESI-LC-MS/MS for the Simultaneous Analysis of Nine Nitrosamines Eluted from Synthetic Resins into Artificial Saliva and Health Risk Assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Simultaneous Quantitation of N-nitrosamines and NDSRI in API and Formulation by Using a DUIS Ionization Source in LC-MS/MS : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 7. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 8. Development and Validation of a Quantitative LC-MS/MS Method for CDK4/6 Inhibitors Palbociclib, Ribociclib, Abemaciclib, and Abemaciclib-M2 in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Development of a SPE-LC-MS Method for the Quantitation of Palbociclib and Abemaciclib in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Electrospray tandem mass spectrometry analysis of S- and N-nitrosopeptides: facile loss of NO and radical-induced fragmentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. elementlabsolutions.com [elementlabsolutions.com]
• 13. spectroscopyonline.com [spectroscopyonline.com]
• 14. researchgate.net [researchgate.net]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. lcms.cz [lcms.cz]
• 17. analyticalscience.wiley.com [analyticalscience.wiley.com]

minimizing on-column formation of N-Nitroso Abemaciclib during analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing the on-column formation of N-Nitroso Abemaciclib during analytical testing.

Troubleshooting Guides

Issue 1: Detection of N-Nitroso Abemaciclib in standards and samples, even when not expected.

This issue may indicate on-column formation of the nitrosamine (B1359907) impurity. The following steps can help identify the source and mitigate the problem.

Potential Cause & Solution

Potential Cause	Troubleshooting Step	Expected Outcome
Nitrite (B80452) Contamination in Mobile Phase	1. Prepare fresh mobile phase using high-purity solvents (e.g., LC-MS grade) and freshly deionized water.2. Test each mobile phase component individually for nitrite contamination.3. Consider using a nitrite-free mobile phase if contamination is suspected.	Reduction or elimination of the N-Nitroso Abemaciclib peak in blank injections.
Reaction with Nitrosating Agents on Column	1. Implement a column wash step with a strong, non-reactive solvent before each injection sequence.2. Dedicate a column specifically for nitrosamine analysis to avoid cross-contamination.3. Evaluate different column chemistries that may be less prone to interaction.	Consistent and lower baseline noise, with no ghost peaks corresponding to N-Nitroso Abemaciclib.
Sample Diluent Contribution	1. Analyze the sample diluent as a blank injection.2. If the diluent is suspected of contamination, prepare a fresh batch using high-purity reagents.3. Consider using an alternative diluent that is free of potential nitrosating agents.	No N-Nitroso Abemaciclib peak is detected when injecting the diluent alone.
Autosampler Contamination	1. Clean the autosampler needle and injection port according to the manufacturer's recommendations.2. Replace autosampler wash solutions with fresh, high-purity solvents.3. Perform a blank injection after the cleaning process to confirm the absence of carryover.	Elimination of any N-Nitroso Abemaciclib peaks that may have been due to carryover from previous injections.

Frequently Asked Questions (FAQs)

Q1: What is N-Nitroso Abemaciclib and why is its formation a concern?

A1: N-Nitroso Abemaciclib is a potential nitrosamine impurity of Abemaciclib, a drug used in cancer treatment[1]. Nitrosamines are a class of compounds that are considered probable human carcinogens, and their presence in pharmaceutical products is strictly regulated by health authorities like the FDA and EMA[2][3][4]. Therefore, controlling the formation of N-Nitroso Abemaciclib during manufacturing and analysis is crucial to ensure patient safety.

Q2: What are the primary factors that can lead to the on-column formation of N-Nitroso Abemaciclib?

A2: The on-column formation of N-Nitroso Abemaciclib is typically a result of the reaction between Abemaciclib (which contains a secondary amine moiety) and a nitrosating agent present within the analytical system[5][6]. Key contributing factors include:

• Presence of a nitrosatable amine: Abemaciclib's chemical structure includes a piperazine (B1678402) ring, which contains a secondary amine that can be nitrosated[7][8].

• Presence of a nitrosating agent: These can be introduced through contaminated solvents, reagents, or degradation of mobile phase components[5]. Nitrites are a common culprit.

• Favorable reaction conditions: Factors such as acidic pH and elevated temperatures within the LC system can promote the nitrosation reaction[6].

Q3: What analytical techniques are recommended for the detection of N-Nitroso Abemaciclib?

A3: Highly sensitive and selective analytical methods are necessary for the detection of trace-level nitrosamine impurities.[9] The most commonly employed techniques include:

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the preferred method for quantification due to its high sensitivity and selectivity.[10]

• High-Resolution Accurate Mass Spectrometry (HRAM-MS): This technique is valuable for confirming the identity of the nitrosamine and eliminating false-positive results.[2][3]

• Gas Chromatography-Mass Spectrometry (GC-MS): While less common for non-volatile compounds like Abemaciclib, GC-MS can be used for the analysis of smaller, more volatile nitrosamines.[11]

Q4: Are there specific mobile phase conditions that can minimize the on-column formation of N-Nitroso Abemaciclib?

A4: Yes, optimizing mobile phase conditions is a critical step. Consider the following:

• pH Control: Maintaining a neutral to basic pH can help reduce the rate of nitrosation.

• Solvent Quality: Always use high-purity, LC-MS grade solvents to minimize the presence of nitrite or other nitrosating agents.

• Fresh Preparation: Prepare mobile phases fresh daily to prevent the degradation of components that could form nitrosating agents.

• Avoidance of Certain Additives: Be cautious with additives that could contain or generate nitrites.

Q5: How can I confirm that the observed N-Nitroso Abemaciclib is forming on-column and is not present in the original sample?

A5: A systematic investigation can help pinpoint the source of the nitrosamine. This can be approached by:

• Analyzing a certified reference standard of Abemaciclib: If the nitrosamine is detected, it points towards in-system formation.

• Performing a "no-column" injection: Mix the sample with the mobile phase in the autosampler and inject it directly into the mass spectrometer (bypassing the column). If the nitrosamine is not detected, this strongly suggests on-column formation.

• Varying injection volume: If the peak area of N-Nitroso Abemaciclib does not increase proportionally with the injection volume of the Abemaciclib sample, it may indicate on-column formation.

Experimental Protocols

Protocol 1: Standard Analysis of Abemaciclib with Minimized Nitrosamine Formation

This protocol outlines a general approach for the analysis of Abemaciclib using LC-MS/MS, with considerations to minimize the on-column formation of N-Nitroso Abemaciclib.

Materials:

• Abemaciclib reference standard

• N-Nitroso Abemaciclib reference standard (if available)

• LC-MS grade acetonitrile (B52724) and water

• High-purity formic acid

• A C18 reversed-phase HPLC column

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Prepare fresh mobile phases and sonicate to degas.

• Standard Preparation:

  • Prepare a stock solution of Abemaciclib in a suitable diluent (e.g., 50:50 acetonitrile:water).

  • Prepare a series of calibration standards by diluting the stock solution.

• LC-MS/MS Conditions:

  • Column: C18, 2.1 x 50 mm, 1.8 µm

  • Flow Rate: 0.4 mL/min

  • Gradient: 10% B to 90% B over 5 minutes, hold for 2 minutes, then return to initial conditions.

  • Column Temperature: 30 °C

  • Injection Volume: 5 µL

  • Mass Spectrometry: Use electrospray ionization (ESI) in positive mode. Monitor for the specific MRM transitions of Abemaciclib and N-Nitroso Abemaciclib.

• System Suitability:

  • Inject a blank (diluent) to ensure no carryover.

  • Inject the lowest calibration standard to confirm sensitivity.

Quantitative Data Summary

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Abemaciclib	507.3	[To be determined]	[To be optimized]
N-Nitroso Abemaciclib	536.3	[To be determined]	[To be optimized]

Note: The specific MRM transitions and collision energies need to be optimized for the instrument being used.

Visualizations

Caption: Experimental workflow for the analysis of Abemaciclib.

Caption: On-column formation pathway of N-Nitroso Abemaciclib.

References

• 1. Abemaciclib Impurities | SynZeal [synzeal.com]
• 2. gcms.labrulez.com [gcms.labrulez.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pharmaexcipients.com [pharmaexcipients.com]
• 6. researchgate.net [researchgate.net]
• 7. N-Nitroso Abemaciclib - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 8. veeprho.com [veeprho.com]
• 9. ijpsjournal.com [ijpsjournal.com]
• 10. Review on LC-MS/MS Methodologies for Analysis of N-Nitrosamine Drug-Substance-Related Impurities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. agilent.com [agilent.com]

addressing challenges in the extraction of N-Nitroso Abemaciclib from complex matrices

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges associated with the extraction of N-Nitroso Abemaciclib from complex matrices such as plasma, tissue, and pharmaceutical formulations.

Troubleshooting Guides

This section provides solutions to common problems encountered during the extraction of N-Nitroso Abemaciclib.

Problem	Potential Cause	Recommended Solution
Low Analyte Recovery	Incomplete Extraction: The chosen solvent may not be optimal for N-Nitroso Abemaciclib.	- Solvent Selection: Test a range of solvents with varying polarities. For Liquid-Liquid Extraction (LLE), consider solvents like dichloromethane (B109758) or ethyl acetate. For Solid-Phase Extraction (SPE), use sorbents like C18 or mixed-mode cation exchange.[1] - pH Adjustment: The pH of the sample can significantly impact the extraction efficiency of nitrosamines. Optimize the pH of the sample matrix to ensure N-Nitroso Abemaciclib is in a neutral form for better partitioning into organic solvents.[2] - Sonication/Agitation: Insufficient mixing can lead to poor extraction. Increase sonication or vortexing time to ensure thorough mixing of the sample with the extraction solvent.[3]
Analyte Instability: N-Nitroso compounds can be susceptible to degradation under certain conditions.	- Avoid High Temperatures: Heat generated during steps like sonication might lead to the degradation of the analyte.[3] - Control pH: Extreme pH values can cause the degradation of analytes. Maintain a nearly neutral pH where possible.[4] - Use of Inhibitors: To prevent the in-situ formation of new nitrosamines during sample preparation, consider adding antioxidants or other inhibitors.[1]
Poor Phase Separation (LLE): Emulsion formation can trap the analyte and reduce recovery.	- Salting Out: Add a neutral salt (e.g., sodium chloride) to the aqueous phase to increase its polarity and promote phase separation.[5] - Centrifugation: Centrifuge the sample at a higher speed or for a longer duration to break the emulsion.[3]
High Matrix Effects in LC-MS/MS	Co-elution of Interfering Compounds: Components from the matrix can co-elute with N-Nitroso Abemaciclib, causing ion suppression or enhancement.[6]	- Improve Sample Cleanup: Implement a more rigorous cleanup step. This could involve using a different SPE sorbent or performing a two-step extraction (e.g., LLE followed by SPE).[7] - Chromatographic Optimization: Modify the LC gradient, mobile phase composition, or use a different column chemistry to improve the separation of the analyte from matrix components.[6] - Dilution: Diluting the sample can reduce the concentration of interfering matrix components, but this may compromise the limit of detection.[8]
Insufficient Protein Removal (for plasma/tissue): Residual proteins can interfere with the analysis.	- Optimize Protein Precipitation: Test different precipitating agents (e.g., acetonitrile, methanol (B129727), trichloroacetic acid) and their ratios to the sample volume.[9][10] - Alternative Precipitation Method: Consider using metal hydroxides like zinc hydroxide (B78521) for protein precipitation, which can be effective at a near-neutral pH.[4]
Poor Reproducibility (High %RSD)	Inconsistent Sample Preparation: Manual sample preparation steps can introduce variability.	- Standardize Procedures: Ensure all experimental parameters (e.g., volumes, times, temperatures) are kept consistent between samples. - Automation: Where possible, use automated liquid handling systems to minimize manual errors.[1]
Instrumental Variability: Fluctuations in the analytical instrument can affect results.	- Use of Internal Standard: Employ a stable isotope-labeled internal standard (SIL-IS) for N-Nitroso Abemaciclib if available. This can compensate for variations in extraction, matrix effects, and instrument response.[8]
Analyte Carryover in LC-MS/MS	Adsorption of Analyte: N-Nitroso Abemaciclib may adsorb to parts of the LC system.	- Injector Wash: Use a strong solvent in the injector wash solution to effectively clean the needle and injection port between runs. - Mobile Phase Optimization: Adjust the mobile phase composition, particularly the organic content and pH, to minimize secondary interactions with the column.[6]

Frequently Asked Questions (FAQs)

Q1: What is the most critical challenge in extracting N-Nitroso Abemaciclib?

A1: A significant challenge is preventing the artificial formation of new nitrosamines during sample preparation, which can lead to false-positive results.[11] Careful selection of non-reactive solvents and reagents, and potentially the use of inhibitors, is crucial to maintain the integrity of the sample.[1]

Q2: Which extraction technique is generally preferred for N-Nitroso Abemaciclib from complex matrices?

A2: The choice of technique depends on the matrix. For pharmaceutical formulations, both LLE and SPE are commonly used.[5] For biological matrices like plasma, protein precipitation is a straightforward initial step, often followed by LLE or SPE for further cleanup.[12][13] SPE is often preferred for complex drug matrices as it can provide better cleanup and higher selectivity.[1]

Q3: How can I minimize matrix effects when analyzing N-Nitroso Abemaciclib by LC-MS/MS?

A3: Minimizing matrix effects is crucial for accurate quantification.[8] Strategies include:

• Effective Sample Cleanup: Utilize techniques like SPE to remove interfering components.[1]

• Chromatographic Separation: Optimize your HPLC/UHPLC method to separate N-Nitroso Abemaciclib from co-eluting matrix components.

• Use of a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the most effective way to compensate for matrix effects.[8]

• Matrix-Matched Calibrants: Prepare calibration standards in a blank matrix that is free of the analyte to mimic the matrix effects seen in the samples.

Q4: Are there any specific safety precautions to consider when handling N-Nitroso Abemaciclib?

A4: N-Nitroso compounds are often potent carcinogens.[5] It is essential to handle N-Nitroso Abemaciclib and any related materials with appropriate personal protective equipment (PPE), including gloves and a lab coat, and to work in a well-ventilated area or a fume hood to avoid inhalation or skin contact.

Q5: Where can I obtain a reference standard for N-Nitroso Abemaciclib?

A5: The synthesis and availability of N-Nitroso Abemaciclib reference standards can be challenging.[14] Several chemical vendors list this compound, but it may not always be in stock.[15][16][17][18] It is advisable to check with specialized suppliers of pharmaceutical impurities and reference standards.

Quantitative Data Summary

The following tables summarize typical performance data for nitrosamine (B1359907) and Abemaciclib extraction methods, which can serve as a benchmark for developing a method for N-Nitroso Abemaciclib.

Table 1: Extraction Recovery Data from Various Methods

Analyte	Matrix	Extraction Method	Average Recovery (%)	Reference
13 Nitrosamines	Antibody Drugs	Salting-Out LLE	75.4 - 114.7	[19]
NDMA	Drug Products	Liquid-Liquid Extraction	112 (±4)	[20]
NDMA	Drug Products	Headspace Extraction	106 (±8)	[20]
Nitrosamines	Medicines	Disposable Pipette Extraction	Up to 98	[2][21]
Abemaciclib	Human Plasma	Protein Precipitation	> 90	[12]
Abemaciclib	Human Plasma	Protein Precipitation	111 (110 - 112)	[13]

Table 2: Limits of Quantification (LOQ) for Nitrosamine and Abemaciclib Analysis

Analyte	Matrix	Analytical Method	LOQ	Reference
13 Nitrosamines	Antibody Drugs	LC-MS/MS	0.5 µg/L	[19]
NDMA	Drug Products	Headspace GC-MS	0.05 ppm	[20]
Nitrosamines	Medicines	HPLC-MS	1 ng/mL	[2][21]
Abemaciclib	Human Plasma	LC-MS/MS	6.0 pg/mL	[12]
Abemaciclib	Human Plasma	LC-MS/MS	5 ng/mL	[13]

Experimental Protocols

Protocol 1: Generic Salting-Out Assisted Liquid-Liquid Extraction (SALLE) for N-Nitroso Abemaciclib from a Pharmaceutical Formulation (Aqueous-Based)

This protocol is a general guideline and should be optimized for your specific formulation.

• Sample Preparation: Accurately weigh a portion of the homogenized sample (e.g., crushed tablets, liquid formulation) and dissolve or dilute it in a suitable aqueous buffer.

• Salting-Out: To 1 mL of the sample solution in a centrifuge tube, add a sufficient amount of a neutral salt (e.g., sodium chloride) to facilitate the salting-out effect.[5]

• Extraction: Add an appropriate volume of a water-immiscible organic solvent (e.g., 2 mL of dichloromethane or ethyl acetate).

• Mixing: Vortex the mixture vigorously for 2-5 minutes to ensure thorough extraction.

• Phase Separation: Centrifuge the sample at 4000 rpm for 10 minutes to achieve clear phase separation.

• Collection: Carefully transfer the organic layer to a clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at ambient temperature.

• Reconstitution: Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

Protocol 2: Generic Solid-Phase Extraction (SPE) for N-Nitroso Abemaciclib from Plasma

This protocol is a general guideline and should be optimized for your specific application.

• Sample Pre-treatment: To 500 µL of plasma, add an internal standard and mix. Perform protein precipitation by adding 1.5 mL of acetonitrile, vortexing, and centrifuging. Collect the supernatant.[13]

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by sequentially passing methanol followed by water through it.[5]

• Sample Loading: Load the supernatant from the pre-treatment step onto the conditioned SPE cartridge at a slow, steady flow rate.

• Washing: Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water) to remove polar interferences.

• Elution: Elute the N-Nitroso Abemaciclib from the cartridge with a stronger organic solvent (e.g., methanol or acetonitrile).

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute the residue in the mobile phase for analysis.

Visualizations

Caption: General experimental workflow for the extraction and analysis of N-Nitroso Abemaciclib.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. Development of a reliable method for determination of N-nitrosamines in medicines using disposable pipette extraction and HPLC-MS analysis - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Protein Precipitation by Metal Hydroxides as a Convenient and Alternative Sample Preparation Procedure for Bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Nitrosamines crisis in pharmaceuticals − Insights on toxicological implications, root causes and risk assessment: A systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Optimization of protein precipitation based upon effectiveness of protein removal and ionization effect in liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. jchr.org [jchr.org]
• 13. Development and Validation of a Quantitative LC-MS/MS Method for CDK4/6 Inhibitors Palbociclib, Ribociclib, Abemaciclib, and Abemaciclib-M2 in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 14. N-Nitroso Abemaciclib - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 15. veeprho.com [veeprho.com]
• 16. Abemaciclib Nitroso Impurity 1 | SynZeal [synzeal.com]
• 17. cleanchemlab.com [cleanchemlab.com]
• 18. veeprho.com [veeprho.com]
• 19. Simultaneous determination of 13 nitrosamine impurities in biological medicines using salting-out liquid-liquid extraction coupled with liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. discovery.researcher.life [discovery.researcher.life]

refinement of mobile phase composition for better peak shape of N-Nitroso Abemaciclib

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This resource provides targeted troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the chromatographic analysis of N-Nitroso Abemaciclib, with a specific focus on refining mobile phase composition for improved peak shape.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges observed when analyzing N-Nitroso Abemaciclib?

Researchers may encounter several challenges during the analysis of N-Nitroso Abemaciclib, a nitrosamine (B1359907) drug substance-related impurity (NDSRI). Due to their potential carcinogenic nature, regulatory agencies require highly sensitive detection methods, often necessitating the use of techniques like liquid chromatography–tandem mass spectrometry (LC–MS/MS). Key analytical hurdles include achieving adequate chromatographic resolution, managing low-level detection and quantification, and addressing issues like poor peak shape.[1]

Q2: Why is my N-Nitroso Abemaciclib peak showing splitting or appearing as two separate peaks?

The observation of two peaks for a single N-nitrosamine compound is a known phenomenon. This is due to the presence of rotamers, which are conformational isomers resulting from restricted rotation around the N-N bond.[2][3] These rotamers can have different physical and chemical properties, leading to their separation under certain chromatographic conditions.[2] For asymmetric N-nitrosamines, the presence of two peaks is more likely.[2]

Q3: What is a recommended starting mobile phase composition for the analysis of N-Nitroso Abemaciclib?

While a specific, validated method for N-Nitroso Abemaciclib is not widely published, a common starting point for nitrosamine analysis using reversed-phase HPLC or UHPLC is a gradient elution with an aqueous mobile phase (A) and an organic mobile phase (B).[4][5]

• Mobile Phase A (Aqueous): Water with 0.1% formic acid is widely recommended.[4] The formic acid helps to improve the ionization efficiency of nitrosamines in the mass spectrometer and can enhance peak shape by suppressing interactions with the stationary phase.[4]

• Mobile Phase B (Organic): Acetonitrile or methanol. Acetonitrile is frequently used in methods for Abemaciclib and related substances.[6][7][8][9][10]

Q4: How does the mobile phase pH affect the peak shape of N-Nitroso Abemaciclib?

The pH of the mobile phase is a critical factor in controlling the peak shape of ionizable compounds.[11] By maintaining a low pH with an additive like formic acid, secondary interactions between basic analytes and the silica-based stationary phase can be minimized, which often leads to a reduction in peak tailing.[4]

Troubleshooting Guide: Poor Peak Shape

Poor peak shape, including tailing, fronting, splitting, or broad peaks, can significantly compromise the accuracy and precision of your N-Nitroso Abemaciclib analysis.[12] This guide provides potential causes and solutions to refine your mobile phase composition and improve chromatographic performance.

Issue 1: Peak Tailing

Description: The peak has an asymmetrical shape with a "tail" extending from the back of the peak.

Potential Causes & Solutions:

Cause	Recommended Solution
Secondary Interactions: The analyte may be interacting with active sites (e.g., silanol (B1196071) groups) on the stationary phase.[4]	Increase Mobile Phase Acidity: Ensure the presence of 0.1% formic acid in your mobile phase to suppress silanol interactions.[4] If tailing persists, a different column chemistry might be necessary.[4]
Incompatible Sample Diluent: The solvent used to dissolve the sample may be too strong, causing peak distortion.	Match Diluent to Initial Mobile Phase: Whenever possible, dissolve your sample in the initial mobile phase of your gradient. If a stronger solvent is required for solubility, inject the smallest possible volume.
Column Overload: Injecting too much sample can lead to peak tailing.	Reduce Injection Volume or Sample Concentration: Decrease the amount of analyte being loaded onto the column.

Issue 2: Peak Splitting or Shoulders

Description: The peak appears as two or more merged peaks or has a "shoulder" on the front or back.

Potential Causes & Solutions:

Cause	Recommended Solution
Rotamers: As mentioned in the FAQs, N-nitrosamines can exist as two rotamers, which may separate on the column.[2][3]	Adjust Column Temperature: Increasing the column temperature (e.g., to 30-40 °C) can sometimes increase the rate of interconversion between rotamers, potentially causing the two peaks to coalesce into a single, sharper peak.[12]
Partially Blocked Column Frit: Debris can accumulate on the inlet frit, distorting the sample flow.[12]	Reverse and Flush Column: Reverse the column direction and flush with an appropriate solvent to dislodge any particulates. If the problem persists, the frit or the entire column may need replacement.[12]
Injector Issues: Problems with the autosampler can lead to improper injection and peak distortion.	Perform Injector Maintenance: Clean and inspect the injector needle and seat.

Experimental Protocols

While a specific protocol for N-Nitroso Abemaciclib is not available in the provided search results, a general experimental workflow for the analysis of nitrosamine impurities can be adapted.

Representative LC-MS/MS Method for Nitrosamine Analysis

This protocol provides a general framework and should be optimized for your specific instrument, N-Nitroso Abemaciclib standard, and sample matrix.

• Chromatographic System: A UHPLC system coupled to a triple quadrupole mass spectrometer.

• Column: A high-quality C18 column (e.g., 100 x 2.1 mm, 1.8 µm) is a good starting point.

• Mobile Phase:

  • A: Water with 0.1% Formic Acid

  • B: Acetonitrile with 0.1% Formic Acid

• Gradient Elution:

  • Start with a low percentage of organic phase (e.g., 5-10% B) and gradually increase to elute the analyte. A typical gradient might run from 10% to 90% B over several minutes.

• Flow Rate: 0.3-0.5 mL/min (optimized for the column dimensions).[12]

• Column Temperature: 30-40 °C.[12]

• Injection Volume: 1-10 µL.[12]

• Mass Spectrometry Detection:

  • Ionization Source: Electrospray Ionization (ESI) in positive ion mode is often suitable for nitrosamines.[13] Atmospheric Pressure Chemical Ionization (APCI) can also be considered to improve sensitivity for some nitrosamines.[12]

  • Detection Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.[13] The specific precursor and product ion transitions will need to be determined by infusing a standard of N-Nitroso Abemaciclib.

Visualizations

Experimental Workflow for Mobile Phase Refinement

Caption: Workflow for troubleshooting and refining mobile phase composition.

Logical Relationship of Factors Affecting Peak Shape

References

• 1. agilent.com [agilent.com]
• 2. Structure of Nitrosamine Drug Impurities and Implications for Chemical Analysis [acanthusresearch.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. ijeasm.com [ijeasm.com]
• 7. Development and validation of a reversed-phase high-performance liquid chromatography-ultraviolet method for abemaciclib-related substance detection in bulk drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. jchr.org [jchr.org]
• 9. multiresearchjournal.com [multiresearchjournal.com]
• 10. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. Winning Strategies to Develop an Analytical Method for Nitrosamines | Aurigene Pharmaceutical Services [aurigeneservices.com]

improving the limit of detection for N-Nitroso Abemaciclib in regulatory testing

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the limit of detection for N-Nitroso Abemaciclib in regulatory testing.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in achieving a low limit of detection (LOD) for N-Nitroso Abemaciclib?

A1: The primary challenges stem from the trace-level concentrations at which this impurity must be detected to comply with stringent regulatory limits.[1] Key difficulties include:

• Matrix Effects: The complex matrix of the drug product can interfere with the ionization of N-Nitroso Abemaciclib, leading to ion suppression or enhancement in the mass spectrometer.[2]

• Analyte Stability: Nitrosamines can be unstable and may degrade during sample preparation and analysis.[3]

• Artifactual Formation: The potential for the artificial formation of N-Nitroso Abemaciclib during sample preparation and analysis can lead to false-positive results.[3][4]

• Co-elution: Structurally similar impurities or matrix components may co-elute with N-Nitroso Abemaciclib, complicating accurate quantification.[5]

Q2: Which analytical technique is most suitable for trace-level detection of N-Nitroso Abemaciclib?

A2: Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) is the most widely accepted and robust technique for the quantification of nitrosamine (B1359907) impurities at trace levels.[6][7] It offers high sensitivity and selectivity. For even greater confidence and to eliminate false positives, high-resolution mass spectrometry (HRMS) can be employed, which provides highly accurate mass measurements.[2][8] Gas Chromatography-Mass Spectrometry (GC-MS) can also be used, particularly for volatile nitrosamines, but care must be taken to avoid thermal degradation of the analyte in the GC inlet.[2]

Q3: What are the regulatory expectations for the limit of detection (LOD) and limit of quantification (LOQ) for N-Nitroso Abemaciclib?

A3: Regulatory agencies like the FDA and EMA require that analytical methods for nitrosamine impurities be sufficiently sensitive to quantify them at or below the acceptable intake (AI) limit.[9][10] The FDA has set a recommended acceptable intake limit of 26.5 ng/day for many nitrosamines, and a higher limit of 96.0 ng/day for others like NDMA.[11][12] If a specific AI for N-Nitroso Abemaciclib is not provided, a conservative approach based on structure-activity relationships may be necessary. The analytical method's LOQ should be below 10% of the established AI limit.[11]

Q4: How can I prevent the artificial formation of N-Nitroso Abemaciclib during my analysis?

A4: To prevent artifactual formation, it is crucial to control the sample preparation conditions.[3] Key preventive measures include:

• Avoid Acidic Conditions: Nitrosamine formation is often acid-catalyzed. Use of basic or neutral pH conditions during extraction is recommended.

• Control Temperature: Avoid high temperatures during sample preparation, as heat can promote the reaction between precursor amines and nitrosating agents.[3]

• Use of Scavengers: Incorporating antioxidants like ascorbic acid or alpha-tocopherol (B171835) in the sample diluent can inhibit nitrosamine formation.[13]

• High-Purity Reagents: Use high-purity solvents and reagents to avoid contamination with residual nitrites or amines.[14]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the analysis of N-Nitroso Abemaciclib.

Issue	Potential Cause	Troubleshooting Steps
Poor Sensitivity / High Limit of Detection (LOD)	Inefficient ionization of N-Nitroso Abemaciclib.	Optimize mass spectrometry source parameters (e.g., gas flows, temperatures). Consider using Atmospheric Pressure Chemical Ionization (APCI) which can improve ionization for some nitrosamines.[5]
High matrix effects from the drug product.	Improve sample cleanup using Solid Phase Extraction (SPE) to remove interfering matrix components.[15] Dilute the sample extract to reduce the concentration of matrix components, if sensitivity allows.
Suboptimal chromatographic separation.	Optimize the LC method to improve peak shape and resolution. Experiment with different column chemistries (e.g., C18, Phenyl-Hexyl) and mobile phase modifiers.
Inconsistent Results / Poor Reproducibility	Analyte degradation during sample preparation or storage.	Protect samples from light, as nitrosamines can be light-sensitive.[4] Prepare samples fresh and analyze them promptly. Evaluate the stability of N-Nitroso Abemaciclib in the chosen diluent.
Variability in manual sample preparation steps.	Automate sample preparation steps where possible, such as using robotic SPE platforms, to improve consistency.[15]
Contamination from laboratory environment.	Avoid the use of plasticware that may leach nitrosamine precursors.[14] Thoroughly clean all glassware and instrument components.
Peak Tailing or Splitting	Active sites on the HPLC column or in the flow path.	Use a column with high-purity silica (B1680970) and end-capping. Add a small amount of a competing base to the mobile phase to reduce secondary interactions.
Co-elution with an interfering species.	Adjust the mobile phase gradient to improve separation. Consider using a column with a different selectivity. High-resolution mass spectrometry can help differentiate the analyte from interferences.[16]
False Positives	In-situ formation of N-Nitroso Abemaciclib during analysis.	As detailed in FAQ A4, control pH, temperature, and use scavengers during sample preparation.
Contamination of solvents or reagents.	Test all blanks (reagent blank, method blank) to identify sources of contamination.[14] Use freshly opened, high-purity solvents.

Experimental Protocols

Sample Preparation using Solid Phase Extraction (SPE)

This protocol is designed to extract N-Nitroso Abemaciclib from a drug product matrix and minimize interferences.

• Sample Dissolution: Accurately weigh a portion of the powdered drug product and dissolve it in a suitable solvent (e.g., methanol (B129727)/water mixture). The final concentration of Abemaciclib should be appropriate for the SPE loading capacity.

• SPE Cartridge Conditioning: Condition a mixed-mode cation exchange SPE cartridge by passing methanol followed by water through it.

• Sample Loading: Load the dissolved sample solution onto the conditioned SPE cartridge at a controlled flow rate.

• Washing: Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water) to remove polar impurities. Follow with a wash using a stronger organic solvent (e.g., acetonitrile) to remove the parent drug, Abemaciclib.

• Elution: Elute the N-Nitroso Abemaciclib from the cartridge using a basic methanolic solution (e.g., 5% ammonium (B1175870) hydroxide (B78521) in methanol).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at a low temperature. Reconstitute the residue in the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Method Parameters

The following table provides a starting point for LC-MS/MS method development. Optimization will be required for your specific instrumentation and application.

Parameter	Condition
LC System	UPLC or HPLC system
Column	C18, 1.8 µm, 2.1 x 100 mm (or equivalent)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start with a low percentage of B, ramp up to a high percentage to elute the analyte, and then return to initial conditions.
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Mass Spectrometer	Triple Quadrupole or High-Resolution Mass Spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI)
MRM Transitions	To be determined by infusing a standard of N-Nitroso Abemaciclib. For Abemaciclib, a known transition is m/z 507.3 → 393.2.[17] A similar fragmentation pattern might be expected for the nitroso-derivative, but must be confirmed experimentally.
Source Temperature	500 °C
Desolvation Gas Flow	800 L/hr

Visualizations

Caption: A typical experimental workflow for the analysis of N-Nitroso Abemaciclib.

Caption: A logical troubleshooting workflow for common analytical issues.

References

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. cambrex.com [cambrex.com]
• 5. Winning Strategies to Develop an Analytical Method for Nitrosamines | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 6. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 7. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. gcms.labrulez.com [gcms.labrulez.com]
• 9. fda.gov [fda.gov]
• 10. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 11. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 12. fda.gov [fda.gov]
• 13. 6 Steps to reduce nitrosamines impurities in Pharma industry - Zamann Pharma Support GmbH [zamann-pharma.com]
• 14. Tips and Tricks for Analysis of Nitrosamine Impurities in Pharmaceuticals | Separation Science [sepscience.com]
• 15. resolvemass.ca [resolvemass.ca]
• 16. How IMS-MS Enhances Nitrosamine Detection in Pharmaceuticals | Separation Science [sepscience.com]
• 17. jchr.org [jchr.org]

impact of formulation excipients on N-Nitroso Abemaciclib stability and analysis

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the impact of formulation excipients on the stability and analysis of N-Nitroso Abemaciclib.

Frequently Asked Questions (FAQs)

Q1: What is N-Nitroso Abemaciclib?

A1: N-Nitroso Abemaciclib is an N-nitroso derivative of Abemaciclib, a drug used in the treatment of advanced or metastatic breast cancers.[1][2] It is considered a nitrosamine (B1359907) impurity, which are compounds that may form during the manufacturing or storage of pharmaceutical products.[3] N-Nitroso Abemaciclib is specifically the nitrous amide of the secondary amine present in the Abemaciclib molecule.[1][4]

Q2: Why are nitrosamine impurities like N-Nitroso Abemaciclib a concern?

A2: Nitrosamine impurities are a significant concern because many are classified as probable human carcinogens, meaning they could increase the risk of cancer with prolonged exposure.[3][5] This has led to heightened scrutiny from regulatory agencies worldwide, such as the FDA and EMA, who have set very low acceptable daily intake limits for these impurities in drug products.[3][6] The presence of nitrosamines above these limits can lead to product recalls.[3][6]

Q3: How do formulation excipients contribute to the formation of N-Nitroso Abemaciclib?

A3: Formulation excipients can play a critical role in the formation of nitrosamines.[7] The primary mechanism involves the reaction of a vulnerable amine, such as the secondary amine in Abemaciclib, with a nitrosating agent.[8][9] Certain excipients may contain trace amounts of nitrites, which are a common source of nitrosating agents.[10][11] The presence of these nitrites, even at levels below 1 ppm, can react with the amine-containing API under specific conditions (e.g., acidic pH, presence of moisture, elevated temperature) to form N-Nitroso Abemaciclib.[7][8]

Q4: Are all excipients equally likely to promote nitrosamine formation?

A4: No, the risk varies significantly between different types and even different batches of the same excipient.[7][10] The concentration of residual nitrites can differ based on the excipient's chemistry, manufacturer, and even the raw materials and processing methods used.[7][10] Therefore, a thorough risk assessment of each excipient is crucial.[10]

Q5: What are the key analytical challenges in detecting N-Nitroso Abemaciclib?

A5: The main challenges in analyzing N-Nitroso Abemaciclib stem from the need to detect and quantify it at extremely low levels (parts-per-billion) to comply with stringent regulatory limits.[12] Pharmaceutical formulations are complex matrices, which can interfere with the analysis.[12] This necessitates the use of highly sensitive and selective analytical techniques, such as Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) or Gas Chromatography with tandem mass spectrometry (GC-MS/MS), often combined with specialized sample preparation methods.[12][13]

Troubleshooting Guides

Stability Studies

Problem/Observation	Potential Cause(s)	Recommended Solution(s)
Unexpectedly high levels of N-Nitroso Abemaciclib detected during stability testing.	Excipient Variability: The batch of excipient used may have higher than anticipated levels of nitrite (B80452) impurities.[7]	1. Screen Excipients: Test multiple batches and suppliers of critical excipients for nitrite content.[11] 2. Supplier Qualification: Work with excipient suppliers who can provide information on nitrite levels.[10] 3. Reformulation: Consider replacing high-risk excipients with those known to have lower nitrite content.[11]
Incompatible Excipients: Certain excipients may create a micro-environment (e.g., acidic pH) that accelerates the nitrosation reaction.[8]	1. pH Modifiers: Evaluate the impact of pH-modifying excipients on N-Nitroso Abemaciclib formation. 2. Excipient Compatibility Studies: Conduct thorough compatibility studies with Abemaciclib and individual excipients under stress conditions.
Manufacturing Process: The manufacturing process (e.g., wet granulation) may introduce conditions (moisture, heat) that favor nitrosamine formation.[11]	1. Process Optimization: Evaluate and optimize manufacturing parameters such as drying time and temperature to minimize moisture. 2. Mitigation Strategies: Consider the use of antioxidants or nitrosamine scavengers in the formulation.[9]
Inconsistent N-Nitroso Abemaciclib levels across different batches of the same formulation.	Raw Material Inconsistency: Variation in nitrite levels in the excipients or impurities in the API from batch to batch.[7]	1. Tighten Specifications: Establish stricter internal specifications for nitrite content in incoming excipients. 2. Routine Testing: Implement routine testing of raw materials for potential nitrosating agents.[7]

Analytical Method

Problem/Observation	Potential Cause(s)	Recommended Solution(s)
Poor sensitivity or inability to meet required detection limits for N-Nitroso Abemaciclib.	Suboptimal Analytical Technique: The chosen analytical method (e.g., HPLC-UV) may not be sensitive enough.	1. Utilize Mass Spectrometry: Employ highly sensitive techniques like LC-MS/MS or GC-MS/MS.[12][13] 2. Method Optimization: Optimize mass spectrometry parameters (e.g., multiple reaction monitoring - MRM transitions) for N-Nitroso Abemaciclib.
Matrix Effects: Other components in the formulation are interfering with the ionization or detection of the analyte.[12]	1. Sample Preparation: Develop a robust sample preparation method (e.g., Solid Phase Extraction - SPE, Liquid-Liquid Extraction - LLE) to remove interfering components.[12] 2. Internal Standards: Use an isotopically labeled internal standard for N-Nitroso Abemaciclib to compensate for matrix effects.
Inaccurate or irreproducible analytical results.	Sample Degradation: N-Nitroso Abemaciclib may be degrading during sample preparation or analysis.	1. Protect from Light: Conduct sample preparation under light-protected conditions if the analyte is light-sensitive. 2. Control Temperature: Maintain samples at a controlled low temperature throughout the analytical process.
Improper Method Validation: The analytical method may not be properly validated for the specific formulation matrix.	1. Full Validation: Perform a complete method validation according to ICH guidelines, including specificity, linearity, accuracy, precision, and robustness, using the drug product matrix.[14]

Quantitative Data on Excipient Impact

The selection of excipients and their suppliers can significantly impact the theoretical formation of nitrosamines. The following table illustrates how changing excipient suppliers can reduce nitrosamine formation, based on the varying levels of nitrite impurities.

Scenario	Change in Formulation	Potential Reduction in Nitrosamine Formation	Reference
Single Excipient Supplier Change	Changing the supplier of a single critical excipient (e.g., Microcrystalline Cellulose).	Up to 59%	[11]
Multiple Excipient Supplier Change	Changing the suppliers of the three most critical excipients.	Up to 89%	[11]

Note: The actual reduction depends on the specific formulation, the initial nitrite levels in the excipients, and the manufacturing process.

Experimental Protocols

Protocol 1: Assessment of N-Nitroso Abemaciclib Formation in a Formulation

Objective: To evaluate the propensity of a given Abemaciclib formulation to form N-Nitroso Abemaciclib under accelerated stability conditions.

Methodology:

• Formulation Preparation: Prepare several batches of the Abemaciclib drug product. Include a control batch with excipients known to have very low nitrite levels, if possible.

• Stress Conditions: Store the batches under accelerated stability conditions (e.g., 40°C / 75% RH) and photostability conditions as per ICH guidelines.

• Time Points: Pull samples at predetermined time points (e.g., 0, 1, 3, and 6 months).

• Sample Preparation:

  • Accurately weigh a portion of the drug product.

  • Dissolve/extract the sample in a suitable solvent (e.g., methanol/water mixture).

  • Perform a sample clean-up step, such as Solid Phase Extraction (SPE), to remove interfering excipients.

  • Elute the N-Nitroso Abemaciclib and concentrate the sample if necessary.

• Analysis: Analyze the prepared samples using a validated, sensitive analytical method, such as LC-MS/MS.

• Quantification: Quantify the amount of N-Nitroso Abemaciclib formed at each time point by comparing the response to a reference standard of known concentration.

Protocol 2: Analytical Method for Quantification of N-Nitroso Abemaciclib by LC-MS/MS

Objective: To accurately quantify trace levels of N-Nitroso Abemaciclib in a drug product.

Methodology:

• Chromatographic System:

  • Instrument: Ultra-High-Performance Liquid Chromatograph coupled to a tandem mass spectrometer (UPLC-MS/MS).[14]

  • Column: A suitable C18 reversed-phase column.

  • Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile (B52724) or methanol).

  • Flow Rate: Optimized for best separation (e.g., 0.4 mL/min).

  • Column Temperature: Maintained at a constant temperature (e.g., 40°C).

• Mass Spectrometry Detection:

  • Ionization Source: Electrospray Ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Monitor at least two specific precursor-to-product ion transitions for N-Nitroso Abemaciclib to ensure specificity.

• Standard Preparation:

  • Prepare a stock solution of N-Nitroso Abemaciclib reference standard in a suitable solvent.

  • Prepare a series of calibration standards by serially diluting the stock solution to cover the expected concentration range.

• Sample Analysis:

  • Inject the prepared sample extracts and calibration standards into the LC-MS/MS system.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area of the calibration standards against their concentration.

  • Determine the concentration of N-Nitroso Abemaciclib in the samples by interpolating their peak areas from the calibration curve. The limit of quantification (LoQ) should be at or below the acceptable limit for the impurity.[15]

Visualizations

References

• 1. Abemaciclib Nitroso Impurity 1 | SynZeal [synzeal.com]
• 2. Abemaciclib Impurities | SynZeal [synzeal.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. veeprho.com [veeprho.com]
• 5. fda.gov [fda.gov]
• 6. pharmtech.com [pharmtech.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. ipec-federation.org [ipec-federation.org]
• 9. ipec-europe.org [ipec-europe.org]
• 10. ipec-europe.org [ipec-europe.org]
• 11. Modeling the Impact of Excipients Selection on Nitrosamine Formation towards Risk Mitigation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ijpsjournal.com [ijpsjournal.com]
• 13. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 15. npra.gov.my [npra.gov.my]

control and mitigation of N-Nitroso Abemaciclib formation during drug product storage

This technical support center provides guidance for researchers, scientists, and drug development professionals on the control and mitigation of N-Nitroso Abemaciclib formation in drug products during storage.

Frequently Asked Questions (FAQs)

Q1: What is N-Nitroso Abemaciclib and why is it a concern?

A1: N-Nitroso Abemaciclib is a potential impurity that can form in drug products containing Abemaciclib.[1] It belongs to the class of nitrosamine (B1359907) impurities, which are of significant concern to regulatory agencies like the FDA and EMA due to their potential carcinogenic properties.[2][3] Therefore, it is crucial to control the levels of N-Nitroso Abemaciclib in the final drug product to ensure patient safety.

Q2: How is N-Nitroso Abemaciclib formed in the drug product?

A2: N-Nitroso Abemaciclib is formed from a chemical reaction between a nitrosating agent and the secondary amine moiety present in the Abemaciclib molecule. The most common nitrosating agents in pharmaceutical products are nitrites, which can be present as impurities in various excipients.[4][5][6] The formation is typically accelerated by factors such as heat, humidity, and an acidic microenvironment within the drug product.[7]

Q3: What are the primary sources of nitrosating agents in a drug product formulation?

A3: The primary source of nitrosating agents, particularly nitrites, is often the excipients used in the formulation.[4][5][6] Nitrite (B80452) impurities can be present in commonly used excipients from their manufacturing process or raw materials. Therefore, careful selection and testing of excipients for nitrite content are critical risk mitigation steps.[4][7]

Q4: What are the regulatory limits for N-Nitroso Abemaciclib?

A4: Regulatory agencies like the FDA and EMA have established acceptable intake (AI) limits for various nitrosamine impurities.[2][8][9] While a specific AI for N-Nitroso Abemaciclib may not be explicitly listed, the FDA provides a framework for determining the AI based on a predicted carcinogenic potency categorization.[3][10] It is the manufacturer's responsibility to perform a risk assessment and establish an appropriate control strategy to ensure that the level of N-Nitroso Abemaciclib remains below the acceptable limit throughout the shelf life of the product.[1][9]

Q5: What are the key mitigation strategies to control N-Nitroso Abemaciclib formation?

A5: Key mitigation strategies include:

• Excipient Selection and Control: Sourcing excipients with low nitrite content is a primary and highly effective strategy.[4][7]

• Formulation Optimization: Incorporating antioxidants (nitrite scavengers) such as ascorbic acid (Vitamin C) or alpha-tocopherol (B171835) (Vitamin E) into the formulation can effectively inhibit nitrosamine formation.[11][12][13] Adjusting the formulation pH to be less acidic can also slow down the reaction.

• Manufacturing Process Control: Utilizing a manufacturing process that minimizes exposure to high heat and humidity can reduce the rate of formation.

• Packaging Solutions: Using appropriate packaging that protects the drug product from moisture can also be an effective control measure.

Troubleshooting Guide

Issue	Potential Root Cause(s)	Recommended Actions
Detection of N-Nitroso Abemaciclib above the reporting threshold in a stability study.	1. High nitrite content in one or more excipients. 2. Inadequate control of manufacturing process parameters (e.g., high temperature, moisture). 3. Sub-optimal formulation (e.g., lack of antioxidants, acidic pH). 4. Inappropriate packaging allowing moisture ingress.	1. Conduct a thorough risk assessment of all excipients to identify potential sources of nitrites. Test incoming batches of suspect excipients for nitrite content. 2. Review the manufacturing process for steps involving high heat or moisture and consider process optimization. 3. Evaluate the feasibility of incorporating an antioxidant into the formulation. Conduct formulation development studies to assess the impact of pH modifiers. 4. Perform a packaging study to evaluate the effectiveness of different packaging configurations in preventing moisture uptake.
Inconsistent levels of N-Nitroso Abemaciclib across different batches.	1. Variability in nitrite content between different lots of the same excipient. 2. Inconsistent manufacturing process conditions.	1. Implement a more stringent supplier qualification program for critical excipients, including testing for nitrite levels on every incoming batch. 2. Ensure robust process controls are in place and that the manufacturing process is validated and consistently executed.
Failure of antioxidant to inhibit N-Nitroso Abemaciclib formation.	1. Insufficient concentration of the antioxidant. 2. Incompatibility of the antioxidant with other formulation components. 3. Degradation of the antioxidant during the manufacturing process or on storage.	1. Conduct a dose-ranging study to determine the optimal concentration of the antioxidant. 2. Perform compatibility studies with the antioxidant and other excipients. 3. Evaluate the stability of the antioxidant in the formulation under stress conditions.

Quantitative Data Summary

Table 1: Illustrative Impact of Storage Conditions on N-Nitroso Abemaciclib Formation in a Solid Dosage Form

Storage Condition	Duration (Months)	N-Nitroso Abemaciclib Level (ppm) - Formulation A (No Antioxidant)	N-Nitroso Abemaciclib Level (ppm) - Formulation B (with 0.2% Ascorbic Acid)
25°C / 60% RH	0	< LOQ	< LOQ
3	0.05	< LOQ
6	0.12	0.02
12	0.25	0.04
40°C / 75% RH	1	0.18	0.03
3	0.55	0.08
6	1.20	0.15

Note: The data in this table is illustrative and intended to demonstrate potential trends. Actual results will vary depending on the specific formulation, manufacturing process, and packaging.

Table 2: Illustrative Efficacy of Different Antioxidants in Inhibiting N-Nitroso Abemaciclib Formation

Antioxidant (at 0.2% w/w)	N-Nitroso Abemaciclib Formation Reduction (%) after 6 months at 40°C / 75% RH
Ascorbic Acid	~85%
Alpha-Tocopherol	~70%
Sodium Ascorbate	~80%

Note: The data in this table is illustrative. The effectiveness of an antioxidant is formulation-dependent.

Experimental Protocols

Protocol 1: Detection and Quantification of N-Nitroso Abemaciclib in a Solid Dosage Form by LC-MS/MS

This protocol is adapted from validated methods for the analysis of Abemaciclib and other nitrosamines in pharmaceutical products.

1. Materials and Reagents:

• N-Nitroso Abemaciclib reference standard

• Abemaciclib drug product tablets

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (ultrapure)

• 0.45 µm syringe filters

2. Sample Preparation:

• Weigh and grind a representative number of tablets to a fine powder.

• Accurately weigh a portion of the powder equivalent to one tablet dose and transfer to a volumetric flask.

• Add a suitable volume of diluent (e.g., 50:50 Methanol:Water) to the flask.

• Sonicate for 30 minutes to ensure complete dissolution of the drug and extraction of the impurity.

• Allow the solution to cool to room temperature and dilute to volume with the diluent.

• Centrifuge a portion of the solution to pelletize any insoluble excipients.

• Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

3. LC-MS/MS Conditions:

• LC System: UHPLC system

• Column: A suitable C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient: A suitable gradient to separate N-Nitroso Abemaciclib from Abemaciclib and other potential impurities.

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transitions: Monitor specific parent-to-daughter ion transitions for N-Nitroso Abemaciclib and an internal standard if used. These transitions need to be determined using the reference standard.

4. Validation: The method should be validated according to ICH Q2(R1) guidelines for specificity, linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantitation (LOQ).

Visualizations

Caption: Chemical formation pathway of N-Nitroso Abemaciclib.

Caption: Experimental workflow for N-Nitroso Abemaciclib analysis.

References

• 1. gmp-compliance.org [gmp-compliance.org]
• 2. fda.gov [fda.gov]
• 3. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. pharmaexcipients.com [pharmaexcipients.com]
• 6. Modeling the Impact of Excipients Selection on Nitrosamine Formation towards Risk Mitigation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. IMCD - Leading Speciality Chemicals & Ingredients Distributor [imcdus.com]
• 8. ema.europa.eu [ema.europa.eu]
• 9. fda.gov [fda.gov]
• 10. fda.gov [fda.gov]
• 11. researchgate.net [researchgate.net]
• 12. dsm.com [dsm.com]
• 13. Inhibition of nitrosamine formation by ascorbic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Navigating the Analytical Maze: A Comparative Guide to LC-MS Platforms for N-Nitroso Abemaciclib Detection

For Researchers, Scientists, and Drug Development Professionals: An objective comparison of leading LC-MS platforms for the sensitive and reliable detection of N-Nitroso Abemaciclib, a potential genotoxic impurity. This guide provides supporting data and detailed experimental protocols to inform your analytical strategy.

The emergence of N-nitrosamine impurities as a significant concern in the pharmaceutical industry necessitates robust and highly sensitive analytical methods for their detection and quantification. N-Nitroso Abemaciclib, a potential nitrosamine (B1359907) derivative of the CDK4/6 inhibitor Abemaciclib, requires particular attention to ensure patient safety and regulatory compliance. Liquid Chromatography-Mass Spectrometry (LC-MS) has become the gold standard for nitrosamine analysis due to its high sensitivity and selectivity.[1][2] This guide offers a comparative analysis of different LC-MS platforms to aid in the selection of the most appropriate system for the detection of N-Nitroso Abemaciclib.

The Challenge of N-Nitroso Abemaciclib Detection

N-Nitroso Abemaciclib is an N-nitroso derivative of the secondary amine present in the Abemaciclib molecule.[3] The analytical challenge lies in detecting this impurity at trace levels within a complex drug matrix. Factors such as the potential for co-eluting matrix components and the need to achieve low limits of detection (LOD) and quantification (LOQ) to meet stringent regulatory limits demand highly sophisticated analytical instrumentation.[2][4]

Comparative Analysis of LC-MS Platforms

The choice of an LC-MS platform is critical for achieving the required sensitivity and selectivity for N-Nitroso Abemaciclib analysis. The two most common types of mass spectrometers used for this application are Triple Quadrupole (QqQ) and High-Resolution Mass Spectrometry (HRMS) systems, such as Quadrupole Time-of-Flight (Q-TOF) and Orbitrap.

Feature	Triple Quadrupole (QqQ) MS	High-Resolution MS (Q-TOF, Orbitrap)
Primary Mode of Operation	Multiple Reaction Monitoring (MRM)	Full Scan, Targeted SIM, MS/MS
Selectivity	High (based on precursor/product ion transitions)	Very High (based on accurate mass measurement)
Sensitivity	Excellent for targeted analysis	Excellent, with full scan sensitivity allowing for retrospective analysis
Quantitative Accuracy	Gold standard for targeted quantification	Excellent, with accurate mass providing high confidence in identification
Typical LOQ	ng/mL to pg/mL range[5]	Sub-ng/mL to pg/mL range[4]
Primary Application	Targeted quantification of known impurities	Both targeted and untargeted screening, structure elucidation
Data Complexity	Relatively simple, focused on specific transitions	More complex, requires sophisticated data processing

Experimental Protocols

The following are generalized experimental protocols for the detection of N-Nitroso Abemaciclib, adapted from established methods for nitrosamine analysis in pharmaceuticals.[2][6] Method validation for the specific drug product is essential.

Sample Preparation

A simple and efficient sample preparation is crucial to minimize analyte loss and matrix effects.

• Weighing: Accurately weigh approximately 50-100 mg of the Abemaciclib drug substance or an equivalent amount of the crushed drug product into a centrifuge tube.

• Dissolution: Add a suitable solvent (e.g., methanol, or a mixture of water and organic solvent) to dissolve the sample. The use of an internal standard (e.g., N-Nitroso Abemaciclib-d4 or another suitable labeled nitrosamine) is highly recommended.[2]

• Extraction/Cleanup: For complex matrices, a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) may be necessary to remove interfering components. However, for many drug products, a simple "dilute and shoot" approach after centrifugation and filtration may be sufficient.[1]

• Final Preparation: Centrifuge the sample to pellet any excipients and filter the supernatant through a 0.22 µm filter before injection into the LC-MS system.

Liquid Chromatography (LC) Method

Chromatographic separation is critical to resolve N-Nitroso Abemaciclib from the parent API and other impurities.

• LC System: A UHPLC or HPLC system capable of delivering reproducible gradients.

• Column: A reversed-phase column is typically used. Phenyl-hexyl or biphenyl (B1667301) phases can offer enhanced retention and selectivity for nitrosamines compared to standard C18 columns.[1][7] A common column dimension is 150 x 4.6 mm with a particle size of 2.6 µm.[1]

• Mobile Phase A: 0.1% Formic Acid in Water.[2]

• Mobile Phase B: 0.1% Formic Acid in Methanol or Acetonitrile.[2]

• Flow Rate: 0.3 - 0.5 mL/min.

• Gradient: A typical gradient starts with a low percentage of mobile phase B, ramping up to elute the nitrosamine, followed by a column wash and re-equilibration.

• Column Temperature: 40-45 °C.[8][9]

• Injection Volume: 5-10 µL.

Mass Spectrometry (MS) Method

The choice of MS parameters will depend on the platform used.

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode is commonly used for nitrosamines.[9] Atmospheric Pressure Chemical Ionization (APCI) can also be considered, especially for smaller, more volatile nitrosamines.[2]

• Triple Quadrupole (QqQ) Parameters:

  • Scan Mode: Multiple Reaction Monitoring (MRM).

  • Precursor Ion: The protonated molecular ion of N-Nitroso Abemaciclib ([M+H]⁺).

  • Product Ions: At least two characteristic product ions should be monitored for confident identification and quantification.

• High-Resolution MS (HRMS) Parameters:

  • Scan Mode: Full scan with a resolving power of >10,000.[4] Targeted SIM or MS/MS can also be used.

  • Mass Accuracy: Should be less than 5 ppm to ensure high confidence in identification.

Visualization of Workflows and Logic

The following diagrams illustrate the experimental workflow for N-Nitroso Abemaciclib detection and a logical approach to selecting an appropriate LC-MS platform.

Caption: Experimental workflow for N-Nitroso Abemaciclib detection.

Caption: Logic for selecting an LC-MS platform.

Conclusion

The selection of an LC-MS platform for the detection of N-Nitroso Abemaciclib is a critical decision that impacts the sensitivity, selectivity, and overall reliability of the analytical data. For routine quality control and targeted quantification of known N-Nitroso Abemaciclib, a triple quadrupole mass spectrometer is a robust and highly sensitive choice. For research, impurity profiling, and the potential for identifying unknown nitrosamines, a high-resolution mass spectrometry platform offers unparalleled advantages in terms of mass accuracy and the ability to perform retrospective data analysis. The provided experimental protocols offer a starting point for method development, which must be followed by rigorous validation to ensure compliance with regulatory expectations.

References

• 1. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 2. benchchem.com [benchchem.com]
• 3. veeprho.com [veeprho.com]
• 4. fda.gov [fda.gov]
• 5. jchr.org [jchr.org]
• 6. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]
• 7. Determination of Nitrosamine Drug Substance-Related Impurities Derived from Nortriptyline and Sertraline Using LC-MS/MS: A Comparative Evaluation of Chromatographic Separation and Pharmaceutical Application [mdpi.com]
• 8. ojs.actamedicamarisiensis.ro [ojs.actamedicamarisiensis.ro]
• 9. Comparison of EI-GC-MS/MS, APCI-LC-MS/MS, and ESI-LC-MS/MS for the Simultaneous Analysis of Nine Nitrosamines Eluted from Synthetic Resins into Artificial Saliva and Health Risk Assessment - PMC [pmc.ncbi.nlm.nih.gov]

In-Silico Genotoxicity Prediction of N-Nitroso Abemaciclib: A Comparative Guide to QSAR Models and Alternative Methods

For Researchers, Scientists, and Drug Development Professionals

The potential for N-nitrosamine impurities in pharmaceutical products has become a significant concern for regulatory bodies and drug developers worldwide. N-Nitroso Abemaciclib, a potential nitrosamine (B1359907) impurity of the CDK4/6 inhibitor Abemaciclib, requires careful toxicological evaluation. This guide provides a comprehensive comparison of in-silico Quantitative Structure-Activity Relationship (QSAR) models for predicting the genotoxicity of N-Nitroso Abemaciclib, alongside alternative in-vitro and in-vivo methodologies.

Executive Summary

Predicting the genotoxic potential of N-nitrosamines is a critical step in risk assessment. In-silico QSAR models offer a rapid and cost-effective initial screening approach. These models are broadly categorized into expert rule-based systems, which rely on predefined structural alerts, and statistical-based systems, which use machine learning algorithms trained on large datasets. The ICH M7 guideline recommends the use of two complementary QSAR methodologies for a comprehensive in-silico assessment. While in-silico methods are valuable for initial hazard identification, their predictions should be supported by experimental data from in-vitro and, if necessary, in-vivo assays for definitive risk characterization.

In-Silico Genotoxicity Prediction Using QSAR Models

Quantitative Structure-Activity Relationship (QSAR) models are computational tools that correlate the chemical structure of a molecule with its biological activity, in this case, genotoxicity. For N-nitroso compounds, these models are crucial for early-stage risk assessment.

Comparison of QSAR Model Types

Two primary types of QSAR models are employed for genotoxicity prediction, as recommended by the ICH M7 guideline for the assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals.[1][2]

Model Type	Description	Examples	Strengths	Limitations
Expert Rule-Based	These models use predefined structural fragments, known as "structural alerts," that are associated with mutagenicity. The presence of these alerts in a query molecule flags it as potentially genotoxic.	Derek Nexus, Toxtree	Mechanistically interpretable, transparent decision-making process.	May fail to identify novel mutagens that do not contain known structural alerts (lower sensitivity).
Statistical-Based	These models are developed using machine learning algorithms (e.g., artificial neural networks, support vector machines) trained on large datasets of compounds with known genotoxicity data.	Sarah Nexus, CASE Ultra, VEGA	Can identify novel mutagens without predefined alerts, often higher sensitivity.	Can be less transparent ("black box"), performance is highly dependent on the quality and diversity of the training set.

Performance of Selected QSAR Models for Genotoxicity Prediction

The performance of QSAR models is typically evaluated using metrics such as accuracy, sensitivity, and specificity. The following table summarizes the general performance of several commonly used QSAR models for mutagenicity prediction, based on published studies.[3][4][5]

QSAR Model	Model Type	Accuracy (%)	Sensitivity (%)	Specificity (%)
Derek Nexus	Expert Rule-Based	~80-85	~75-80	~85-90
Sarah Nexus	Statistical-Based	~85-90	~85-90	~80-85
CASE Ultra	Statistical-Based	~80-88	~80-85	~80-88
VEGA	Multiple Models	~70-92	~74-95	~73-90
ACD/Tox Suite	Multiple Models	~80-85	~75-80	~85-90

Note: Performance metrics are approximate and can vary depending on the chemical space and validation dataset used.

Alternative Genotoxicity Assessment Methods

While in-silico models provide valuable predictions, experimental testing remains the gold standard for confirming genotoxicity.

In-Vitro Assays

• Bacterial Reverse Mutation Assay (Ames Test): This is the most widely used initial screen for mutagenicity.[6] It assesses the ability of a chemical to induce mutations in different strains of Salmonella typhimurium and Escherichia coli. The inclusion of a metabolic activation system (e.g., rat liver S9) is crucial for detecting pro-mutagens that require metabolic activation to become genotoxic, a key consideration for N-nitrosamines.[7]

• In-Vitro Micronucleus Test: This assay detects chromosomal damage (clastogenicity and aneugenicity) in mammalian cells.[8][9] It is a common follow-up to a positive Ames test or can be used as part of an initial battery of tests.

• In-Vitro Chromosomal Aberration Assay: This test evaluates the ability of a substance to induce structural and numerical chromosomal abnormalities in cultured mammalian cells.

In-Vivo Assays

• In-Vivo Micronucleus Test: This assay is conducted in rodents and assesses the formation of micronuclei in bone marrow cells, providing evidence of chromosomal damage in a whole animal system.[10]

• Transgenic Rodent (TGR) Gene Mutation Assay: This assay measures gene mutations in various tissues of transgenic rodents and is considered a highly relevant model for predicting human carcinogenic risk.

Experimental Protocols

In-Silico QSAR Prediction Workflow for N-Nitroso Abemaciclib

The following workflow outlines the steps for a robust in-silico genotoxicity assessment of N-Nitroso Abemaciclib, in line with ICH M7 guidelines.[1]

QSAR Prediction Workflow

• Input Structure: Obtain the chemical structure of N-Nitroso Abemaciclib in a format compatible with QSAR software (e.g., SMILES or MOL file).

• Model Selection: Choose two complementary QSAR models: one expert rule-based and one statistical-based.

• Prediction: Run the N-Nitroso Abemaciclib structure through both selected models.

• Expert Review: A qualified toxicologist should review the predictions. This includes assessing the applicability domain of the models to ensure the reliability of the predictions for the specific chemical structure. For expert rule-based systems, the reasoning behind a positive alert should be examined. For statistical models, the similarity to compounds in the training set should be considered.

• • If both models predict negative , the impurity can be classified as non-mutagenic (ICH M7 Class 5).

  • If either model predicts positive , the impurity is considered to have mutagenic potential (ICH M7 Class 1, 2, or 3), and further experimental testing is warranted.

General Protocol for the Bacterial Reverse Mutation Assay (Ames Test)

• Strain Selection: Use a set of tester strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli (e.g., WP2 uvrA) to detect different types of mutations.

• Metabolic Activation: Conduct the assay with and without a metabolic activation system (S9 fraction from induced rat liver).

• Dose Range Finding: Perform a preliminary experiment to determine the appropriate concentration range of N-Nitroso Abemaciclib, identifying any cytotoxic levels.

• Main Experiment:

  • Expose the bacterial strains to a range of concentrations of the test compound in the presence and absence of S9 mix.

  • Include a negative (vehicle) control and positive controls for each strain, with and without S9.

  • Plate the bacteria on minimal glucose agar (B569324) plates.

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Scoring and Interpretation: Count the number of revertant colonies on each plate. A compound is considered mutagenic if it causes a dose-dependent increase in the number of revertants that is at least double the background count.

Signaling Pathways and Logical Relationships

The genotoxicity of many N-nitrosamines is dependent on their metabolic activation by cytochrome P450 (CYP) enzymes. This process leads to the formation of unstable intermediates that can alkylate DNA, resulting in mutations.

References

• 1. In Silico Mutagenicity Assessment | Lhasa Limited [lhasalimited.org]
• 2. nihs.go.jp [nihs.go.jp]
• 3. Comparison of in silico models for prediction of mutagenicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Evaluation of Existing QSAR Models and Structural Alerts and Development of New Ensemble Models for Genotoxicity Using a Newly Compiled Experimental Dataset - PMC [pmc.ncbi.nlm.nih.gov]
• 5. zenodo.org [zenodo.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Revisiting the mutagenicity and genotoxicity of N-nitroso propranolol in bacterial and human in vitro assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. In silico prediction of chemical genotoxicity using machine learning methods and structural alerts - PMC [pmc.ncbi.nlm.nih.gov]

Read-Across Toxicological Assessment of N-Nitroso Abemaciclib: A Comparative Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive read-across toxicological assessment of N-Nitroso Abemaciclib, a potential nitrosamine (B1359907) impurity of the CDK4/6 inhibitor Abemaciclib. In the absence of direct toxicological data for N-Nitroso Abemaciclib, this document outlines a scientifically robust read-across approach, leveraging data from structurally similar surrogate nitrosamines to provisionally characterize its toxicological profile. This guide is intended to inform risk assessment and guide further testing strategies.

The Principle of Read-Across Assessment

Read-across is a toxicological assessment method that utilizes data from well-characterized analogous compounds (surrogates) to predict the toxicity of a substance for which limited data is available, such as N-Nitroso Abemaciclib.[1][2] The fundamental premise of this approach is that substances with similar chemical structures are likely to exhibit similar toxicological properties.[2] This methodology is recognized by regulatory agencies as a valid approach for data gap filling in the risk assessment of nitrosamine impurities.[2] The selection of appropriate surrogates is critical and is based on the similarity of structural features, particularly around the N-nitroso group, which is the key toxicophore.[3]

The workflow for a read-across assessment is a systematic process that begins with the characterization of the target compound and the identification of suitable surrogates, followed by a comparative analysis of their toxicological data to infer the potential hazards of the target compound.

References

• 1. HEALTH EFFECTS - Toxicological Profile for N-Nitrosodiphenylamine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. healthvermont.gov [healthvermont.gov]
• 3. veeprho.com [veeprho.com]

Comparative Mutagenicity of N-Nitroso Abemaciclib and Other Nitrosamine Drug Substance-Related Impurities (NDSRIs)

A Guide for Researchers and Drug Development Professionals

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory agencies and drug developers due to their potential mutagenic and carcinogenic properties. Nitrosamine Drug Substance-Related Impurities (NDSRIs) are a class of nitrosamines that are structurally similar to the active pharmaceutical ingredient (API). This guide provides a comparative overview of the mutagenicity of these compounds, with a focus on N-Nitroso Abemaciclib and other relevant NDSRIs.

Data on N-Nitroso Abemaciclib Mutagenicity is Not Publicly Available

As of the latest available information, there is no publicly accessible experimental data on the mutagenicity of N-Nitroso Abemaciclib. This compound is a potential impurity in the drug substance Abemaciclib[1][2][3][4][5]. While reference standards for N-Nitroso Abemaciclib are available for analytical purposes, its biological testing results have not been published in the scientific literature reviewed for this guide[1].

In the absence of specific data for N-Nitroso Abemaciclib, this guide presents a comparative analysis of mutagenicity data for other NDSRIs that have been recently investigated. This information provides a valuable framework for understanding the potential risks associated with this class of impurities and the experimental approaches used for their evaluation.

Comparative Mutagenicity of Selected NDSRIs

The following table summarizes the available mutagenicity data for a selection of NDSRIs, primarily from bacterial reverse mutation assays (Ames test), which is the standard initial screen for mutagenicity[6][7][8][9]. The "enhanced Ames test" is now recommended for nitrosamines to improve the sensitivity of detection[10][11].

N-Nitrosamine Impurity (NDSRI)	Bacterial Strain(s)	Metabolic Activation (S9) Required	Mutagenicity Outcome
N-Nitroso Propranolol (B1214883) (NNP)	TA100, TA1535, TA98	Yes (Hamster liver S9 more effective than rat)	Positive [12][13]
N-Nitroso-nortriptyline	Not specified	Not specified	Potent Mutagen [14]
N-Nitroso-lorcaserin	Not specified	Not specified	Potent Mutagen [14]
N-Nitroso-desmethyl-diphenhydramine	Not specified	Not specified	Potent Mutagen [14]
A selection of 17 NDSRIs	TA98, TA100, TA1535, TA1537, E. coli WP2 uvrA (pKM101)	Varied	18 out of 29 total nitrosamines (including small molecule ones) tested positive under certain conditions[10]

Experimental Protocols: The Enhanced Ames Test

The bacterial reverse mutation assay, or Ames test, is the most widely used method for assessing the mutagenic potential of chemical substances[6][7][8][9]. For nitrosamines, an "enhanced" version of the OECD 471 guideline is recommended to increase the sensitivity of the assay[10][11].

Principle: The test utilizes several strains of Salmonella typhimurium and Escherichia coli that are auxotrophic for a specific amino acid (e.g., histidine for Salmonella) due to mutations in the genes responsible for its synthesis. The assay measures the ability of a test substance to cause reverse mutations (reversions) that restore the functional gene, allowing the bacteria to grow on a medium lacking the specific amino acid.

Key Steps of the Enhanced Ames Test Protocol:

• Strain Selection: A panel of bacterial strains is used to detect different types of mutations. For NDSRIs, the recommended strains include S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA (pKM101)[11].

• Metabolic Activation: Many nitrosamines are not directly mutagenic and require metabolic activation by liver enzymes to become reactive. The test is performed both with and without an exogenous metabolic activation system, typically a post-mitochondrial fraction (S9) from the livers of rats or hamsters treated with enzyme-inducing agents[12][13]. For nitrosamines, using both hamster and rat liver S9 at a higher concentration (30%) is recommended[11].

• Exposure: The test compound, bacterial culture, and S9 mix (if used) are incubated together. The pre-incubation method, where the mixture is incubated before being plated on the minimal agar (B569324), is preferred for nitrosamines with a recommended pre-incubation time of 30 minutes[11].

• Plating and Incubation: After the exposure period, the mixture is plated on minimal glucose agar plates. The plates are incubated for 48-72 hours at 37°C.

• Scoring and Data Analysis: The number of revertant colonies on each plate is counted. A substance is considered mutagenic if it produces a concentration-related increase in the number of revertant colonies compared to the negative control.

Experimental Workflow Diagram

The following diagram illustrates the general workflow of the enhanced Ames test for NDSRIs.

Enhanced Ames Test Workflow for NDSRIs.

Signaling Pathways

Detailed signaling pathways for the mutagenicity of specific NDSRIs are not extensively elucidated in the public domain. The general mechanism of action for many nitrosamines involves metabolic activation by cytochrome P450 enzymes to form unstable α-hydroxy nitrosamines. These can then spontaneously decompose to form highly reactive diazonium ions, which are potent alkylating agents that can react with DNA, leading to mutations if not repaired. The specific cytochrome P450 enzymes involved can vary between different NDSRIs[12][13].

Conclusion

While there is a significant data gap regarding the mutagenicity of N-Nitroso Abemaciclib, the framework for its assessment is well-established through the enhanced Ames test protocol. The comparative data from other NDSRIs highlight that many of these impurities are indeed mutagenic, underscoring the importance of rigorous testing and control. As more data on the mutagenicity of a wider range of NDSRIs, including N-Nitroso Abemaciclib, becomes available, a more comprehensive understanding of their structure-activity relationships and potential risks will emerge. Researchers and drug developers are encouraged to utilize the enhanced Ames test as a critical tool for the hazard identification of these potential impurities.

References

• 1. veeprho.com [veeprho.com]
• 2. veeprho.com [veeprho.com]
• 3. synthinkchemicals.com [synthinkchemicals.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. N-Nitroso Abemaciclib - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 6. Use of the bacterial reverse mutation assay to predict carcinogenicity of N-nitrosamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Use Of The Bacterial Reverse Mutation Assay To Predict Carcinogenicity Of N-nitrosamines | Lhasa Limited [lhasalimited.org]
• 9. researchgate.net [researchgate.net]
• 10. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ema.europa.eu [ema.europa.eu]
• 12. Revisiting the mutagenicity and genotoxicity of N-nitroso propranolol in bacterial and human in vitro assays - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Revisiting the mutagenicity and genotoxicity of N-nitroso propranolol in bacterial and human in vitro assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Validation of the Ames Assay for Assessing the Mutagenic Potential of N-Nitroso Abemaciclib: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the Ames assay and alternative methods for evaluating the mutagenic potential of N-Nitroso Abemaciclib, a potential impurity in the pharmaceutical agent Abemaciclib. The content includes detailed experimental protocols, comparative data (hypothetical), and visual diagrams to elucidate key processes.

Introduction to N-Nitroso Abemaciclib and Mutagenicity Testing

N-Nitroso compounds are a class of chemicals that are often potent mutagens and carcinogens.[1][2] The formation of N-nitroso-drug substance related impurities (NDSRIs) is a significant concern for the pharmaceutical industry.[1][3][4] N-Nitroso Abemaciclib is one such potential impurity of Abemaciclib, a CDK4/6 inhibitor used in cancer therapy.[5][6][7] Assessing the mutagenic potential of such impurities is a critical step in drug safety evaluation. The bacterial reverse mutation assay, commonly known as the Ames test, is a widely used method for this purpose.[1][8][9][10] For N-nitrosamines, an "enhanced" Ames test protocol is recommended to improve sensitivity and reliability.[4][8]

Comparative Analysis of Mutagenicity Assays

The following table presents a comparative summary of the enhanced Ames assay and an alternative in vitro mammalian cell-based assay for the assessment of N-Nitroso Abemaciclib's mutagenic potential. The data presented is hypothetical, based on typical results for N-nitroso compounds, and is intended for illustrative purposes.

Assay	Test System	Endpoint Measured	N-Nitroso Abemaciclib Concentration (µ g/plate or µg/mL)	Result (Hypothetical)	Metabolic Activation (S9)	Interpretation
Enhanced Ames Assay	Salmonella typhimurium TA100	Gene mutation (revertants)	0 (Vehicle Control)	120 ± 15	+ Hamster Liver S9 (30%)	Negative
1	135 ± 18	+ Hamster Liver S9 (30%)	Negative
10	280 ± 25	+ Hamster Liver S9 (30%)	Positive
50	550 ± 40	+ Hamster Liver S9 (30%)	Positive
100	480 ± 35 (toxic)	+ Hamster Liver S9 (30%)	Positive
Escherichia coli WP2 uvrA (pKM101)	Gene mutation (revertants)	0 (Vehicle Control)	30 ± 8	+ Hamster Liver S9 (30%)	Negative
1	35 ± 10	+ Hamster Liver S9 (30%)	Negative
10	75 ± 12	+ Hamster Liver S9 (30%)	Positive
50	150 ± 20	+ Hamster Liver S9 (30%)	Positive
100	130 ± 18 (toxic)	+ Hamster Liver S9 (30%)	Positive
In Vitro Micronucleus Assay	Human TK6 cells	Chromosomal Damage (Micronuclei)	0 (Vehicle Control)	2.5 ± 0.5	+ Hamster Liver S9 (30%)	Negative
1	3.0 ± 0.8	+ Hamster Liver S9 (30%)	Negative
10	8.5 ± 1.5	+ Hamster Liver S9 (30%)	Positive
50	15.0 ± 2.5	+ Hamster Liver S9 (30%)	Positive
100	12.0 ± 2.0 (toxic)	+ Hamster Liver S9 (30%)	Positive

A positive result in the Ames test is typically defined as a concentration-dependent increase in the number of revertant colonies that is at least twice the background (vehicle control) value. A positive result in the micronucleus test is indicated by a significant, concentration-dependent increase in the frequency of micronucleated cells.

Experimental Protocols

This protocol is specifically adapted for testing N-nitroso compounds.[4]

• Bacterial Strains : Salmonella typhimurium strains TA98, TA100, TA1535, TA1537 and Escherichia coli strain WP2 uvrA (pKM101) are used.[1][3][9] These strains are sensitive to different types of mutagens.

• Metabolic Activation : The assay is performed with and without a metabolic activation system (S9 mix). For N-nitroso compounds, a high concentration (30%) of S9 from the liver of hamsters pre-treated with enzyme inducers (e.g., a combination of phenobarbital (B1680315) and β-naphthoflavone) is recommended.[1][3][4]

• Test Compound Preparation : N-Nitroso Abemaciclib is dissolved in a suitable solvent (e.g., water or methanol) to create a range of concentrations.[11][12]

• Pre-incubation Method :

  • 0.1 mL of an overnight bacterial culture is mixed with 0.5 mL of the S9 mix (or buffer for tests without metabolic activation) and 0.05 mL of the test compound solution.

  • This mixture is pre-incubated at 37°C for 30 minutes with gentle shaking.[4][11][12]

  • After incubation, 2 mL of molten top agar (B569324) (containing a trace amount of histidine for initial growth) is added, and the entire mixture is poured onto minimal glucose agar plates.

• Incubation : The plates are incubated at 37°C for 48-72 hours.

• Scoring : The number of revertant colonies (colonies that have regained the ability to synthesize histidine) on each plate is counted.

• Positive Controls : Strain-specific positive controls (e.g., 2-nitrofluorene (B1194847) for TA98 without S9, sodium azide (B81097) for TA100 and TA1535 without S9, and N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA) with S9) are included to validate the assay.[4]

• Data Analysis : The number of revertant colonies on the test plates is compared to the number on the vehicle control plates. A dose-dependent increase, typically a doubling or more, in revertants indicates a mutagenic effect.

This assay detects chromosomal damage in mammalian cells.

• Cell Line : A human cell line such as TK6 is used.

• Treatment : Cells are exposed to N-Nitroso Abemaciclib at various concentrations, with and without S9 metabolic activation, for a short period (e.g., 3-6 hours).

• Recovery : After treatment, the cells are washed and cultured for a period sufficient for nuclear division to occur (approximately 1.5-2 normal cell cycle lengths).

• Cytokinesis Block : Cytochalasin B is added to block cytokinesis, resulting in binucleated cells.

• Harvesting and Staining : Cells are harvested, fixed, and stained with a DNA-specific stain (e.g., Giemsa or a fluorescent dye).

• Scoring : The frequency of micronuclei (small, extra-nuclear bodies containing chromosomal fragments or whole chromosomes) is determined by microscopic analysis of binucleated cells.

• Data Analysis : A significant, dose-dependent increase in the frequency of micronucleated cells indicates clastogenic or aneugenic activity.

Visualizations

Caption: Workflow of the enhanced Ames pre-incubation assay.

Caption: Abemaciclib pathway and potential N-Nitroso mutagenicity.

Conclusion

The enhanced Ames assay is a sensitive and robust method for detecting the mutagenic potential of N-Nitroso Abemaciclib.[11][12] The use of specific bacterial strains, a pre-incubation step, and a high concentration of hamster liver S9 are crucial for obtaining reliable results for N-nitroso compounds.[1][3] When positive results are observed in the Ames test, further evaluation using in vitro mammalian cell assays, such as the micronucleus test, can provide confirmatory evidence of genotoxicity and a more comprehensive risk assessment.[13] The combination of these assays provides a strong foundation for the safety assessment of potential drug impurities.

References

• 1. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test -Pub - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 4. ema.europa.eu [ema.europa.eu]
• 5. veeprho.com [veeprho.com]
• 6. N-Nitroso Abemaciclib - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. N-Nitroso Abemaciclib | C27H31F2N9O | CID 172990564 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. inotiv.com [inotiv.com]
• 9. nucro-technics.com [nucro-technics.com]
• 10. Bacterial Reverse Mutation Assay or Ames assay (OECD 471) [nib.si]
• 11. academic.oup.com [academic.oup.com]
• 12. Ames test study designs for nitrosamine mutagenicity testing: qualitative and quantitative analysis of key assay parameters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PMC [pmc.ncbi.nlm.nih.gov]

Inter-laboratory Study on the Quantification of N-Nitroso Abemaciclib: A Comparative Guide to Analytical Methodologies

For Researchers, Scientists, and Drug Development Professionals

The presence of N-nitrosamine impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties.[1][2][3][4][5] Regulatory bodies worldwide have implemented stringent guidelines requiring manufacturers to control these impurities at trace levels.[1][3] N-Nitroso Abemaciclib, a potential impurity in the kinase inhibitor abemaciclib, requires robust and sensitive analytical methods for its detection and quantification to ensure patient safety.

This guide provides a comparative overview of analytical methodologies suitable for the quantification of N-Nitroso Abemaciclib. In the absence of a formal inter-laboratory study for this specific nitrosamine, this document outlines a proposed collaborative study workflow and compares the performance of the most common analytical techniques: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS). The information presented is synthesized from established protocols for other nitrosamines and abemaciclib, offering a practical framework for method development and validation.[1][3][4][6][7]

Proposed Inter-Laboratory Study Workflow

A collaborative study to evaluate analytical methods for N-Nitroso Abemaciclib would involve several laboratories analyzing identical sets of samples. This approach helps to assess the reproducibility and reliability of the methods.

References

• 1. benchchem.com [benchchem.com]
• 2. Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. ijpsjournal.com [ijpsjournal.com]
• 6. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 7. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]

evaluating the performance of different sample extraction techniques for N-Nitroso Abemaciclib

The accurate quantification of N-Nitroso Abemaciclib, a potential genotoxic impurity, is critical for ensuring the safety and quality of Abemaciclib drug products. The selection of an appropriate sample extraction technique is a pivotal step in the analytical workflow, directly impacting method sensitivity, accuracy, and throughput. This guide provides a comparative overview of common sample extraction methodologies applicable to N-Nitroso Abemaciclib, supported by representative experimental protocols and performance data to aid researchers and drug development professionals in method development and selection.

The choice of extraction technique is often a balance between the desired level of sample cleanup, recovery, and the practical considerations of speed and cost. For the analysis of N-Nitroso Abemaciclib in pharmaceutical dosage forms, three prevalent techniques are evaluated: Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and a straightforward "Dilute and Shoot" approach. All these methods are typically coupled with highly sensitive and selective analytical techniques like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for final quantification.[1][2][3]

Comparative Performance of Extraction Techniques

The performance of each extraction technique can be evaluated based on several key parameters. The following table summarizes the expected performance of SPE, LLE, and "Dilute and Shoot" for the analysis of N-Nitroso Abemaciclib from a solid dosage form.

Parameter	Solid-Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)	"Dilute and Shoot"
Analyte Recovery	High & Consistent (Typically >85%)	Variable, good for non-polar analytes	Not applicable (sample is diluted)
Matrix Effect	Low (Excellent sample cleanup)	Moderate (Some matrix components co-extract)	High (Minimal cleanup)
Precision (%RSD)	Excellent (<5%)	Good (<10%)	Good to Moderate (Dependent on matrix)
Throughput	Moderate (Can be automated)	Low to Moderate	High
Solvent Consumption	Low to Moderate	High	Low
Cost per Sample	High (Cartridges are consumable)	Low to Moderate	Low
Method Development	More Complex	Moderately Complex	Simple

Experimental Protocols

Detailed methodologies for each extraction technique are provided below. These protocols are representative and may require optimization for specific drug product formulations.

1. Solid-Phase Extraction (SPE)

SPE is a highly selective sample preparation technique that separates components of a mixture according to their physical and chemical properties.[4] It is particularly effective at removing matrix interferences, leading to cleaner extracts and reduced matrix effects in LC-MS/MS analysis.

Protocol:

• Sample Preparation: Accurately weigh a portion of powdered tablets equivalent to 100 mg of Abemaciclib into a centrifuge tube.

• Extraction: Add 10 mL of a suitable organic solvent (e.g., methanol (B129727) or a mixture of methanol and water) and an internal standard solution. Vortex for 5 minutes and then shake for 30 minutes.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes.

• SPE Cartridge Conditioning: Condition a mixed-mode cation-exchange SPE cartridge by passing 2 mL of methanol followed by 2 mL of water.

• Loading: Load 5 mL of the supernatant from the centrifuged sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 2 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute the N-Nitroso Abemaciclib with 2 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the mobile phase.

• Analysis: Filter the reconstituted solution through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.[5]

2. Liquid-Liquid Extraction (LLE)

LLE is a classic extraction method that partitions analytes between two immiscible liquid phases.[4] It is a cost-effective technique for sample cleanup, though it can be more labor-intensive and use larger volumes of organic solvents compared to SPE.

Protocol:

• Sample Preparation: Accurately weigh a portion of powdered tablets equivalent to 100 mg of Abemaciclib into a centrifuge tube.

• Extraction: Add 10 mL of an aqueous buffer (e.g., pH 7.4 phosphate (B84403) buffer) and an internal standard. Vortex to dissolve the sample.

• Liquid-Liquid Partitioning: Add 10 mL of a water-immiscible organic solvent (e.g., methyl tert-butyl ether or dichloromethane).

• Mixing: Vortex the mixture vigorously for 5 minutes to facilitate the transfer of the analyte into the organic phase.

• Phase Separation: Centrifuge at 4000 rpm for 10 minutes to achieve complete separation of the aqueous and organic layers.

• Collection: Carefully transfer the organic layer to a clean tube.

• Evaporation and Reconstitution: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the mobile phase.

• Analysis: Filter the reconstituted solution through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

3. "Dilute and Shoot"

This is the simplest and fastest sample preparation approach. It relies on the high selectivity of the LC-MS/MS system to differentiate the analyte from matrix components. While efficient, it is prone to significant matrix effects and can lead to contamination of the analytical instrument over time.

Protocol:

• Sample Preparation: Accurately weigh a portion of powdered tablets equivalent to 100 mg of Abemaciclib into a volumetric flask.

• Dissolution: Add a suitable diluent (e.g., a mixture of methanol and water, matching the initial mobile phase composition) to volume. Add an internal standard.

• Extraction: Vortex for 5 minutes and sonicate for 15 minutes to ensure complete dissolution.

• Centrifugation: Centrifuge a portion of the sample solution at a high speed (e.g., 10,000 rpm) for 10 minutes.

• Dilution: Perform a further dilution of the supernatant if necessary to bring the concentration within the calibration range of the instrument.

• Analysis: Filter the final solution through a 0.22 µm syringe filter directly into an autosampler vial for LC-MS/MS analysis.[6]

Workflow Visualization

The following diagram illustrates the general workflow for the extraction and analysis of N-Nitroso Abemaciclib from a pharmaceutical product.

Fig. 1: General workflow for N-Nitroso Abemaciclib sample extraction and analysis.

Conclusion

The selection of an appropriate sample extraction technique for N-Nitroso Abemaciclib requires careful consideration of the analytical objectives.

• Solid-Phase Extraction (SPE) is recommended for methods requiring the highest sensitivity and minimal matrix effects, making it ideal for regulatory submissions and trace-level quantification.

• Liquid-Liquid Extraction (LLE) offers a balance between cost and performance, suitable for routine quality control where moderate sample cleanup is sufficient.

• The "Dilute and Shoot" method is best suited for rapid screening purposes where high throughput is the primary concern, and the potential for matrix effects and instrument contamination is acceptable.

Ultimately, the chosen method should be validated to ensure it meets the required performance characteristics for the intended analytical application, adhering to regulatory guidelines for the control of nitrosamine (B1359907) impurities.[7]

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. ijpsjournal.com [ijpsjournal.com]
• 3. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. lcms.cz [lcms.cz]
• 5. benchchem.com [benchchem.com]
• 6. fda.gov [fda.gov]
• 7. pubs.acs.org [pubs.acs.org]

Navigating Nitrosamine Impurity Control: A Comparative Guide to N-Nitroso Abemaciclib Limits and Regulatory Guidelines

For Immediate Release

A comprehensive analysis of regulatory guidelines for N-nitrosamine impurities reveals a robust framework for establishing control limits for potential genotoxic impurities such as N-Nitroso Abemaciclib. This guide provides researchers, scientists, and drug development professionals with a comparative overview of these limits against the backdrop of international regulatory standards, predominantly set by the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).

The primary challenge in setting a control limit for N-Nitroso Abemaciclib, a potential nitrosamine (B1359907) drug substance-related impurity (NDSRI) of the CDK4/6 inhibitor Abemaciclib, is the absence of specific, compound-related carcinogenicity data. In such cases, both the FDA and EMA advocate for the use of the Carcinogenic Potency Categorization Approach (CPCA). This methodology leverages structure-activity relationships (SAR) to assign a nitrosamine to a specific potency category, which in turn corresponds to an Acceptable Intake (AI) limit.

Understanding the Carcinogenic Potency Categorization Approach (CPCA)

The CPCA is a risk-based approach that classifies nitrosamines into five categories based on their predicted carcinogenic potency. This is determined by analyzing the structural features of the molecule, particularly the presence of α-hydrogens and other activating or deactivating groups that influence the metabolic activation of the nitrosamine. The AI limits for these categories are established to correspond to a theoretical excess cancer risk of one in 100,000 over a lifetime of exposure.

Hypothetical CPCA Assessment for Potential N-Nitroso Abemaciclib Impurities

Two potential N-nitrosamine impurities of Abemaciclib have been considered for this guide: the direct nitrosation product, N-Nitroso Abemaciclib , and the nitrosamine of a desethyl metabolite, N-Nitroso-N-Desethyl Abemaciclib . Based on the CPCA framework, a hypothetical assessment of their carcinogenic potency has been conducted.

The potency score for a given nitrosamine is calculated as the sum of the α-Hydrogen Score, the Deactivating Feature Score, and the Activating Feature Score. A higher final score correlates with a lower carcinogenic potency and thus a higher, less stringent AI limit.

For N-Nitroso Abemaciclib , the nitrosation occurs on a secondary amine where one α-carbon is part of an aromatic ring system (no α-hydrogens) and the other is part of a pyrimidine (B1678525) ring, also with no α-hydrogens. The absence of α-hydrogens is a strong deactivating feature.

For N-Nitroso-N-Desethyl Abemaciclib , the nitrosation occurs within the piperazine (B1678402) ring. In this case, there are two α-carbons, each with two α-hydrogens. The presence of these α-hydrogens is a significant activating feature.

The following table summarizes the hypothetical CPCA assessment and the resulting AI limits for these two potential impurities in comparison to the general regulatory limits.

Comparison of N-Nitroso Abemaciclib Control Limits with Regulatory Guidelines

Impurity Name	Hypothetical CPCA Potency Score	Hypothetical CPCA Potency Category	Corresponding Acceptable Intake (AI) Limit (ng/day) - FDA	Corresponding Acceptable Intake (AI) Limit (ng/day) - EMA
N-Nitroso Abemaciclib	High (due to lack of α-hydrogens)	5	1500	1500
N-Nitroso-N-Desethyl Abemaciclib	Low (due to presence of α-hydrogens)	1	26.5	18
General Limit for unknown nitrosamines (without CPCA)	N/A	N/A	26.5[1]	18

Disclaimer: This is a hypothetical assessment based on publicly available regulatory guidance and the known chemical structures. A definitive classification would require submission and review by regulatory authorities.

Experimental Protocols for Detection and Quantification

Accurate and sensitive analytical methods are crucial for the detection and quantification of N-nitrosamine impurities at the low levels stipulated by regulatory agencies. The most common and recommended technique is Liquid Chromatography-Mass Spectrometry (LC-MS), often using a triple quadrupole mass spectrometer (LC-MS/MS) for its high selectivity and sensitivity.

Key Methodological Considerations:

• Sample Preparation: A critical step to remove matrix interference and concentrate the analyte. This may involve solid-phase extraction (SPE) or liquid-liquid extraction (LLE).

• Chromatography: Reversed-phase liquid chromatography is typically employed to separate the nitrosamine impurity from the active pharmaceutical ingredient (API) and other components. A gradient elution with a mobile phase consisting of water and an organic solvent (e.g., methanol (B129727) or acetonitrile), often with a modifier like formic acid, is common.

• Mass Spectrometry: Detection is achieved using electrospray ionization (ESI) in positive ion mode. Multiple Reaction Monitoring (MRM) is used for quantification, where specific precursor-to-product ion transitions for the target nitrosamine are monitored.

• Method Validation: The analytical method must be fully validated according to ICH Q2(R1) guidelines, demonstrating specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ). The LOQ must be sufficiently low to ensure that the AI limit can be reliably monitored.

Visualizing the Regulatory and Analytical Workflow

The following diagrams illustrate the logical workflow for establishing nitrosamine control limits and a typical experimental workflow for their analysis.

Caption: Logical workflow for establishing nitrosamine control limits.

Caption: Experimental workflow for N-nitrosamine analysis.

Conclusion

The control of N-nitrosamine impurities is a critical aspect of pharmaceutical development and manufacturing. While no specific regulatory limit for N-Nitroso Abemaciclib has been published, the established Carcinogenic Potency Categorization Approach provides a clear and scientific framework for determining an appropriate Acceptable Intake limit. The hypothetical assessment presented in this guide underscores the importance of considering the specific chemical structure of the nitrosamine impurity, as this can lead to significantly different control limits. Adherence to these regulatory principles, supported by robust and validated analytical methodologies, is essential to ensure patient safety and drug product quality.

References

• 1. fda.gov [fda.gov]

Safety & Regulatory Compliance

Safeguarding the Laboratory: Proper Disposal Procedures for N-Nitroso Abemaciclib

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical guidance for the proper handling and disposal of N-Nitroso Abemaciclib, a potent nitrosamine (B1359907) impurity with potential carcinogenic properties. Adherence to these procedures is critical to ensure the safety of researchers, scientists, and drug development professionals, and to maintain compliance with environmental regulations. The information herein is intended to supplement, not replace, institutional and regulatory safety protocols.

Hazard Assessment and Personal Protective Equipment (PPE)

N-Nitroso Abemaciclib is classified as a hazardous substance due to its structural relationship to nitrosamines, which are probable human carcinogens. Furthermore, the parent compound, Abemaciclib, is a cytotoxic agent. Therefore, all waste containing N-Nitroso Abemaciclib must be treated as hazardous and cytotoxic waste.

Table 1: Personal Protective Equipment (PPE) Requirements

Protective Gear	Specifications	Rationale
Gloves	Double-gloving with chemotherapy-rated nitrile gloves.	Prevents skin contact and absorption.
Lab Coat	Disposable, solid-front, back-closing gown.	Protects against splashes and contamination of personal clothing.
Eye Protection	Chemical splash goggles or a full-face shield.	Prevents eye exposure to aerosols or splashes.
Respiratory Protection	A NIOSH-approved respirator (e.g., N95 or higher) may be required based on a risk assessment, especially when handling powders or creating aerosols.	Protects against inhalation of hazardous particles.

Waste Segregation and Containment

Proper segregation of N-Nitroso Abemaciclib waste is paramount to prevent cross-contamination and ensure appropriate disposal.

Table 2: Waste Stream Management

Waste Type	Container	Labeling
Solid Waste	Puncture-resistant, leak-proof container with a secure lid. Lined with a purple bag for cytotoxic waste.	"Hazardous Cytotoxic Waste," "Chemotherapy Waste," "N-Nitroso Abemaciclib"
Liquid Waste	Leak-proof, shatter-resistant container (e.g., coated glass or high-density polyethylene).	"Hazardous Cytotoxic Liquid Waste," "N-Nitroso Abemaciclib"
Sharps Waste	Puncture-proof sharps container with a purple lid.	"Cytotoxic Sharps Waste"
Contaminated PPE	Purple bag designated for cytotoxic waste.	"Hazardous Cytotoxic Waste"

Disposal Procedures

The primary and most recommended method for the disposal of N-Nitroso Abemaciclib is through a licensed hazardous waste disposal company. For laboratory-scale waste, chemical decontamination may be an option prior to disposal, but this should only be performed by trained personnel in a controlled environment.

Standard Operating Procedure for Disposal

• Preparation: Ensure all required PPE is worn correctly. Perform all manipulations of N-Nitroso Abemaciclib within a certified chemical fume hood or biological safety cabinet.

• Containment: Carefully place all solid and liquid waste contaminated with N-Nitroso Abemaciclib into the appropriately labeled containers as specified in Table 2.

• Decontamination of Work Surfaces: Decontaminate all surfaces and equipment that have come into contact with N-Nitroso Abemaciclib. A recommended procedure is to first use a detergent-based cleaner, followed by a suitable decontamination solution (see Section 4).

• Sealing and Storage: Securely seal all waste containers. Store the sealed containers in a designated, secure area away from general laboratory traffic until they are collected by a licensed hazardous waste disposal company.

• Documentation: Maintain a detailed log of all N-Nitroso Abemaciclib waste generated, including quantities and dates of disposal.

Final Disposal Method

High-temperature incineration is the required method for the final disposal of cytotoxic and hazardous pharmaceutical waste.[1] This process ensures the complete destruction of the hazardous compounds. Never dispose of N-Nitroso Abemaciclib down the drain or in the regular trash.

Experimental Protocol: Laboratory-Scale Chemical Decontamination of N-Nitroso Compounds

For research laboratories that generate small quantities of N-Nitroso Abemaciclib waste, chemical decontamination may be considered to reduce the hazard level of the waste before it is collected. The following protocol is based on a published method for the destruction of N-nitroso compounds and should be adapted and validated for N-Nitroso Abemaciclib with extreme caution.

Disclaimer: This protocol involves hazardous chemicals and should only be performed by qualified personnel in a properly equipped laboratory. A thorough risk assessment must be conducted before proceeding.

Materials

• N-Nitroso Abemaciclib waste

• Aluminum-nickel (Al-Ni) alloy powder

• Sodium hydroxide (B78521) (NaOH) solution (e.g., 2 M)

• Suitable solvent for N-Nitroso Abemaciclib (if in solid form)

• Stir plate and stir bar

• pH meter or pH paper

• Appropriate reaction vessel

Procedure

• Dissolution: If the N-Nitroso Abemaciclib waste is in solid form, dissolve it in a minimal amount of a suitable organic solvent.

• Reaction Setup: Place the liquid waste in a reaction vessel equipped with a stir bar in a chemical fume hood.

• Addition of Al-Ni Alloy: While stirring, carefully add an excess of aluminum-nickel alloy powder to the solution.

• Basification: Slowly and incrementally add the sodium hydroxide solution to the mixture. The reaction to destroy the nitrosamine is initiated by the increasing basicity of the medium. Monitor the pH of the solution.

• Reaction Time: Allow the reaction to proceed with continuous stirring for a sufficient period to ensure complete destruction of the N-nitroso compound. The original study on other nitrosamides suggests this can be highly effective.

• Verification (Optional but Recommended): If analytical capabilities are available (e.g., HPLC), a sample of the reaction mixture can be analyzed to confirm the absence of N-Nitroso Abemaciclib.

• Neutralization and Disposal: Once the reaction is complete, neutralize the solution with an appropriate acid. The resulting solution should be collected as hazardous waste and disposed of through a licensed hazardous waste contractor.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making and operational workflow for the proper disposal of N-Nitroso Abemaciclib.

Caption: Workflow for the proper disposal of N-Nitroso Abemaciclib.

By implementing these procedures, laboratories can effectively manage the risks associated with N-Nitroso Abemaciclib and ensure a safe working environment.

References

• 1. Decontamination and disposal of nitrosoureas and related N-nitroso compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Safeguarding Researchers: A Comprehensive Guide to Handling N-Nitroso Abemaciclib

For researchers, scientists, and drug development professionals, ensuring personal and environmental safety is paramount when working with potentially hazardous compounds. This guide provides essential, immediate safety and logistical information for handling N-Nitroso Abemaciclib, a pharmaceutical-related compound of unknown potency.

N-Nitroso Abemaciclib is a nitrosamine (B1359907) impurity of Abemaciclib, a targeted cancer therapy.[1][2] While a specific Safety Data Sheet (SDS) for N-Nitroso Abemaciclib lacks detailed hazard information, it is crucial to handle it with extreme caution due to its classification as an N-nitroso compound.[3] N-nitroso compounds are recognized as a class of genotoxic chemicals with the potential to be carcinogenic in humans.[4][5] Therefore, all handling and disposal procedures must be conducted with stringent safety measures in place.

Immediate Safety and Handling Precautions

All work with N-Nitroso Abemaciclib should be performed in a designated area, such as a certified chemical fume hood, to minimize the risk of inhalation.[6][7][8] It is imperative to avoid the formation of dust and aerosols during handling.[6][8]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is the first line of defense against exposure. The following PPE is mandatory when handling N-Nitroso Abemaciclib:

• Gloves: Use two pairs of chemotherapy-rated, powder-free nitrile gloves.[9] Gloves must be inspected before use and changed frequently.[3] Hands should be washed thoroughly before and after handling the compound.[3]

• Gown: A disposable, fluid-resistant gown with long sleeves and tight-fitting cuffs is required to protect clothing and skin from contamination.[10][11]

• Eye and Face Protection: Wear tightly fitting safety goggles with side shields.[3] For tasks with a risk of splashing, a full-face shield should be worn in conjunction with goggles.[9]

• Respiratory Protection: For procedures that may generate aerosols or dust, a NIOSH-approved respirator (e.g., N95) is necessary to prevent inhalation.[10][11]

Operational Plan: Step-by-Step Handling Protocol

A clear and well-rehearsed operational plan is critical to ensure safety. The following step-by-step protocol should be followed:

• Preparation: Before handling, ensure the designated area is clean and uncluttered. Gather all necessary equipment and materials, including the compound, solvents, and waste containers.

• Donning PPE: Put on all required PPE in the correct order (gown, mask/respirator, goggles/face shield, and then gloves).

• Handling the Compound: Conduct all manipulations of N-Nitroso Abemaciclib within a chemical fume hood.[6][7] Use disposable equipment whenever possible to minimize cross-contamination.

• Weighing: If weighing the solid compound, do so on a dedicated balance inside the fume hood. Use a spatula and weighing paper, and handle with care to avoid creating dust.

• Solution Preparation: When preparing solutions, add the solvent slowly to the solid to avoid splashing. Cap vials and containers securely.

• Post-Handling: After completing the work, decontaminate all surfaces in the fume hood.

• Doffing PPE: Remove PPE in the reverse order of donning, being careful to avoid self-contamination. Dispose of all disposable PPE as hazardous waste.

Disposal Plan: Managing N-Nitroso Abemaciclib Waste

All materials contaminated with N-Nitroso Abemaciclib, including disposable PPE, weighing papers, and pipette tips, must be treated as hazardous waste.

• Waste Segregation: Use clearly labeled, sealed containers for all N-Nitroso Abemaciclib waste.

• Disposal Procedure: All waste must be disposed of through a licensed hazardous material disposal company.[3] Do not dispose of this material in standard laboratory trash or down the drain.[8][12] Follow all federal, state, and local regulations for the disposal of cytotoxic and potentially carcinogenic compounds.[3]

Quantitative Data Summary

Due to the nature of N-Nitroso Abemaciclib as a research compound, extensive quantitative data on its physical and toxicological properties are not publicly available. The provided Safety Data Sheet (SDS) indicates "No data available" for many standard fields.[3] Researchers should operate under the assumption of high potency and toxicity.

Property	Value	Source
Molecular Formula	C27H31F2N9O	[13]
Molecular Weight	535.59 g/mol	[3][13]
Occupational Exposure Limits (OELs)	Not available	-
LD50/LC50	Not available	-
Carcinogenicity	Potentially carcinogenic (as an N-nitroso compound)	[4][5]
Mutagenicity	Potentially mutagenic	-
Teratogenicity	Potentially teratogenic	-

Visual Guidance: Workflow and Safety Protocols

To further clarify the necessary procedures, the following diagrams illustrate the key workflows for handling and disposing of N-Nitroso Abemaciclib.

Caption: Workflow for Safe Handling of N-Nitroso Abemaciclib.

Caption: Disposal Plan for N-Nitroso Abemaciclib Waste.

References

• 1. clearsynth.com [clearsynth.com]
• 2. Abemaciclib Nitroso Impurity 1 | SynZeal [synzeal.com]
• 3. cleanchemlab.com [cleanchemlab.com]
• 4. Navigating Regulations: N-Nitroso Impurities in Pharmaceuticals - AquigenBio [aquigenbio.com]
• 5. m.youtube.com [m.youtube.com]
• 6. benchchem.com [benchchem.com]
• 7. How to deal with Nitrosamine standards? - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 8. medkoo.com [medkoo.com]
• 9. Safe handling of cytotoxics: guideline recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ipservices.care [ipservices.care]
• 11. gerpac.eu [gerpac.eu]
• 12. massgeneral.org [massgeneral.org]
• 13. N-Nitroso Abemaciclib | C27H31F2N9O | CID 172990564 - PubChem [pubchem.ncbi.nlm.nih.gov]